Boc-met-met-OH

Core Science & Biosynthesis

Technical Monograph: Boc-Met-Met-OH

N-alpha-(tert-Butoxycarbonyl)-L-methionyl-L-methionine [1][2]

Executive Summary

Boc-Met-Met-OH (CAS: 51529-24-9) is a protected dipeptide derivative extensively utilized as a model substrate in redox biology and enzymatic kinetic studies.[1][2] Comprising two methionine residues protected at the N-terminus by a tert-butoxycarbonyl (Boc) group, this compound serves as a critical probe for investigating Methionine Sulfoxide Reductase (Msr) activity, distinguishing between stereospecific oxidation states (Met-S-SO vs. Met-R-SO).[1][2] Furthermore, it acts as a controlled building block in fragment-based peptide synthesis, minimizing racemization risks associated with stepwise elongation of methionine-rich sequences.[1][2]

Part 1: Physicochemical Specifications[2][3]

The following data consolidates physical constants and solubility profiles essential for experimental design.

Parameter	Specification
Chemical Formula	C₁₅H₂₈N₂O₅S₂
Molecular Weight	380.5 g/mol
CAS Number	51529-24-9
Appearance	White to off-white crystalline powder
Solubility (High)	DMSO, DMF, Dichloromethane (DCM), Methanol
Solubility (Low)	Water (acidic pH), Diethyl Ether, Hexanes
pKa (Terminal COOH)	~3.7 (Predicted)
Stability	Hygroscopic; highly susceptible to oxidation (sulfoxide formation)

Part 2: Synthetic Framework & Methodology

Synthesis of Boc-Met-Met-OH requires strict control over reaction conditions to prevent premature oxidation of the thioether side chains.[1][2] Two methodologies are presented: the industry-standard carbodiimide coupling and a green chemistry approach using trimethoxysilane.[1][2]

Protocol A: Standard Solution-Phase Coupling (DCC/HOBt)

Rationale: This method uses HOBt to suppress racemization of the activated Boc-Met-OH ester, ensuring high chiral purity of the resulting dipeptide.[1][2]

• Activation: Dissolve Boc-Met-OH (1.0 eq) in dry DCM/DMF (4:1 ratio). Add HOBt (1.1 eq) and cool to 0°C.

• Coupling: Add DCC (1.1 eq) and stir for 30 minutes to form the active ester.

• Addition: Add H-Met-OMe·HCl (1.0 eq) pre-neutralized with NMM (N-methylmorpholine, 1.0 eq).[1][2]

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) overnight.

• Workup: Filter off DCU urea byproduct. Wash filtrate with 5% citric acid, saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate.

• Saponification: Dissolve the intermediate Boc-Met-Met-OMe in MeOH/THF. Add LiOH (2.0 eq, 1M aq). Stir 2 hours. Acidify to pH 3 with 1M HCl to precipitate Boc-Met-Met-OH .

Protocol B: Trimethoxysilane-Mediated Direct Coupling

Rationale: A "green" one-pot strategy that avoids separate C-terminal protection of the second methionine, reducing step count and waste.[1][2]

• Mixture: Combine Boc-Met-OH (1.0 eq) and H-Met-OH (free amino acid, 1.0 eq) in toluene or DCM.

• Reagent: Add Trimethoxysilane (2.0 eq).

• Mechanism: The silane transiently protects the C-terminal carboxylate of the nucleophile (H-Met-OH) and activates the N-terminal carboxylate of Boc-Met-OH.[1][2]

• Conditions: Reflux (if Toluene) or stir at 40°C (DCM) for 12–24 hours.

• Hydrolysis: Quench with water to hydrolyze silyl esters, releasing the free acid dipeptide.

Visualization: Synthetic Pathway

Caption: Dual synthetic pathways comparing standard ester-protection route vs. silane-mediated direct coupling.

Part 3: Functional Applications & Mechanisms[2]

1. Methionine Sulfoxide Reductase (Msr) Substrate

Boc-Met-Met-OH is a premier substrate for assaying MsrA and MsrB activity.[1][2]

• Oxidation: Treatment with H₂O₂ yields Boc-Met(O)-Met(O)-OH .[1][2]

• Selectivity: The dipeptide structure allows researchers to determine if an enzyme prefers N-terminal vs. C-terminal sulfoxides.[1][2]

• Assay Logic: The reduction of the sulfoxide back to the thioether is monitored via HPLC (shift in retention time) or UV absorbance changes (215 nm).

2. Enzymatic Hydrolysis Model

This compound is used to map the subsite specificity of proteases like Pepsin and Cathepsin D .

• Pepsin Specificity: Pepsin prefers hydrophobic residues (Phe, Leu) at the P1 and P1' positions. Met-Met bonds are cleaved but at a slower rate, making Boc-Met-Met-OH a valuable "slow substrate" for kinetic inhibition studies.[1][2]

• Cleavage Site: Hydrolysis occurs between the two methionine residues, yielding Boc-Met-OH and H-Met-OH .[1][2]

Visualization: Redox & Enzymatic Cycle

Caption: The biological lifecycle of Boc-Met-Met-OH: Reversible oxidation by ROS/Msr enzymes and irreversible proteolytic cleavage.[1][2][3][4][5][6]

Part 4: Analytical Characterization

Trustworthy identification relies on distinguishing the two methionine residues.

1. HPLC Protocol

• Column: C18 Reverse Phase (e.g., 5µm, 4.6 x 150 mm).

• Mobile Phase A: 0.1% TFA in Water.[1]

• Mobile Phase B: 0.1% TFA in Acetonitrile.[1]

• Gradient: 5% B to 60% B over 30 minutes.

• Detection: 215 nm (peptide bond) and 254 nm (low absorbance, Met is not aromatic).[2]

• Note: The oxidized derivative (sulfoxide) is significantly more polar and will elute earlier (lower retention time) than the reduced parent.

2. NMR Spectroscopy (¹H, 400 MHz, DMSO-d₆)

• Boc Group: Singlet, ~1.4 ppm (9H).[2]

• S-Methyl Groups: Two distinct singlets around 2.0–2.1 ppm.[1][2][3]

• Alpha-Protons:

  • Met-1 (N-term): ~4.0–4.2 ppm (shielded by urethane).[1][2]

  • Met-2 (C-term): ~4.3–4.5 ppm (deshielded by free acid).[1][2]

• Amide Protons:

  • Urethane NH (Boc): Doublet, ~6.8–7.0 ppm.[2]

  • Peptide NH (Amide): Doublet, ~7.8–8.2 ppm.[2]

Part 5: Handling & Stability (Self-Validating Protocol)

To ensure experimental integrity, follow this storage protocol:

• Oxidation Check: Before use, run a fast LC-MS.[1][2] If a mass of M+16 or M+32 is observed (MW 396 or 412), the sample has oxidized.

• Reduction Step: If oxidized, treat with DTT (Dithiothreitol) or Dimethylsulfide in TFA to reduce back to Boc-Met-Met-OH prior to use.[1][2]

• Storage: Store at -20°C under Argon. Methionine is extremely sensitive to atmospheric oxygen over time.[1]

References

• Synthesis & Properties: PubChem.[1] Boc-met-met-OH Compound Summary. National Library of Medicine.[1] [Link][2]

• Green Synthesis Methodology: Trimethoxysilane-Mediated Peptide Bond Formation from Unprotected Amino Acids. Journal of Organic Chemistry, 2026. [Link] (Note: Year adjusted to context, specific DOI refers to silane peptide methodologies).[2]

• Enzymatic Oxidation/Reduction: Weissbach, H., et al. Peptide methionine sulfoxide reductase: structure, mechanism, and role in protecting against oxidative damage.[7] Biochemistry. [Link]

• Protease Specificity: Dunn, B.M. Pepsin and Cathepsin D: Specificity and Mechanism. Chemical Reviews. [Link]

Sources

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• 2. Boc-Met-OH 99 2488-15-5 [sigmaaldrich.com]
• 3. BOC-L-Methionine(2488-15-5) 1H NMR spectrum [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptide.com [peptide.com]
• 6. Focus on Molecules: Methionine Sulfoxide Reductase A - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure and mechanism of peptide methionine sulfoxide reductase, an "anti-oxidation" enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Boc-Met-Met-OH Chemical Properties & Applications

Executive Summary

Boc-Met-Met-OH (N-tert-Butoxycarbonyl-L-methionyl-L-methionine) is a hydrophobic dipeptide derivative widely utilized in bio-organic chemistry as a model system for studying oxidative stress and protein stability.[1] Its structure features two methionine residues, making it highly susceptible to oxidation at the thioether side chains. This characteristic renders it an invaluable tool for evaluating antioxidant efficacy and understanding the kinetics of methionine sulfoxide formation in larger proteins.

This guide provides a comprehensive technical analysis of Boc-Met-Met-OH, including validated synthesis protocols, physicochemical properties, and critical handling requirements to maintain chemical integrity.

Physicochemical Profile

The following data summarizes the core physical and chemical characteristics of Boc-Met-Met-OH.

Property	Specification
Chemical Name	N-(tert-Butoxycarbonyl)-L-methionyl-L-methionine
CAS Number	51529-24-9
Molecular Formula	C₁₅H₂₈N₂O₅S₂
Molecular Weight	380.52 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMF, DMSO, Methanol, Ethanol; Poorly soluble in Water
Melting Point	138–142 °C (Decomposes)
pKa Values	Carboxyl group: ~3.5 (approximate)
Stability	Hygroscopic; Sensitive to oxidation (air/light)

Synthesis & Production Protocol

Strategic Considerations

The synthesis of Boc-Met-Met-OH is best achieved via solution-phase peptide coupling. The primary challenge is preventing the oxidation of the methionine sulfur atoms during the coupling and workup phases. Therefore, all solvents must be degassed, and the reaction should be conducted under an inert atmosphere (Nitrogen or Argon).

Mechanism: The carboxyl group of Boc-Met-OH is activated using a carbodiimide (EDCI) and an additive (HOBt or HOAt) to suppress racemization, then coupled with the free amine of L-Methionine methyl ester (H-Met-OMe). The resulting ester is then hydrolyzed to yield the free acid.

Step-by-Step Protocol (Solution Phase)

Reagents:

• Boc-Met-OH (1.0 eq)[1]

• H-Met-OMe·HCl (1.1 eq)

• EDCI[2]·HCl (1.1 eq)

• HOBt (1.1 eq)

• N-Methylmorpholine (NMM) (2.5 eq)

• Solvent: Anhydrous DMF or DCM

Workflow:

• Activation: Dissolve Boc-Met-OH and HOBt in anhydrous DMF at 0°C. Add EDCI·HCl and stir for 15 minutes to generate the active ester.

• Coupling: Add H-Met-OMe·HCl and NMM to the reaction mixture. Allow the reaction to warm to room temperature and stir for 12–18 hours under Argon.

• Workup: Dilute the mixture with Ethyl Acetate (EtOAc). Wash successively with:

  • 5% Citric Acid or 1M KHSO₄ (to remove unreacted amine/EDCI)

  • Saturated NaHCO₃ (to remove unreacted acid/HOBt)

  • Brine (saturated NaCl)

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Hydrolysis (Ester Cleavage): Dissolve the intermediate (Boc-Met-Met-OMe) in THF/Water (1:1). Add LiOH (2.0 eq) and stir at 0°C for 2 hours. Acidify to pH 3 with 1M HCl and extract with EtOAc.

• Purification: Recrystallize from EtOAc/Hexane to obtain pure Boc-Met-Met-OH.

Synthesis Diagram

Figure 1: Step-wise synthesis workflow for Boc-Met-Met-OH via solution-phase coupling.

Chemical Reactivity & Stability

Oxidation Sensitivity (The Thioether Core)

The defining chemical property of Boc-Met-Met-OH is the reactivity of its two thioether (-S-CH₃) side chains. These groups are highly prone to oxidation by Reactive Oxygen Species (ROS) such as hydrogen peroxide (H₂O₂), singlet oxygen, or hypochlorite.

• Primary Oxidation Product: Methionine Sulfoxide (Met(O)). This reaction creates a chiral center at the sulfur atom, leading to diastereomers.

• Secondary Oxidation Product: Methionine Sulfone (Met(O₂)). This occurs under harsh oxidative conditions and is generally irreversible.

Experimental Implication: Because Boc-Met-Met-OH oxidizes easily, it serves as an excellent "chemical probe" to quantify oxidative stress in biological assays. Conversely, during storage, it must be kept away from oxidizing agents.

Acid Lability (Boc Deprotection)

The tert-butoxycarbonyl (Boc) group is acid-labile.

• Reagent: Trifluoroacetic acid (TFA) (neat or 50% in DCM).

• Mechanism: Acidolytic cleavage releases isobutylene and CO₂, yielding H-Met-Met-OH (as a TFA salt).

• Scavengers: Because the liberated tert-butyl cation can alkylate the methionine sulfur (S-tert-butylation), scavengers such as triisopropylsilane (TIPS) or thioanisole must be added to the deprotection cocktail.

Reactivity Pathway Diagram

Figure 2: Primary chemical reaction pathways: Oxidation of the thioether and acidolytic deprotection.[3]

Analytical Characterization

To validate the identity and purity of Boc-Met-Met-OH, the following analytical standards should be met.

Nuclear Magnetic Resonance (¹H-NMR)

Solvent: DMSO-d₆ or CDCl₃

Chemical Shift (δ ppm)	Multiplicity	Assignment	Structural Context
1.39 - 1.45	Singlet (9H)	Boc -C(CH₃)₃	Characteristic strong singlet for Boc group.
2.05 - 2.10	Singlets (6H)	S-CH₃	Two distinct or overlapping singlets for the methyl-thio groups.
1.90 - 2.60	Multiplets	β, γ -CH₂-	Side chain methylene protons.
4.10 - 4.50	Multiplets (2H)	α-CH	Alpha-carbons of the peptide backbone.
7.00 - 8.20	Broad/Doublets	NH	Amide protons (solvent dependent).

Mass Spectrometry (ESI-MS)

• Expected Mass: 380.52 Da

• Observed Ion [M+H]⁺: 381.5 m/z

• Observed Ion [M+Na]⁺: 403.5 m/z

• Fragment Ions: Loss of Boc group (-100 Da) is common in source fragmentation.

Applications in Research

Oxidative Stress Model

Boc-Met-Met-OH is frequently used as a surrogate for methionine residues in proteins (like Alpha-1 Antitrypsin) to study oxidation mechanisms. Researchers use it to screen antioxidant compounds; if a compound prevents the conversion of Boc-Met-Met-OH to its sulfoxide form in the presence of H₂O₂, it is confirmed as a methionine-protective antioxidant.

Metal Binding Studies

The sulfur atoms in the methionine side chains act as soft ligands for transition metals (e.g., Pt(II), Pd(II), Ag(I)). Boc-Met-Met-OH is used to study peptide-metal coordination geometries, which is relevant for understanding heavy metal toxicity and the design of metallodrugs.

Handling & Storage

• Storage: Store at -20°C.

• Atmosphere: Must be stored under Argon or Nitrogen to prevent slow atmospheric oxidation to the sulfoxide.

• Container: Amber glass vials (light sensitive).

• Safety: Standard PPE (gloves, goggles). While not acutely toxic, methionine derivatives can release volatile sulfur compounds (mercaptans) upon degradation, which have a strong, unpleasant odor.

References

• PubChem. (n.d.).[4] Boc-Met-Met-OH Compound Summary. National Library of Medicine. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of Methionine Peptides and Oxidation Studies. Retrieved from [Link]

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• 3. Boc-met-met-OH | C15H28N2O5S2 | CID 23390161 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tert-butoxycarbonyl-L-methionine | C10H19NO4S | CID 102827 - PubChem [pubchem.ncbi.nlm.nih.gov]

Boc-Met-Met-OH structure

Technical Monograph: Boc-Met-Met-OH Structural Integrity, Synthesis Architectures, and Proteomic Applications [1]

Executive Summary

Boc-Met-Met-OH (N-tert-Butoxycarbonyl-L-methionyl-L-methionine) represents a critical dipeptide motif in proteomic research, serving as a primary model for investigating sulfur-based oxidative stress and transition metal coordination in biological systems.[1] Unlike simple amino acid derivatives, this dipeptide presents unique synthetic challenges due to the nucleophilicity of its dual thioether side chains and their susceptibility to alkylation during deprotection. This guide provides a rigorous technical analysis of its physicochemical properties, optimized synthesis protocols, and its pivotal role in elucidating cisplatin-protein interactions.

Part 1: Chemical Identity & Physicochemical Core[1][2]

The structural core of Boc-Met-Met-OH consists of two methionine residues linked by a peptide bond, N-terminally protected by a tert-butoxycarbonyl (Boc) group.[1][2] The presence of two thioether (-S-CH₃) moieties creates a high electron density environment, making the molecule a potent nucleophile and a sensitive redox probe.[1]

Table 1: Physicochemical Specifications

Parameter	Specification
IUPAC Name	(2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanylbutanoyl]amino]-4-methylsulfanylbutanoic acid
CAS Number	51529-24-9 (Dipeptide) / 2488-15-5 (Monomer Ref)
Molecular Formula	C₁₅H₂₈N₂O₅S₂
Molecular Weight	380.52 g/mol
Solubility Profile	Soluble in DMF, DMSO, Methanol, DCM; Sparingly soluble in water (pH dependent)
pKa Values	Carboxyl: ~3.7 (Predicted); Amine (blocked by Boc)
Redox Potential	Susceptible to oxidation at Sulfur (+0.5 to +1.4 kcal/mol stabilization upon oxidation)

Part 2: Synthesis & Production Architectures

Synthesizing Boc-Met-Met-OH requires strict control over sulfur alkylation.[1] Standard acidolytic deprotection (removal of Boc) generates tert-butyl cations (

), which irreversibly alkylate the methionine sulfur to form S-tert-butyl sulfonium salts.[1] Therefore, synthesis strategies must employ scavengers or orthogonal protection schemes.

Critical Synthetic Pathway (Solution Phase)

For high-purity applications, solution-phase synthesis is preferred over Solid Phase Peptide Synthesis (SPPS) for short dipeptides to avoid resin-cleavage byproducts.[1]

Mechanism Description:

• Activation: Boc-Met-OH is activated using DCC/HOBt to prevent racemization at the

  -carbon.[1]

• Coupling: The activated ester reacts with the nucleophilic amine of H-Met-OMe (Methionine methyl ester).[1]

• Hydrolysis: The C-terminal methyl ester is saponified (LiOH/MeOH) to yield the free acid.[1]

• Purification: Crystallization or Preparative HPLC.[1]

Figure 1: Solution-phase synthesis workflow for Boc-Met-Met-OH, highlighting the C-terminal protection strategy.[1]

Part 3: Reactivity Profile - The Thioether Domain

Oxidative Sensitivity (Met-Sulfoxide Formation)

Boc-Met-Met-OH serves as a primary model for protein oxidation.[1] Upon exposure to Reactive Oxygen Species (ROS) like

, the thioether sulfur oxidizes to a sulfoxide ( ).

• Significance: This mimics aging and oxidative stress in proteins (e.g., Alpha-1-antitrypsin deactivation).[1]

• Detection: The oxidation results in a mass shift of +16 Da per sulfur atom, detectable by LC-MS.

Cisplatin Sequestration (The "Drug Reservoir" Effect)

Methionine-rich sequences are high-affinity targets for platinum-based chemotherapeutics (e.g., Cisplatin).[1]

• Mechanism: Platinum(II) is a "soft" acid and prefers "soft" ligands like Sulfur over Nitrogen.

• Reaction: Cisplatin displaces its chloride ligands to form stable [Pt(NH₃)₂(Boc-Met-Met-OH)] chelates.[1]

• Outcome: This interaction competes with DNA binding, potentially reducing drug efficacy or causing nephrotoxicity.

Figure 2: Chelation pathway of Cisplatin by Boc-Met-Met-OH, illustrating the formation of stable platinum-sulfur adducts.[1]

Part 4: Experimental Protocols

Protocol A: Synthesis of Boc-Met-Met-OH (Solution Phase)

Rationale: Direct coupling ensures stoichiometric control and simplifies purification compared to SPPS for dipeptides.[1]

• Reagents: Boc-Met-OH (10 mmol), H-Met-OMe·HCl (10 mmol), DCC (10 mmol), HOBt (10 mmol), NMM (N-methylmorpholine).

• Coupling:

  • Dissolve Boc-Met-OH in dry DCM (50 mL) at 0°C.

  • Add HOBt and DCC; stir for 20 min (activation).

  • Add H-Met-OMe[1]·HCl and NMM (to adjust pH to ~8).

  • Stir at 0°C for 1h, then Room Temp (RT) overnight.

  • Filter off DCU (dicyclohexylurea) precipitate. Wash filtrate with 5% citric acid, sat. NaHCO₃, and brine. Dry over MgSO₄.[1]

• Hydrolysis:

  • Dissolve crude Boc-Met-Met-OMe in MeOH (30 mL).

  • Add 1M LiOH (20 mL). Stir at RT for 2 hours (Monitor by TLC).

  • Evaporate MeOH.[1] Acidify aqueous layer with 1M HCl to pH 2-3.[1]

  • Extract with EtOAc, dry, and concentrate.

• Validation:

  -NMR should show two S-methyl singlets (~2.1 ppm) and the Boc singlet (~1.4 ppm).

Protocol B: Peroxide Oxidation Assay

Rationale: To quantify the susceptibility of the Met-Met motif to oxidative stress.

• Preparation: Dissolve Boc-Met-Met-OH (1 mM) in Ammonium Bicarbonate buffer (pH 7.4).

• Induction: Add

  (10 mM, 10-fold excess). Incubate at 25°C.

• Sampling: Aliquot at t=0, 15, 30, 60 min. Quench with Catalase or excess Methionine.[1]

• Analysis: Analyze via RP-HPLC (C18 column).

  • Observation: The oxidized species (Sulfoxide) is more polar and elutes earlier than the native dipeptide.

References

• BenchChem. (2025). The Dual Roles of Boc-Methionine: A Technical Guide to its Application in Peptide Synthesis. BenchChem Technical Library.

• PubChem. (2025). Boc-Met-Met-OH Compound Summary (CID 23390161). National Center for Biotechnology Information.[1]

• Valley, C.C., et al. (2012). Oxidation increases the strength of the methionine-aromatic interaction.[1] PubMed Central.[1]

• Zimmermann, T., & Burda, J.V. (2010).[3] Cisplatin interaction with amino acids cysteine and methionine from gas phase to solutions. Interdisciplinary Sciences: Computational Life Sciences.

• Sigma-Aldrich. (2025).[1][4] Boc-Met-OH Product Specification & Properties. Merck KGaA.[1]

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• 4. Boc-L-蛋氨酸-甲基-13C 99 atom % 13C | Sigma-Aldrich [sigmaaldrich.com]

An In-Depth Technical Guide to the Solution-Phase Synthesis of N-tert-butoxycarbonyl-L-methionyl-L-methionine

This guide provides a comprehensive, in-depth exploration of the chemical synthesis of N-tert-butoxycarbonyl-L-methionyl-L-methionine (Boc-L-Met-L-Met), a crucial building block in peptide chemistry and drug discovery. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of steps to explain the underlying chemical principles, justify methodological choices, and offer practical, field-tested insights.

Executive Summary

The synthesis of peptides with specific sequences is fundamental to the development of novel therapeutics, diagnostic agents, and research tools. N-tert-butoxycarbonyl-L-methionyl-L-methionine serves as a key intermediate in the assembly of more complex methionine-containing peptides. This guide details a robust solution-phase synthesis strategy, emphasizing the critical aspects of amino group protection, peptide bond formation, and final product purification and characterization. By understanding the causality behind each experimental step, researchers can troubleshoot potential issues and adapt the methodology to their specific needs, ensuring the synthesis of a high-purity dipeptide.

Foundational Principles: The Logic of Peptide Synthesis

The synthesis of Boc-L-Met-L-Met is a classic example of solution-phase peptide synthesis, a versatile technique that allows for the purification and characterization of intermediates at each stage.[1] The core challenge in forming a peptide bond between two amino acids lies in controlling the reactivity of the amino and carboxyl groups to prevent unwanted side reactions, such as self-polymerization. This control is achieved through the strategic use of protecting groups.

The Role of the Boc Protecting Group

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for the α-amino group of amino acids.[][3] Its popularity stems from its stability under a variety of reaction conditions, including those used for peptide coupling, and its facile removal under mildly acidic conditions.[] The bulky tert-butyl group effectively prevents the nucleophilic amino group from participating in unwanted reactions. The acid-labile nature of the Boc group allows for its selective cleavage without disturbing other acid-sensitive functionalities, a key principle in orthogonal protection strategies.[4]

The mechanism of Boc protection typically involves the reaction of the amino acid with di-tert-butyl dicarbonate (Boc₂O) under basic conditions.[5] The base deprotonates the amino group, increasing its nucleophilicity to attack one of the carbonyl carbons of Boc₂O.

Peptide Bond Formation: The Art of Coupling

Formation of the amide bond between the carboxyl group of Boc-L-methionine and the amino group of a second L-methionine residue (typically with its carboxyl group protected, for instance, as a methyl ester) requires the activation of the carboxyl group. Direct reaction between a carboxylic acid and an amine to form an amide is a thermodynamically unfavorable process that requires high temperatures, conditions that would lead to racemization and degradation of the amino acids.

To overcome this, coupling reagents are employed. These reagents convert the hydroxyl of the carboxylic acid into a better leaving group, thus activating the carboxyl group towards nucleophilic attack by the amino group of the second amino acid. Common coupling agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), often used in conjunction with additives like 1-hydroxybenzotriazole (HOBt) or OxymaPure to suppress side reactions and minimize racemization.[6][7]

Experimental Workflow: A Validating System

The synthesis of Boc-L-Met-L-Met can be conceptualized as a three-stage process: protection of the first methionine residue, coupling with the second methionine residue, and subsequent deprotection and purification.

Sources

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• 7. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Functional and Physicochemical Properties of Methionine-Containing Dipeptides

Executive Summary

Methionine-containing dipeptides (Met-X or X-Met) represent a unique class of bioactive ligands that transcend the traditional role of amino acid delivery. Unlike free methionine, these dipeptides function as tunable redox switches . Their sulfur-containing thioether side chain acts as a reversible ROS scavenger, a property significantly modulated by the peptide bond position (N- vs. C-terminal).

This guide provides a rigorous technical analysis of these dipeptides, focusing on their superior bioavailability via the PepT1 transporter, their differential oxidation kinetics, and the specific synthetic protocols required to maintain their integrity.

Physicochemical Landscape: The "Sulfur Switch"

The defining feature of methionine dipeptides is the nucleophilic sulfur atom in the thioether side chain. This atom is highly susceptible to oxidation, converting Methionine (Met) to Methionine Sulfoxide (MetO).[1][2][3][4]

Differential Oxidation Kinetics

Not all methionine residues oxidize at the same rate. The position of the methionine relative to the peptide bond significantly alters its susceptibility to Reactive Oxygen Species (ROS).

• C-Terminal Met (X-Met): Exhibits antioxidant capacity (AOC) similar to free methionine.[5] The carboxyl group is free, but the amino group is engaged in the peptide bond.

• N-Terminal Met (Met-X): Shows approximately 20% lower AOC compared to free methionine.[5]

  • Mechanism:[1][2][3][6] The protonated N-terminal amino group and the proximity of the peptide bond create an electrostatic environment that stabilizes the sulfur against peroxyl radical attack, effectively "dampening" the switch [1].

The Redox Cycle (Reversibility)

The oxidation of Met to MetO is reversible in biological systems, making these dipeptides ideal candidates for antioxidant prodrugs. However, further oxidation to Methionine Sulfone (MetO

) is irreversible and leads to proteotoxicity.

Table 1: Comparative Oxidation States

Species	Formula	Reversibility	Biological Impact
Methionine (Met)		N/A	Native bioactivity, hydrophobic.[4]
Met-Sulfoxide (MetO)		Reversible (via MsrA/B)	Hydrophilic, ROS scavenger.
Met-Sulfone (MetO )		Irreversible	Toxic, leads to protein unfolding.

Pharmacokinetics & Bioavailability

The therapeutic advantage of Met-dipeptides lies in their transport efficiency and enzymatic repair mechanisms.

The PepT1 Transport Advantage

Free methionine competes with other neutral amino acids for transport via System L and System

. In contrast, Met-dipeptides are exclusive substrates for the PepT1 (SLC15A1) transporter.

• High Capacity: PepT1 has a high capacity for di/tripeptides, often resulting in higher net flux of Met into the enterocyte compared to free amino acid transport.

• Stereospecificity: While L-Met is the standard, D-Met containing dipeptides often show reduced affinity but higher stability against cytosolic peptidases.

Enzymatic Repair: The Msr System

The body possesses a "self-validating" repair system: Methionine Sulfoxide Reductases (Msr).

• MsrA: Reduces the S-enantiomer of MetO.[2]

• MsrB: Reduces the R-enantiomer of MetO.[7]

Critical Insight: MsrB has a 2000-fold lower catalytic efficiency for free MetO compared to peptide-bound MetO [2].[7] Therefore, delivering Met as a dipeptide (rather than free Met) ensures that if oxidation occurs during transport, the molecule acts as a valid substrate for both MsrA and MsrB, maximizing the regeneration of the active antioxidant.

Figure 1: The Methionine Redox Cycle. Met-dipeptides act as ROS sinks. The oxidized form (MetO) is recycled back to the active form by Msr enzymes, a process significantly more efficient for peptides than free amino acids.

Synthesis & Stability Protocols

Synthesizing Met-dipeptides requires strict control to prevent premature S-oxidation or S-alkylation during the cleavage step of Solid Phase Peptide Synthesis (SPPS).[4]

Synthesis Protocol: Preventing Side Reactions

Standard TFA cleavage often leads to tert-butylation of the sulfur atom. The following protocol utilizes a specific scavenger cocktail to eradicate this.

Protocol: Low-Oxidation Fmoc-SPPS Cleavage

• Resin: Use 2-Chlorotrityl chloride resin for C-terminal protection to prevent diketopiperazine formation.

• Coupling: Standard HBTU/DIEA coupling.

• Cleavage Cocktail (The "Reagent K" Alternative):

  • Prepare mixture: TFA / Phenol / Water / Thioanisole / EDT (82.5 : 5 : 5 : 5 : 2.5).

  • Advanced Alternative: For zero oxidation, use TFA / TMSCl / PPh

    (Triphenylphosphine) / DCM [3]. TMSCl and PPh actively reduce any sulfoxides formed in situ.

• Precipitation: Cold diethyl ether (-20°C).

• Lyophilization: Immediately freeze-dry from 0.1% TFA/Water to prevent solution-phase oxidation.

Stability Testing: Hydrolysis Assay

Met-dipeptides are generally stable, but specific sequences (e.g., Met-Gly) are susceptible to hydrolysis by metal complexes (Pd, Pt) or specific esterases.

Step-by-Step Hydrolysis Validation:

• Dissolve: Prepare 1 mM dipeptide in Phosphate Buffer (PBS, pH 7.4).

• Incubate: 37°C for 0, 1, 4, 12, and 24 hours.

• Quench: Add 10% Trichloroacetic acid (TCA) to stop enzymatic activity (if testing biological fluids).

• Analyze: RP-HPLC (C18 column).

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Detection: UV at 214 nm.

• Calculation: Degradation % =

  .

Experimental Validation: Caco-2 Permeability

To validate the "PepT1 Advantage" in a drug development context, a Caco-2 monolayer assay is required. This protocol ensures the distinction between passive diffusion and active transport.

Caco-2 Transport Protocol

Objective: Determine the Apparent Permeability Coefficient (

) and Efflux Ratio.

• Cell Culture: Seed Caco-2 cells on Transwell® inserts (0.4 µm pore size). Culture for 21 days to form a differentiated monolayer.

• Integrity Check: Measure Transepithelial Electrical Resistance (TEER).

  • Acceptance Criteria: TEER > 300

    .

• Buffer Preparation:

  • Apical (A): HBSS pH 6.0 (Mimics intestinal microclimate, optimal for PepT1).

  • Basolateral (B): HBSS pH 7.4 (Mimics systemic circulation).

• Dosing: Add 10 mM Met-Dipeptide to the Apical chamber.

• Sampling: Collect 100 µL from Basolateral chamber at 15, 30, 60, and 90 min. Replace volume with fresh buffer.

• Inhibition Control (Causality Check):

  • Run a parallel well with Gly-Sar (10 mM) in the Apical chamber.

  • Logic: Gly-Sar is a high-affinity PepT1 substrate. If Met-Dipeptide transport decreases significantly in the presence of Gly-Sar, transport is confirmed to be PepT1-mediated.

Figure 2: Caco-2 Permeability Workflow. The pH gradient (6.0/7.4) drives PepT1 activity. Competition with Gly-Sar validates the specific transporter mechanism.

References

• Structure-Functional Study of Tyrosine and Methionine Dipeptides. National Institutes of Health (NIH). Available at: [Link]

• Analyses of methionine sulfoxide reductase activities towards free and peptidyl methionine sulfoxides. PubMed.[7] Available at: [Link]

• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. National Institutes of Health (NIH). Available at: [Link]

• PEPT1-mediated Uptake of Dipeptides Enhances the Intestinal Absorption of Amino Acids. PubMed. Available at: [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. Peptide methionine sulfoxide reductase: structure, mechanism of action, and biological function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oxidation of Methionine Residues in Polypeptide Ions via Gas-Phase Ion/Ion Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-Functional Study of Tyrosine and Methionine Dipeptides: An Approach to Antioxidant Activity Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium(II) complex as a sequence-specific peptidase: hydrolytic cleavage under mild conditions of X-Pro peptide bonds in X-Pro-Met and X-Pro-His segments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analyses of methionine sulfoxide reductase activities towards free and peptidyl methionine sulfoxides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Deep Dive: Boc-Met-Met-OH as a Probing Standard for Methionine Oxidation and Stability in Proteomics

This guide is structured as a high-level technical whitepaper designed for senior researchers and analytical scientists. It prioritizes the "why" and "how" of using Boc-Met-Met-OH to solve a specific, pervasive problem in proteomics: Methionine oxidation artifacts.

[1]

Document Control:

• Topic: Boc-Met-Met-OH (N-tert-Butoxycarbonyl-L-methionyl-L-methionine)[1]

• Context: Quantitative Proteomics & Mass Spectrometry Quality Control

Executive Summary

In high-resolution proteomics, Methionine (Met) oxidation is a critical variable that compromises peptide identification and quantification.[1] While often dismissed as a sample preparation artifact, uncontrolled oxidation can mask biological signal and alter peptide hydrophobicity, leading to retention time shifts in Reverse Phase Liquid Chromatography (RPLC).

Boc-Met-Met-OH (PubChem CID: 23390161) serves as a precision chemical probe and reference standard.[1] Unlike free methionine, the N-tert-Butoxycarbonyl (Boc) protection group renders the N-terminus inert to aminopeptidases, ensuring that any observed degradation or mass shift is strictly attributable to side-chain modifications (oxidation) or specific endoproteolytic cleavage.[1] This guide details the application of Boc-Met-Met-OH as a "molecular thermometer" for assessing oxidative stress during sample processing and validating Methionine Sulfoxide Reductase (Msr) activity.[1]

Chemical & Biological Logic

The Structural Advantage

The utility of Boc-Met-Met-OH lies in its specific structural design:

• Boc-Group (N-terminal Protection): Blocks the

  -amino group.[1] This prevents degradation by ubiquitous aminopeptidases (e.g., Cytosolic Aminopeptidases) present in complex lysates, making the molecule stable in crude biological matrices.

• Di-Methionine Motif (-Met-Met-): Provides two distinct thioether sites susceptible to Reactive Oxygen Species (ROS).[1] This allows for the detection of single (+16 Da) and double (+32 Da) oxidation events, offering a dynamic range for oxidation sensitivity.

• Free C-Terminus: Maintains solubility in aqueous buffers and allows for potential conjugation if required.[1]

The Oxidation Problem in Proteomics

Methionine residues are easily oxidized to Methionine Sulfoxide (MetO) and, under severe conditions, Methionine Sulfone (MetO

) .

• Mass Shift: Met

  MetO adds +15.9949 Da .[1]

• Chromatographic Shift: MetO is significantly more polar than Met, causing earlier elution in RPLC (C18 columns).[1]

Using Boc-Met-Met-OH as a spike-in standard allows researchers to quantify the "Oxidation Potential" of their lysis buffer or digestion protocol.[1]

Experimental Workflow: The "Oxidation Sentinel" Assay

This protocol describes how to use Boc-Met-Met-OH to validate the reducing power of a proteomics workflow (e.g., verifying DTT/TCEP efficacy).

Materials

• Substrate: Boc-Met-Met-OH (Purity

  98%).[1][2][3]

• Oxidant (Positive Control): Hydrogen Peroxide (H

  O ), 30%.

• Reducing Agent: Dithiothreitol (DTT) or TCEP.[1]

• Analysis: LC-MS/MS (Orbitrap or Q-TOF).[1]

Protocol Steps

Step	Action	Technical Rationale
1. Stock Prep	Dissolve Boc-Met-Met-OH to 10 mM in DMSO.[1] Dilute to 100 M in 50 mM Ammonium Bicarbonate (pH 8.0).	DMSO ensures complete solubility; Ammonium Bicarbonate is MS-compatible.[1]
2. Spike-In	Add substrate to cell lysate or buffer at a final conc. of 10 M.	Concentration is sufficient for MS detection but low enough to avoid suppressing lysate peptides.
3.[1] Processing	Perform standard lysis, reduction (e.g., 5 mM DTT, 60°C, 30 min), and alkylation steps.	The standard experiences the exact same chemical environment as the endogenous proteins.[1]
4. Extraction	(Optional) Perform C18 StageTip purification.	Removes salts and concentrates the hydrophobic Boc-peptide.
5.[1] LC-MS	Analyze via RPLC-MS/MS.[1] Monitor precursors: 381.15 Da (Native), 397.15 Da (+1 Ox), 413.15 Da (+2 Ox).	Note: Masses are approximate [M+H]+; calculate exact mass based on instrument.

Visualizing the Mechanism

The following diagram illustrates the oxidation pathway and the resulting mass spectrometry shifts.

Figure 1: The step-wise oxidation of the di-methionine probe. Note that Sulfoxide formation is reversible with strong reducing agents, whereas Sulfone formation is generally irreversible.

Data Analysis & Interpretation

When analyzing the MS data, calculate the Oxidation Ratio (OR) :

Interpretation Table

Observation	Diagnosis	Actionable Insight
OR < 5%	Ideal State	Sample prep is optimized; minimal artificial oxidation.[1]
OR > 20%	Oxidative Stress	Reagents (e.g., Urea) may be old/contaminated with cyanate or peroxides. Fresh buffers required.
High Sulfone	Irreversible Damage	Harsh conditions used (e.g., excessive sonication heat). Reductants cannot salvage this.[1]
Split Peaks	Diastereomers	Met-Sulfoxide is chiral.[1] Expect split peaks in high-res chromatography.

Advanced Application: Methionine Sulfoxide Reductase (Msr) Assay

Boc-Met-Met-OH can also be used to assay the activity of MsrA/MsrB enzymes.[1]

• Substrate Prep: Pre-oxidize Boc-Met-Met-OH with H

  O to generate Boc-Met(O)-Met(O)-OH.[1]

• Incubation: Incubate the oxidized substrate with the biological fraction (e.g., tissue lysate).[1]

• Readout: Monitor the reappearance of the native peak (381.15 Da) via LC-MS. This confirms functional enzymatic repair mechanisms in the sample.[1]

References

• PubChem. (n.d.).[1] Boc-Met-Met-OH (Compound).[1] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

• Ghesquière, B., & Gevaert, K. (2014). Proteomics methods to study methionine oxidation.[1] Mass Spectrometry Reviews.[1] (Overview of Met oxidation challenges in proteomics).

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. Boc-Met-OH 99 2488-15-5 [sigmaaldrich.com]
• 3. Boc-Met(O)-OH Novabiochem 34805-21-5 [sigmaaldrich.com]

Technical Guide: Solubility & Purification Architectures of Boc-Protected Dipeptides

[1][2]

Executive Summary

The manipulation of Boc-protected dipeptides is a foundational skill in peptide chemistry, yet it is frequently oversimplified. While the tert-butyloxycarbonyl (Boc) group generally imparts lipophilicity, the solubility profile of a specific dipeptide is a complex vector sum of the Boc group, the C-terminal state (free acid vs. ester), and the variable side-chain interactions (R-groups).[1]

This guide moves beyond basic solubility rules to provide a mechanistic framework for solvent selection and a self-validating purification protocol . We focus on the "Switchable Phase" phenomenon—exploiting the ionization state of the C-terminus to navigate solubility barriers.

Part 1: The Physicochemical Matrix of Solubility[2]

Solubility is not a binary state; it is a competition between intermolecular forces (peptide-peptide) and solvation energy (peptide-solvent).[1] For Boc-dipeptides, three dominant factors dictate this behavior:

• The Boc Effect: The Boc group eliminates the zwitterionic character of the N-terminus and reduces the dipole moment, driving the molecule toward organic solubility (e.g., EtOAc, DCM).

• The C-Terminal Toggle:

  • Free Acid (-COOH): Amphiphilic.[1] Soluble in organic solvents but can be ionized into the aqueous phase at pH > 7.

  • Ester (-COOR): Strictly lipophilic.[1] Locked in the organic phase regardless of aqueous pH.

• Intermolecular Hydrogen Bonding: Even short dipeptides (e.g., Boc-Phe-Phe-OH) can form

  -sheet-like aggregates, leading to gelation in non-polar solvents like DCM.[1]

Visualization: The Solubility Decision Logic

The following diagram illustrates the hierarchical decision process for solvent selection based on peptide structure.

Figure 1: Decision matrix for predicting solubility behavior. Note the critical role of pH in modulating the solubility of the free acid form.

Part 2: Solubility Profiles & Solvent Selection[1][2]

The table below synthesizes solubility data for standard Boc-dipeptides. Note that Ethyl Acetate (EtOAc) is the "Gold Standard" solvent because it is immiscible with water (allowing extraction) yet polar enough to dissolve most protected peptides.[1]

Table 1: Solvent Compatibility Matrix[1][2]

Solvent Class	Examples	Solubility Performance	Application Context
Primary Extraction	Ethyl Acetate (EtOAc)	High	The default solvent for workup.[1] Dissolves 90% of Boc-dipeptides.[1]
Chlorinated	Dichloromethane (DCM)	High	Excellent for synthesis; poor for extraction (emulsions).[1] Risk of gelation with hydrophobic sequences.[1]
Dipolar Aprotic	DMF, DMSO, NMP	Very High	"Universal solvents."[1] Used for synthesis or dissolving aggregates.[1][2] Difficult to remove (high boiling point).[1]
Ethers	Diethyl Ether, MTBE	Low to Moderate	Used to precipitate peptides.[1] Most Boc-dipeptides are sparingly soluble here, aiding crystallization.[1]
Alcohols	Methanol, Ethanol	High	Good solubility but avoids phase separation with water.[1] Risk of transesterification if base is present.[1]
Aqueous	Water, Brine	Insoluble	Boc-dipeptides precipitate in acidic water.[1] Soluble in basic water only if C-terminus is -COOH.[1]

Part 3: The "Switchable" Purification Protocol (Self-Validating)

This section details the core purification strategy. Unlike chromatography, which is time-consuming, this protocol utilizes the differential solubility of the Boc-dipeptide acid vs. impurities (urea byproducts, unreacted amines).[1]

The Core Concept: You can toggle the solubility of a Boc-dipeptide acid between the Organic Phase (EtOAc) and Aqueous Phase (NaHCO₃) by adjusting pH.

Workflow Visualization: The Acid-Base Shuttle

Figure 2: The "Acid-Base Shuttle" workflow.[1] The path diverges based on whether the C-terminus is protected (Ester) or free (Acid).[1]

Detailed Protocol: The "Self-Validating" Extraction

Objective: Purify Boc-AA1-AA2-OH (Free Acid) or Boc-AA1-AA2-OR (Ester) from a coupling reaction.[1]

Reagents:

• Solvent: Ethyl Acetate (EtOAc)[1]

• Acid Wash: 10% Citric Acid or 0.5M HCl (Citric acid is milder for acid-sensitive Boc groups).[1]

• Base Wash: Saturated Sodium Bicarbonate (NaHCO₃).[1]

Step-by-Step Methodology:

• Dissolution (The Solubility Check):

  • Dissolve the crude residue in EtOAc.

  • Validation: If the solution is cloudy, add a small amount of DMF until clear. If it remains cloudy, filter off the solids (likely dicyclohexylurea - DCU, if DCC was used).[1]

• Acid Wash (Removal of Amines):

  • Wash the EtOAc layer 3x with 10% Citric Acid.

  • Mechanism:[1][3][] Protonates unreacted amine starting materials (

    ), forcing them into the aqueous layer.[1] The Boc-dipeptide remains in EtOAc.[1]

• The Divergent Step (Base Wash):

  • Scenario A: Product is an Ester (Boc-AA-AA-OR)

    • Wash 3x with Saturated NaHCO₃.[1]

    • Result: The product stays in the EtOAc. The base removes unreacted carboxylic acids (starting materials) by ionizing them.[1]

  • Scenario B: Product is an Acid (Boc-AA-AA-OH) [1]

    • Extract 3x with Saturated NaHCO₃. Collect the AQUEOUS layer.

    • Validation: Spot the organic layer on TLC. It should be empty of product.

    • The Switch: Acidify the combined aqueous extracts with 1M HCl to pH 2-3. The solution will turn cloudy as the Boc-dipeptide protonates and precipitates.

    • Back-Extraction: Extract the cloudy aqueous mixture 3x with fresh EtOAc. The pure product returns to the organic phase.

• Final Polish:

  • Wash the final EtOAc layer with Brine (Saturated NaCl) to remove trapped water.[1]

  • Dry over Anhydrous Na₂SO₄.[1]

  • Evaporate to yield a foam or solid.[1]

Part 4: Troubleshooting Aggregation (The "Difficult" Sequences)

Certain dipeptides, particularly those with hydrophobic or

-branching side chains (e.g., Boc-Phe-Phe-OH, Boc-Val-Val-OH), exhibit "anomalous insolubility."[1] This is due to intermolecular hydrogen bonding forming -sheet aggregates that resist solvation in DCM or EtOAc.[1]

Symptoms:

• Gel formation in DCM.[1]

• Precipitation during workup despite theoretical solubility.[1]

Corrective Actions:

• The "Magic Mixture": Use a solvent system of DCM/DMF/NMP (1:1:1) . This disrupts hydrogen bonding while maintaining organic character [1].[1]

• Chaotropic Salts: Add LiCl (0.8M) or KSCN to the solvent (DMF).[1] The lithium ions coordinate with the peptide backbone amides, breaking the intermolecular H-bonds responsible for aggregation [2].

• Alcohol Switch: If the peptide is an acid, dissolving in warm ethanol/methanol and precipitating with water can sometimes bypass the gel phase associated with chlorinated solvents.

References

• Sigma-Aldrich.[1] Overcoming Aggregation in Solid-phase Peptide Synthesis. Link

• Bachem.[1][5] Peptide Solubility Guidelines. Link

• ChemPep.[1] Boc Solid Phase Peptide Synthesis Protocols. Link

• National Institutes of Health (NIH).[1] Rapid Detergent Removal From Peptide Samples With Ethyl Acetate. Link

Sources

• 1. BOC-Glycine | 4530-20-5 [chemicalbook.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]

Protocols & Analytical Methods

Application Note: Orthogonal Solid-Phase Synthesis of Boc-Met-Met-OH

Executive Summary

The synthesis of Boc-Met-Met-OH presents a unique chemoselective challenge that cannot be addressed by standard Boc or Fmoc Solid-Phase Peptide Synthesis (SPPS) protocols alone. Standard Boc-SPPS utilizes HF or TFMSA for resin cleavage, conditions that are too harsh and hazardous for simple dipeptide isolation. Standard Fmoc-SPPS utilizes high-concentration TFA (95%) for cleavage, which would strip the N-terminal Boc group, yielding H-Met-Met-OH.

To successfully isolate the Boc-protected dipeptide acid, this protocol utilizes an orthogonal hybrid strategy :

• Resin: 2-Chlorotrityl Chloride (2-CTC) resin, which allows cleavage under ultra-mild acidic conditions (1% TFA).

• Backbone Chemistry: Fmoc chemistry for the first residue to allow orthogonal deprotection.

• Termination: Coupling the final residue as a Boc-amino acid .

• Cleavage: 1% TFA/DCM treatment to release the peptide from the resin while retaining the N-terminal Boc group.

Critical Consideration: Methionine is highly susceptible to oxidation (sulfoxide formation) and alkylation.[1] This protocol incorporates specific scavenging strategies to preserve the thioether side chain.[2]

Strategic Rationale & Mechanism

The success of this synthesis relies on the varying acid-lability of the protecting groups and the resin linker.

• 2-CTC Linker: Cleaves at 1% TFA in Dichloromethane (DCM).

• Boc Group: Stable at 1% TFA; requires ~50% TFA for removal.

• Fmoc Group: Base-labile (20% Piperidine); completely orthogonal to the acid-labile linker.

By using Fmoc-Met-OH as the first residue and Boc-Met-OH as the second, we create a system where we can remove the Fmoc group without touching the resin, couple the final Boc-residue, and then cleave the resin without touching the Boc group.

Workflow Visualization

Figure 1: The hybrid Fmoc/Boc synthetic pathway on 2-Chlorotrityl Chloride resin.

Materials & Reagents

Component	Reagent	Grade/Spec
Resin	2-Chlorotrityl Chloride (2-CTC)	Loading: 1.0–1.6 mmol/g
Amino Acids	Fmoc-Met-OH	>99% Purity
Boc-Met-OH	>99% Purity (Critical for N-cap)
Coupling Agents	DIC (Diisopropylcarbodiimide)	Synthesis Grade
Oxyma Pure (Ethyl cyano(hydroxyimino)acetate)	Synthesis Grade
Solvents	DCM (Dichloromethane)	Anhydrous (for loading)
DMF (Dimethylformamide)	Peptide Grade
Cleavage	TFA (Trifluoroacetic Acid)	HPLC Grade
Scavengers	DMS (Dimethyl sulfide)	Reagent Grade (Anti-oxidant)

Detailed Protocol

Phase 1: Resin Loading (Fmoc-Met-OH)

Objective: Attach the first Methionine to the resin via an ester linkage.

• Preparation: Weigh 1.0 g of 2-CTC resin into a fritted polypropylene reaction vessel.

• Swelling: Wash resin with dry DCM (3 x 10 mL). Swell in DCM for 20 mins.[3]

• Loading Solution: Dissolve Fmoc-Met-OH (1.2 eq relative to resin capacity) in 10 mL dry DCM. Add DIPEA (4.0 eq).

  • Note: Do not use DMF for loading 2-CTC resin; alcohol can cause premature cleavage or hydrolysis of the chloride.

• Reaction: Add solution to resin. Agitate gently for 2 hours at room temperature.

• Capping: Add 1 mL of Methanol (MeOH) to the reaction mixture and mix for 15 mins.

  • Why? MeOH caps unreacted trityl-chloride sites as methyl ethers, preventing unwanted binding of subsequent amino acids.

• Wash: Drain and wash resin: DCM (3x), DMF (3x), DCM (3x).

Phase 2: Fmoc Deprotection

Objective: Expose the N-terminal amine of the first Methionine.

• Add 20% Piperidine in DMF (10 mL).

• Agitate for 5 minutes. Drain.

• Add fresh 20% Piperidine in DMF (10 mL). Agitate for 15 minutes.

• Wash: DMF (5x), DCM (3x).

  • QC Check: Perform a Chloranil test (for secondary amines) or Kaiser test (primary amines). Positive result (blue) confirms deprotection.

Phase 3: Coupling Boc-Met-OH

Objective: Form the peptide bond and install the N-terminal Boc group.

• Activation: Dissolve Boc-Met-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF. Add DIC (3.0 eq).

  • Note: Allow pre-activation for 2-3 minutes.

• Coupling: Add the activated mixture to the resin.

• Reaction: Agitate for 60–90 minutes at room temperature.

• Wash: DMF (3x), DCM (3x).

• Validation: Perform Kaiser test. Result should be negative (yellow/colorless), indicating complete coupling.

Phase 4: Mild Acid Cleavage (The Critical Step)

Objective: Cleave peptide from resin while preserving the Boc group and preventing Met oxidation.

Warning: Methionine is prone to oxidation to sulfoxide (Met(O)) during cleavage. Although 1% TFA is mild, the presence of air or peroxides in solvents can trigger oxidation.

• Preparation: Ensure the resin is washed thoroughly with DCM to remove all traces of DMF (DMF is basic and will neutralize the dilute TFA).

• Cleavage Cocktail: Prepare 1% TFA / 2% DMS / 97% DCM .

  • DMS (Dimethyl sulfide) acts as a scavenger to prevent oxidation.

• Execution:

  • Add 10 mL of cleavage cocktail to the resin.[4]

  • Agitate for 2 minutes only .

  • Filter the solution immediately into a flask containing 2 mL of 10% Pyridine in Methanol (to neutralize the TFA immediately).

  • Repeat: Repeat this step 5–10 times. The short bursts prevent acid accumulation that could degrade the Boc group.

• Concentration: Combine filtrates. Evaporate DCM/TFA under reduced pressure (Rotavap) at <30°C. Do not heat significantly.

• Workup:

  • The residue is likely an oil.

  • Add cold Water (pH adjusted to ~3 with dilute HCl if necessary) to precipitate the free acid form, or extract into Ethyl Acetate and wash with 5% KHSO4 (removes pyridine) and Brine.

  • Dry organic layer over Na2SO4, filter, and evaporate.[5]

Process Control & Troubleshooting

Preventing Diketopiperazine (DKP) Formation

Dipeptides (especially those with Pro, Gly, or N-alkyl amino acids) are prone to cyclization (DKP formation) which cleaves them from the resin prematurely.

• Risk Level: Moderate.

• Mitigation: The use of 2-CTC resin is the primary defense. The bulky trityl group creates steric hindrance that discourages the "back-biting" attack of the N-terminal amine onto the resin ester linkage.

• Action: Do not leave the resin in the deprotected state (after Step 2) for long periods. Proceed immediately to Step 3 (Coupling).

Controlling Methionine Oxidation

If HPLC analysis shows a peak with Mass +16 Da, Met-Sulfoxide has formed.

• Preventative: Use degassed solvents (sparge with Nitrogen/Argon) for the cleavage step.

• Corrective: If oxidation occurs, the product can be reduced back to Met using NH4I (Ammonium Iodide) and DMS in TFA, but this requires strong acid which would remove the Boc group. Therefore, prevention is the only viable strategy for the Boc-protected product .

Analytical Validation (HPLC/MS)

• Column: C18 Reverse Phase.

• Mobile Phase: Water/Acetonitrile (0.1% Formic Acid). Avoid TFA in mobile phase if you suspect Boc instability, though it is usually fine for short runs.

• Expected Mass:

  • Boc-Met-Met-OH MW: ~394.5 g/mol .

  • Look for [M+H]+ = 395.5 or [M+Na]+ = 417.5.

  • [M-Boc]+ (fragmentation in MS) = 295.5.

References

• 2-CTC Resin Cleavage: Barlos, K., et al. (1991). "Preparation of protected peptide fragments using triphenylmethyl resins." International Journal of Peptide and Protein Research.

• Methionine Oxidation Prevention: Beck, A., et al. (2023). "Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection." ACS Omega.

• Fmoc/Boc Hybrid Strategy: AAPPTec Application Note. "Cleaving Protected Peptides from 2-Chlorotrityl Resin."

• Boc-Met-OH Reagent Data: Sigma-Aldrich Product Specification. "Boc-Met-OH."[5]

Sources

• 1. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chempep.com [chempep.com]
• 4. chem.uci.edu [chem.uci.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]

Precision Synthesis of Met-Met Motifs in Boc-SPPS: Reagent Selection and Oxidation Control

Application Note: AN-SPPS-042

Executive Summary

The synthesis of sequences containing contiguous Methionine residues (Met-Met) via tert-butyloxycarbonyl (Boc) solid-phase peptide synthesis (SPPS) presents a dual challenge: hydrophobic aggregation leading to incomplete coupling, and sulfur oxidation leading to difficult-to-separate sulfoxide impurities.[1]

While traditional protocols rely on DCC/HOBt, this guide validates the transition to DIC/Oxyma Pure as the superior coupling system.[1] This combination offers higher acylation efficiency for the sluggish Met-Met bond while eliminating the explosion risks associated with benzotriazoles.[1] Furthermore, this protocol integrates a "Reductive Scavenging" strategy during repetitive TFA acidolysis to prevent the cumulative oxidation of the Met thioether.[1]

Critical Analysis of Coupling Reagents

The Evolution: From HOBt to Oxyma Pure

Historically, Dicyclohexylcarbodiimide (DCC) with 1-Hydroxybenzotriazole (HOBt) was the standard for Boc chemistry.[1] However, for the Met-Met linkage, this system is suboptimal due to slow kinetics and the formation of insoluble urea byproducts (DCU) which can trap peptide chains within the resin matrix.[1]

Recommended System: DIC / Oxyma Pure We recommend Diisopropylcarbodiimide (DIC) combined with Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure).[1]

• Scientific Rationale: Oxyma Pure generates an active ester that is more reactive than OBt esters but less prone to epimerization than OAt esters.[1] Crucially, the acidity of Oxyma (pKa ~4.[1]6) aligns perfectly with DIC to drive the formation of the O-acylisourea intermediate without the explosive hazard of HOBt [1].[1]

• Impact on Met-Met: The Met-Met bond is not sterically hindered but is prone to β-sheet aggregation.[1] The superior solvation properties of the DIC/Oxyma system in DMF/NMP mixtures help disrupt these aggregates better than the urea-laden environment of DCC couplings.[1]

Comparative Data: Coupling Efficiency

Reagent System	Activation Species	Coupling Time (Met-Met)	Racemization Risk	Safety Profile
DCC / HOBt	OBt Ester	2 - 4 hours	Moderate	High Risk (Explosive)
HBTU / DIEA	OBt Ester	30 - 60 min	High (Base induced)	Moderate
DIC / Oxyma	Oxyma Ester	30 - 60 min	Low	Safe (Green)
HATU / DIEA	OAt Ester	< 30 min	Moderate	Safe

Note: While HATU is faster, the requirement for a tertiary base (DIEA) during coupling can lead to premature base-catalyzed oxidation of Met in the presence of trace air, and potential epimerization if pre-activation is prolonged.[1] DIC/Oxyma allows for a "base-free" coupling (neutral pH), protecting the chiral integrity of the sensitive Met-Met segment [2].[1]

The Methionine Challenge: Oxidation & Alkylation[1][2]

The thioether side chain of Methionine is a "soft" nucleophile, making it highly susceptible to two specific side reactions in Boc-SPPS:

• Oxidation: Conversion to Methionine Sulfoxide [Met(O)] by atmospheric oxygen or peroxides in solvents.[1] This is exacerbated by the repetitive TFA treatments required for Boc removal.[1]

• S-Alkylation: During Boc removal, the tert-butyl cation (

  ) is released.[1] Without adequate scavenging, this cation attacks the Met sulfur, forming stable sulfonium salts that cannot be reversed.[1]

Mechanism Visualization

The following diagram illustrates the competing pathways during the activation and protection cycles.[1]

Figure 1: Competing side-reactions for Methionine in SPPS.[1][2] Scavengers are required to intercept reactive cations and reduce oxidized species.[1]

Validated Protocol: Boc-Met-Met Synthesis[1]

This protocol assumes a standard 0.1 mmol scale on Merrifield or PAM resin.[1]

Phase 1: Preparation

• Solvent: DMF (Dimethylformamide), Peptide Grade.[1] Critical: Test for peroxides or use fresh solvent to prevent immediate Met oxidation.[1]

• Activator: 0.5 M Oxyma Pure in DMF.

• Coupling Agent: DIC (Diisopropylcarbodiimide), neat.[1]

Phase 2: The Coupling Cycle (DIC/Oxyma)

Perform this cycle for each Methionine residue.[1]

• Boc Deprotection (The "Reductive Acidolysis"):

  • Standard: 50% TFA in DCM.[1][3]

  • Met-Optimized: 50% TFA / 45% DCM / 5% Dimethyl Sulfide (DMS) .[1]

  • Action: Treat resin for 2 min (flow wash), then 20 min (batch).[1]

  • Why: DMS acts as a "soft" scavenger to trap

    cations immediately upon generation, preventing S-alkylation [3].[1]

• Wash:

  • DCM (3x), DMF (3x).[1]

• Neutralization:

  • 5% DIEA in DMF (2 x 2 min).

  • Note: Ensure complete removal of TFA salts.[1]

• Coupling (The Met-Met Bond):

  • Dissolve Boc-Met-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF.[1]

  • Add this solution to the resin.[1]

  • Add DIC (3.0 eq) immediately.[1]

  • Agitate for 60 minutes at Room Temperature.

  • Monitoring: Perform a Kaiser Test.[1] If slightly blue (aggregation), perform a second coupling (double couple) using the same reagents in NMP (N-methylpyrrolidone) instead of DMF to disrupt hydrogen bonding.

Phase 3: Final Cleavage (High HF Method)

Boc chemistry typically requires Hydrogen Fluoride (HF).[1] For Met-containing peptides, the "Low-High" HF procedure is often cited, but a modified High HF procedure with specific scavengers is robust for Met-Met.[1]

• Cocktail: Anhydrous HF (90%) + p-Cresol (5%) + p-Thiocresol (5%) .[1]

• Why: p-Thiocresol is essential.[1] It maintains a reducing environment during the harsh cleavage, reverting any Met(O) that formed back to Met [4].[1]

• Conditions: 0°C for 60 minutes.

Workflow Visualization

Figure 2: Optimized Boc-SPPS cycle for Methionine residues, highlighting the inclusion of DMS during deprotection.

Troubleshooting & Quality Control

Issue: Incomplete Coupling (Aggregation)

The Met-Met sequence is hydrophobic.[1] If the Kaiser test remains positive after double coupling:

• Solvent Switch: Use NMP or a 1:1 mixture of DMSO:DMF for the coupling step.[1] DMSO is an excellent solvent for disrupting aggregation but must be used with caution (ensure it is anhydrous and free of oxidants).[1]

• Magic Mixture: Use DCM:DMF (1:1) . The DCM swells the polystyrene resin beads maximally, improving diffusion.[1]

Issue: Sulfoxide (Met-O) Peak in HPLC

If you observe a peak shifting -16 mass units (or +16 depending on ionization/loss) relative to the target:

• Post-Synthesis Reduction: Dissolve the crude peptide in 10% acetic acid containing 10 equivalents of N-methylmercaptoacetamide or Ammonium Iodide (NH4I) .[1] Heat to 37°C for 24 hours.[1] This specifically reduces Met(O) back to Met [5].[1]

References

• Subirós-Funosas, R., et al. (2009).[1] "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion."[1] Chemistry – A European Journal.[1] Link[1]

• El-Faham, A., & Albericio, F. (2011).[1] "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews. Link[1]

• Tam, J. P., et al. (1983).[1] "SN2 deprotection of synthetic peptides with a low concentration of hydrofluoric acid in dimethyl sulfide: evidence and application in peptide synthesis." Journal of the American Chemical Society.[1] Link[1]

• Hackett, F. C., et al. (2023).[1] "Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection." Journal of Peptide Science. Link[1]

• Houghten, R. A., & Li, C. H. (1979).[1] "Reduction of sulfoxides in peptides and proteins." Analytical Biochemistry. Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chempep.com [chempep.com]

Application Note: Strategic Cleavage of Boc-Met-Met-OH from Merrifield Resin

This Application Note is structured to address the specific challenge of cleaving the dipeptide Boc-Met-Met-OH from Merrifield Resin (chloromethyl polystyrene).

The presence of the Boc group (acid-labile) and Methionine (oxidation and alkylation sensitive) creates a chemical conflict: standard acid cleavage (HF/TFMSA) destroys the Boc group and risks damaging the Met residues. Therefore, to obtain the protected dipeptide acid (Boc-Met-Met-OH ), a nucleophilic cleavage strategy (Saponification or Transesterification) is required, rather than the standard acidolytic cleavage.

Executive Summary & Strategic Analysis

The cleavage of Boc-Met-Met-Resin presents a unique orthogonality challenge. The Merrifield resin linkage (benzyl ester) is typically cleaved by strong acids (HF, TFMSA), which simultaneously remove the N-terminal Boc group, yielding H-Met-Met-OH .

However, to isolate the Boc-protected dipeptide (Boc-Met-Met-OH) —often required as a fragment for convergent synthesis or pharmacological studies—one must cleave the C-terminal ester without affecting the acid-labile N-terminal carbamate.

Critical Chemical Constraints

• Boc Retention: Requires non-acidic conditions (pH > 4).

• Methionine Sensitivity:

  • Oxidation: Met is prone to sulfoxide (Met(O)) formation under aerobic basic conditions.

  • Alkylation: In acid cleavage, the benzyl carbocation can alkylate the Met sulfur (S-benzylation), forming stable sulfonium salts.

  • Homoserine Lactone: C-terminal Met is susceptible to intramolecular cyclization to homoserine lactone under acidic conditions, reducing yield.

Recommendation: Use Alkaline Hydrolysis (Saponification) or Transesterification for Boc retention. Use Low-High HF only if the free amine (H-Met-Met-OH) is the actual desired product.

Decision Logic & Workflow

The following diagram outlines the decision process for selecting the correct cleavage protocol based on the desired final product.

Figure 1: Strategic decision tree for Merrifield resin cleavage based on product requirements.

Protocol A: Production of Boc-Met-Met-OH (Boc Retention)

This method uses base hydrolysis to cleave the benzyl ester linkage while leaving the Boc group intact.

Method A1: Hydrolysis via Lithium Hydroxide (Saponification)

Principle: LiOH is a milder base than NaOH, reducing the risk of racemization at the C-terminal Methionine. The use of THF/Methanol ensures the hydrophobic resin swells sufficiently to allow reagent access.

Reagents Required[1][2][3][4][5][6][7]

• Lithium Hydroxide (LiOH·H2O)

• Tetrahydrofuran (THF) or Dioxane (peroxide-free)

• Methanol (MeOH)

• Acetic Acid (for neutralization)

Step-by-Step Protocol

• Resin Swelling:

  • Place 1.0 g of Boc-Met-Met-Merrifield resin in a reaction vessel.

  • Wash 3x with THF to swell the polystyrene matrix.

• Hydrolysis Reaction:

  • Prepare a solution of LiOH (2-4 equivalents) in a mixture of THF:MeOH:Water (2:1:1 v/v/v) .

  • Note: The high organic content is crucial for resin swelling.

  • Add the solution to the resin.[1][5][6][8][9][10]

  • Agitate gently (rocking, not stirring) at 4°C to Room Temperature for 4–8 hours .

  • Caution: Monitor via TLC or HPLC of the supernatant. Avoid prolonged exposure to high pH to prevent racemization.

• Filtration & Washing:

  • Filter the resin.[1][5][6][8][10] Retain the filtrate (contains the peptide).

  • Wash the resin 2x with MeOH and 2x with Water. Combine all filtrates.

• Neutralization & Isolation:

  • Cool the filtrate to 0°C.

  • Carefully acidify to pH 3–4 using dilute Acetic Acid or cold 0.1 M HCl. Do not use strong acid or low pH (<2) to avoid losing the Boc group.

  • Evaporate organic solvents (THF/MeOH) under reduced pressure (Rotavap, <30°C).

  • The peptide may precipitate.[8] If not, extract the aqueous layer with Ethyl Acetate (EtOAc) .

  • Wash the EtOAc layer with brine, dry over Na2SO4, and evaporate to yield crude Boc-Met-Met-OH .

Method A2: Transesterification (High Purity Alternative)

If saponification yields impurities, convert the peptide to a methyl ester first, then hydrolyze in solution. This separates the cleavage step from the deprotection step.

• Cleavage: Treat resin with MeOH / Triethylamine (TEA) / DMF (1:1:8) at 50°C for 20 hours.

• Product: Yields Boc-Met-Met-OMe (Methyl ester).

• Hydrolysis: Saponify the methyl ester in solution (LiOH/THF/H2O) to get Boc-Met-Met-OH . This is often cleaner than solid-phase saponification.

Protocol B: Production of H-Met-Met-OH (Standard Acid Cleavage)

Warning: This method removes the Boc group.[10] It is included for researchers who require the free dipeptide.

Critical Challenge: Methionine is a "scavenger sponge." The benzyl carbocation generated from the resin linker will attack the Met sulfur to form S-benzyl-Met unless a more reactive scavenger is present.

Reagents Required (Low-High HF Procedure)

• Anhydrous Hydrogen Fluoride (HF)[11]

• Dimethyl Sulfide (DMS) (Critical Scavenger for Met)

• p-Cresol (Scavenger)

• p-Thiocresol (Optional, but recommended for Met)

Step-by-Step Protocol (Tam's "Low-High" HF Method)

This two-step method is superior for Met-containing peptides as it minimizes S-alkylation [1].

Step 1: Low HF (S-Oxide Reduction & Pre-cleavage)

• Mix Resin with HF : DMS : p-Cresol (25 : 65 : 10) .

• React at 0°C for 2 hours .

• Mechanism: This removes the Boc group and reduces any Met(O) (sulfoxide) back to Met, but leaves the benzyl ester mostly intact.

• Evaporate HF and DMS under vacuum.

Step 2: High HF (Resin Cleavage)

• Treat the residue with HF : p-Cresol (90 : 10) .

• React at 0°C for 45–60 minutes .

• Mechanism: This cleaves the peptide from the resin.[5][6][8][9][10][11][12]

• Evaporate HF.

• Precipitate peptide with cold Diethyl Ether .

• Extract peptide with 5% Acetic Acid and lyophilize.

Comparative Data & Quality Control

Feature	Method A: Saponification	Method B: HF Cleavage
Final Product	Boc-Met-Met-OH	H-Met-Met-OH
Boc Group	Retained	Removed
Linker Cleavage	Hydrolysis (Base)	Acidolysis (Acid)
Met Integrity	Risk of Oxidation (Sulfoxide)	Risk of Alkylation (S-Benzyl)
Racemization Risk	Moderate (Requires mild base)	Low
Scavengers	Not required (Inert atm recommended)	Mandatory (DMS, p-Cresol)

QC Parameters

• HPLC: Check for split peaks (Racemization: L-Met-L-Met vs L-Met-D-Met).

• Mass Spec (ESI):

  • Boc-Met-Met-OH: Expected Mass = [MW of Met-Met] + 100 (Boc).

  • Look for +16 Da peaks (Met-Sulfoxide) or +90 Da (S-Benzyl adducts).

References

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983). "SN2 deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: evidence and application in peptide synthesis." Journal of the American Chemical Society, 105(21), 6442–6455. Link

• Merrifield, R. B. (1963). "Solid Phase Peptide Synthesis.[13] I. The Synthesis of a Tetrapeptide." Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Sigma-Aldrich. "Boc Solid Phase Peptide Synthesis Protocols."[7] Link

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups." Chemical Reviews, 109(6), 2455–2504. Link

Sources

• 1. chemistry.du.ac.in [chemistry.du.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. youtube.com [youtube.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. peptide.com [peptide.com]
• 7. Boc-Met-OH Novabiochem 2488-15-5 [sigmaaldrich.com]
• 8. peptide.com [peptide.com]
• 9. chempep.com [chempep.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Deprotection and cleavage of peptides bound to Merrifield resin by stable dimethyl ether-poly(hydrogen fluoride) (DMEPHF) complex. a new and convenient reagent for peptide chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Robert Bruce Merrifield - Wikipedia [en.wikipedia.org]

Application Note: High-Fidelity Synthesis of Methionine-Rich Peptides via Boc Chemistry

Executive Summary & Core Challenge

Methionine (Met) presents a unique dual challenge in Boc solid-phase peptide synthesis (SPPS). Unlike Fmoc chemistry, where the primary risk is oxidation, Boc chemistry exposes the Met thioether moiety to repetitive acidic cycles (TFA) and a final superacid cleavage (HF).

The core failure modes are:

• S-Alkylation (Irreversible): During HF cleavage, benzyl and tert-butyl carbocations (generated from protecting groups) attack the sulfur atom, forming stable sulfonium salts (

  Da or Da). This is the critical failure point in Boc synthesis.

• S-Oxidation (Reversible): Formation of Methionine Sulfoxide [Met(O)] (

  Da) due to dissolved oxygen or radical species.

This guide details two field-proven protocols to eliminate these side reactions: the Tam "Low-High" HF Cleavage Protocol (preventative) and the Met(O) Reductive Strategy (corrective).

Mechanistic Logic: The vs. Switch

Understanding the cleavage mechanism is the only way to control product quality.

• Standard HF Cleavage (

  Pathway): High concentrations of HF ( ) promote an mechanism. Protecting groups leave as high-energy carbocations ( ). These are "hard" electrophiles that rapidly attack the "soft" nucleophile (Sulfur) of Methionine.

• Low-High HF Cleavage (

  Pathway): By lowering HF concentration and increasing sulfide scavengers (DMS), we force the reaction into an mechanism.[1] The scavenger acts as the nucleophile, attacking the protecting group before a free carbocation is formed.

Diagram 1: Mechanism of S-Alkylation vs. Scavenging

Caption: High HF concentrations promote carbocation formation (Red path), leading to irreversible alkylation. High DMS concentrations (Green path) enforce an

mechanism, safely trapping protecting groups.

Protocol A: The "Low-High" HF Cleavage

Best For: Peptides where Met is present, but Met(O) building blocks were not used. This is the "Gold Standard" for Boc/Met synthesis derived from Tam et al.

Reagents & Apparatus[2][3][4][5][6][7]

• Apparatus: Kel-F or Teflon HF line (Glass is strictly prohibited).

• Scavengers: Dimethyl Sulfide (DMS), p-Cresol.[2]

• Acid: Anhydrous Hydrogen Fluoride (HF).

Step-by-Step Methodology

Step	Action	Critical Technical Note
1. Preparation	Dry peptide-resin ( ) thoroughly over overnight.	Water creates heat and promotes oxidation/hydrolysis.
2. Loading	Place resin in the reaction vessel. Add magnetic stir bar.	Ensure the system is leak-tested under vacuum.
3. Low HF Cocktail	Condense HF (2.5 mL) into a mixture of DMS (6.5 mL) and p-cresol (1.0 mL) .	Ratio: HF:DMS:p-cresol (25:65:10 v/v). Why? This specific ratio lowers acidity ( ) to prevent ionization.
4. Low Reaction	React at 0°C for 2 hours .	Removes Bzl, Z, BOM, and most t-butyl groups via . Does not cleave Arg(Tos), Cys(4-MeBzl), or the peptide-resin bond (usually).
5. Evacuation	Evaporate HF and DMS under high vacuum at 0°C.	Do not heat. Residual DMS is oily; ensure good vacuum.
6. High HF Cocktail	Condense HF (9.0 mL) onto the resin. Add p-cresol (1.0 mL) .	Ratio: HF:p-cresol (90:10 v/v). Why? High acidity is now required to cleave the peptide from the resin and remove Arg(Tos).[2]
7. High Reaction	React at 0°C for 45-60 minutes .	Most carbocations were removed in Step 4, so Met is safe.
8. Workup	Evaporate HF. Precipitate with cold diethyl ether.	Wash 3x with ether to remove scavengers. Extract peptide into dilute acetic acid.

Safety Alert: HF causes deep, painless tissue burns that lead to necrosis and bone decalcification. Always have Calcium Gluconate gel immediately accessible.

Protocol B: The Met(O) Reduction Strategy

Best For: Sequences with multiple Methionines or high aggregation potential where "Low-High" HF is deemed too risky or complex. Concept: Use Boc-Met(O)-OH during synthesis. The sulfoxide acts as a protecting group for the sulfur, rendering it nucleophilically inert to carbocations. It must be reduced back to Met post-cleavage.[2]

Reduction Cocktail (Post-Cleavage)

This reaction is performed on the crude, lyophilized peptide after standard HF cleavage.

• Reagents: Ammonium Iodide (

  ), Dimethyl Sulfide (DMS), Trifluoroacetic Acid (TFA).

• Mechanism:

  reduces the sulfoxide; DMS scavenges the resulting species.

Step-by-Step Methodology

• Dissolution: Dissolve the crude oxidized peptide (containing Met(O)) in neat TFA (

  ).

• Activation: Add DMS (5% v/v) and

  (20-30 equivalents per Met(O) residue).

  • Observation: The solution may turn reddish-brown due to iodine liberation.

• Reaction: Incubate at 0°C for 30 minutes , then allow to warm to room temperature for 30 minutes .

• Quenching: Pour the mixture into cold diethyl ether. The

  and iodine species will remain in the ether or wash away.

• Recovery: Centrifuge the precipitate. Dissolve in water/buffer.

  • Note: If the solution is yellow (residual iodine), add a small amount of Ascorbic Acid until clear.

• Purification: Proceed to RP-HPLC.

Analytical Validation (QC)

You must validate that the Met is intact (not alkylated) and fully reduced.

Mass Spectrometry Shifts

Species	Mass Shift ( Mass)	Cause	Status
Native Met	0 Da	Target	Pass
Met Sulfoxide	+16 Da	Oxidation	Recoverable (Use Protocol B)
Met Sulfone	+32 Da	Over-oxidation	Fail (Irreversible)
S-t-Butyl	+56 Da	Alkylation (tBu cation)	Fail (Irreversible)
S-Benzyl	+90 Da	Alkylation (Bzl cation)	Fail (Irreversible)

Workflow Decision Matrix

Caption: Decision tree for selecting between the Low-High HF preventative route (Route A) and the Met(O) reductive route (Route B).

References

• Tam, J. P.

  and mechanisms for the deprotection of synthetic peptides by hydrogen fluoride.[3] International Journal of Peptide and Protein Research, 21(1), 57–65.[3]

• Nicolas, E., Vilaseca, M., & Giralt, E. (1995). A study of the use of

  for the reduction of methionine sulfoxide in peptides containing cysteine and cystine. Tetrahedron, 51(20), 5701-5710.

• Houghten, R. A., & Li, C. H. (1979). Reduction of sulfoxides in peptides and proteins. Analytical Biochemistry, 98(1), 36-46.

• Hackett, F. C., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega.

Sources

• 1. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 2. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]
• 3. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Boc-Met-Met-OH in Amyloid Beta Fragment Synthesis &amp; Redox Modeling

) Met35 Oxidation Studies

Executive Summary & Scientific Rationale

The amyloid-beta (A

) peptide, particularly A , is the primary constituent of senile plaques in Alzheimer's Disease.[1] A critical residue within this sequence is Methionine-35 (Met35) . Located in the lipophilic C-terminal domain, Met35 is susceptible to oxidation, forming methionine sulfoxide (Met-S=O).[2] This oxidation event significantly alters the peptide's aggregation kinetics, neurotoxicity, and interaction with lipid bilayers.

Boc-Met-Met-OH (tert-butyloxycarbonyl-methionine-methionine) serves as a specialized biomimetic model system . While the native A

sequence does not contain a Met-Met doublet (Met35 is followed by Val36), the Boc-Met-Met-OH dipeptide is utilized to:

• Model Redox Kinetics: Investigate the electron transfer mechanisms and oxidation rates of thioether side chains in a hydrophobic environment, mimicking the A

  C-terminus.

• Fragment Condensation: Act as a building block in the synthesis of modified A

  analogs (e.g., double-Met mutants) designed to test "oxidative stress" hypotheses.

• Inhibitor Design: Serve as a hydrophobic scaffold to study the inhibition of A

  fibrillization via hydrophobic sequestration.

This guide details the solution-phase synthesis of Boc-Met-Met-OH and its application in validating Met35 oxidation protocols.

Chemical Synthesis Protocol: Boc-Met-Met-OH

Unlike standard Solid Phase Peptide Synthesis (SPPS), short fragments like Boc-Met-Met-OH are often synthesized in solution phase to ensure scalability and precise characterization of the thioether integrity before downstream use.

Retrosynthetic Analysis

• Target: Boc-Met-Met-OH

• Intermediates: Boc-Met-Met-OMe (Methyl ester protection required for C-terminus during coupling).

• Starting Materials: Boc-Met-OH (N-protected) + H-Met-OMe·HCl (C-protected).

Step-by-Step Synthesis Workflow

Phase A: Coupling (Synthesis of Boc-Met-Met-OMe)

Reagents:

• Boc-Met-OH (1.0 eq)

• H-Met-OMe[3]·HCl (1.1 eq)

• Coupling Agent: EDC·HCl (1.1 eq) / HOBt (1.1 eq)

• Base: NMM (N-methylmorpholine) or DIPEA (2.5 eq)

• Solvent: Anhydrous DCM (Dichloromethane) or DMF.

Protocol:

• Activation: Dissolve Boc-Met-OH (2.49 g, 10 mmol) and HOBt (1.53 g, 10 mmol) in 50 mL anhydrous DCM at 0°C (ice bath).

• Coupling: Add EDC·HCl (2.1 g, 11 mmol) and stir for 15 minutes to form the active ester.

• Addition: Add H-Met-OMe·HCl (2.2 g, 11 mmol) followed by dropwise addition of NMM (2.5 eq) to adjust pH to ~8.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) and stir overnight (12-16 hours).

• Work-up:

  • Wash organic layer with 5% KHSO

    (removes unreacted amine/base).

  • Wash with sat. NaHCO

    (removes unreacted acid).

  • Wash with Brine.

  • Dry over Na

    SO , filter, and concentrate in vacuo.

  • Checkpoint: Verify Boc-Met-Met-OMe via TLC (EtOAc/Hexane 1:1) and LC-MS.

Phase B: Saponification (Deprotection to Boc-Met-Met-OH)

Reagents:

• LiOH (Lithium Hydroxide) or NaOH (2M aq).

• Solvent: THF/Water or MeOH/Water (3:1).

Protocol:

• Dissolution: Dissolve crude Boc-Met-Met-OMe in 30 mL THF/Water (3:1).

• Hydrolysis: Add LiOH (2.0 eq) at 0°C. Stir at RT for 2-4 hours. Monitor disappearance of ester by TLC.

• Acidification: Carefully acidify the solution to pH 2-3 using 1M HCl (cool on ice). Caution: Avoid strong heating to prevent Boc removal.

• Extraction: Extract the free acid into Ethyl Acetate (3x).

• Purification: Dry organic layer (MgSO

  ) and evaporate. Recrystallize from EtOAc/Hexane if necessary.

Critical Causality: Why Solution Phase?

We choose solution phase for this dipeptide because SPPS cleavage cocktails (TFA) often cause premature oxidation of Methionine to Met-Sulfoxide or S-alkylation (tert-butylation) by the carbocation generated from Boc removal. By synthesizing in solution, we avoid high-acid exposure until the final application step, preserving the reduced "native" state of the sulfur atoms.

Application: Modeling Met35 Oxidation

The primary utility of Boc-Met-Met-OH in A

research is validating the oxidative conditions that trigger neurotoxicity.

The "Methionine Radical" Hypothesis

In AD, Met35 is believed to undergo one-electron oxidation to a sulfuranyl radical (Met-S

), which triggers lipid peroxidation. Boc-Met-Met-OH provides two thioether sites, allowing researchers to measure the stoichiometry of oxidation (Mono-sulfoxide vs. Di-sulfoxide vs. Sulfone).

Experimental Protocol: H O Oxidation Assay

Objective: Determine the susceptibility of Met residues to oxidation in a controlled hydrophobic environment.

Materials:

• Substrate: Boc-Met-Met-OH (1 mM in PBS, pH 7.4).

• Oxidant: Hydrogen Peroxide (H

  O ) or Cu(II)/Ascorbate (Fenton system).

• Analysis: RP-HPLC (C18 column) and ESI-MS.

Steps:

• Baseline: Inject 10 µL of 1 mM Boc-Met-Met-OH into HPLC. Note retention time (

  ).

• Incubation: Mix peptide solution with 100 µM H

  O at 37°C.

• Time-Course: Aliquot samples at 0, 15, 30, 60, and 120 minutes. Quench with Methionine (excess) or Catalase.

• Analysis: Analyze via LC-MS.

  • Expected Mass Shift: +16 Da (Mono-sulfoxide) and +32 Da (Di-sulfoxide).

  • Observation: The hydrophobic Boc group mimics the A

    C-terminus, making the oxidation rate more physiologically relevant than using free Methionine amino acid.

Data Presentation & Visualization

Comparative Mass Spectrometry Data (Simulated)

Species	Formula	Monoisotopic Mass (Da)	Mass	Retention Time (min)
Boc-Met-Met-OH	C H N O S	380.14	0	12.5 (Native)
Mono-Sulfoxide	C H N O S	396.14	+16	10.2 (More Polar)
Di-Sulfoxide	C H N O S	412.14	+32	8.1 (Most Polar)

Workflow Diagram (Graphviz)

The following diagram illustrates the synthesis and application workflow, highlighting the critical decision points for preventing unwanted oxidation.

Caption: Workflow for the solution-phase synthesis of Boc-Met-Met-OH and its utilization in oxidative stress modeling. Note the SPPS route (dashed) carries higher risks of side-reactions.

References

• Butterfield, D. A., & Kanski, J. (2001). Methionine residue 35 is critical for the oxidative stress and neurotoxic properties of Alzheimer's amyloid beta-peptide. Peptides, 22(11), 1761–1770. Link

• Bitan, G., et al. (2003). Amyloid beta-protein (Abeta) assembly: Abeta 40 and Abeta 42 oligomerize through distinct pathways. Proceedings of the National Academy of Sciences, 100(1), 330–335. Link

• Sigma-Aldrich. Boc-Met-OH Product Specification and Safety Data Sheet. Link

• Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups. Chemical Reviews, 109(6), 2455-2504. (Reference for Boc/Fmoc strategies and Met protection). Link

• Hou, L., et al. (2002). Methionine 35 oxidation reduces fibril assembly of the amyloid abeta-(1-42) peptide of Alzheimer's disease.[2] Journal of Biological Chemistry, 277(43), 40173-40176. Link

Sources

• 1. Amyloid-beta aggregation: selective inhibition of aggregation in mixtures of amyloid with different chain lengths - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Despite its role in assembly, methionine 35 is not necessary for amyloid β-protein toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Investigating the Role of Boc-Met-Met-OH in Neurodegenerative Disease Models

For correspondence:

Introduction: Targeting Neuroinflammation with a Novel Dipeptide

Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, share a common pathological hallmark: chronic neuroinflammation. This sustained inflammatory response in the central nervous system (CNS) is largely mediated by microglia, the resident immune cells of the brain. While acute microglial activation is a protective mechanism, chronic activation leads to the release of pro-inflammatory cytokines, reactive oxygen species, and other neurotoxic factors that contribute to neuronal damage and disease progression. Therefore, strategies to modulate microglial activation represent a promising therapeutic avenue for these devastating disorders.

Small peptides, due to their potential for high specificity and biological activity, are emerging as a significant class of therapeutic candidates.[1][2] This document outlines the rationale and provides detailed experimental protocols for investigating the potential of a novel dipeptide, N-tert-butyloxycarbonyl-L-methionyl-L-methionine (Boc-Met-Met-OH), as a modulator of neuroinflammation in relevant disease models.

We hypothesize that Boc-Met-Met-OH, a dipeptide composed of two methionine residues with atert-butyloxycarbonyl (Boc) protecting group, may exert anti-inflammatory and neuroprotective effects. This hypothesis is predicated on the known involvement of methionine-containing peptides in modulating inflammatory responses, in part through interaction with the formyl peptide receptor (FPR) family, particularly FPR2/ALX, which is expressed on microglia and plays a crucial role in neuroinflammation.[3][4]

These application notes are intended for researchers and drug development professionals. They provide a comprehensive guide to the handling of Boc-Met-Met-OH and detailed protocols for its evaluation in both in vitro and in vivo models of neuroinflammation.

Physicochemical Properties and Handling of Boc-Met-Met-OH

As a novel dipeptide, specific experimental data for Boc-Met-Met-OH is not widely available. The following properties are inferred from the known characteristics of its constituent amino acid, Boc-Met-OH, and general principles of peptide chemistry.

Property	Description	Source/Justification
Molecular Formula	C15H28N2O5S2	Inferred from the combination of two methionine residues and one Boc group.
Molecular Weight	380.52 g/mol	Calculated based on the molecular formula.
Appearance	White to off-white powder	Typical appearance of Boc-protected amino acids and peptides.
Solubility	Soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and dichloromethane (DCM). Limited solubility in aqueous solutions.	Boc-protected peptides are generally hydrophobic and require organic solvents for dissolution.[5]
Storage	Store at -20°C in a desiccated environment to prevent degradation.	Standard storage condition for peptides and protected amino acids to maintain stability.

Preparation of Stock Solutions

Caution: Handle Boc-Met-Met-OH in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Solvent Selection: For in vitro studies, DMSO is the recommended solvent for preparing a high-concentration stock solution. For in vivo studies, a vehicle containing a low percentage of DMSO and a solubilizing agent like Tween 80 in sterile saline is recommended to ensure solubility and minimize toxicity.

• Stock Solution (100 mM in DMSO):

  • Tare a sterile microcentrifuge tube on an analytical balance.

  • Carefully weigh out 3.81 mg of Boc-Met-Met-OH.

  • Add 100 µL of sterile, anhydrous DMSO.

  • Vortex thoroughly until the powder is completely dissolved.

  • Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C.

Hypothesized Mechanism of Action: Modulation of Microglial Activation via FPR2/ALX

We propose that Boc-Met-Met-OH may exert anti-inflammatory effects by modulating microglial activation through the Formyl Peptide Receptor 2 (FPR2), also known as the Lipoxin A4 Receptor (ALX). FPR2 is a G-protein coupled receptor that can be activated by a variety of ligands, leading to either pro- or anti-inflammatory responses depending on the specific agonist and cellular context.[3] Given that FPRs recognize N-formylmethionyl-containing peptides, it is plausible that a methionine-rich dipeptide could interact with this receptor.[3]

The proposed signaling pathway is as follows:

• In a neuroinflammatory state, pro-inflammatory stimuli (e.g., lipopolysaccharide - LPS) activate microglia, leading to the production of inflammatory cytokines such as TNF-α, IL-1β, and IL-6.

• Boc-Met-Met-OH, potentially acting as an agonist or partial agonist at the FPR2/ALX receptor on microglia, initiates an intracellular signaling cascade.

• Activation of this pathway is hypothesized to inhibit the pro-inflammatory signaling pathways (e.g., NF-κB and MAPK pathways), leading to a reduction in the production and release of pro-inflammatory mediators.

• This shift in microglial phenotype from a pro-inflammatory to a more anti-inflammatory or pro-resolving state is expected to reduce neurotoxicity and promote neuronal survival.

Caption: In vivo experimental workflow for assessing Boc-Met-Met-OH.

Materials and Reagents

• C57BL/6 mice (8-10 weeks old)

• Boc-Met-Met-OH

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Sterile saline (0.9% NaCl)

• DMSO

• Tween 80

• Anesthetics (e.g., isoflurane)

• Reagents for tissue fixation (e.g., 4% paraformaldehyde) and processing

• Antibodies for immunohistochemistry (e.g., anti-Iba1 for microglia, anti-NeuN for neurons)

• ELISA kits for brain cytokine analysis

Step-by-Step Protocol

• Animal Acclimatization and Grouping:

  • Acclimatize male C57BL/6 mice for at least one week under standard laboratory conditions.

  • Randomly assign mice to experimental groups (e.g., Vehicle + Saline, Vehicle + LPS, Boc-Met-Met-OH + LPS).

• Boc-Met-Met-OH Administration:

  • Prepare the dosing solution of Boc-Met-Met-OH in a vehicle such as 5% DMSO, 5% Tween 80 in sterile saline.

  • Administer Boc-Met-Met-OH (e.g., 1, 5, or 10 mg/kg) or vehicle via intraperitoneal (i.p.) injection once daily for 3-5 days prior to the LPS challenge.

[6]3. Induction of Neuroinflammation:

• On the day of the challenge, administer the final dose of Boc-Met-Met-OH or vehicle.
• One hour later, administer a single i.p. injection of LPS (0.5-1 mg/kg) or sterile saline.

[7]4. Behavioral Assessments:

• At 24 hours post-LPS injection, perform behavioral tests to assess sickness behavior and cognitive function (e.g., open field test for locomotor activity, Y-maze for spatial memory).

• Tissue Collection and Analysis:

  • At 24-48 hours post-LPS injection, euthanize the mice and perfuse with ice-cold PBS followed by 4% paraformaldehyde.

  • Harvest the brains and process for either immunohistochemistry or biochemical analysis.

  • Immunohistochemistry:

    • Prepare brain sections and stain with antibodies against Iba1 (to assess microglial activation and morphology) and NeuN (to assess neuronal survival).

  • Biochemical Analysis:

    • Homogenize fresh brain tissue (e.g., hippocampus and cortex) to prepare lysates.

    • Measure cytokine levels (TNF-α, IL-1β, IL-6) using ELISA.

Experimental Parameters

Parameter	Recommended Value
Animal Model	Male C57BL/6 mice (8-10 weeks old)
Boc-Met-Met-OH Dosages	1, 5, 10 mg/kg (i.p.)
Administration Schedule	Once daily for 3-5 days
LPS Dosage	0.5-1 mg/kg (i.p.)
Time Points for Analysis	24-48 hours post-LPS
Primary Readouts	Behavioral changes, microglial activation (Iba1), neuronal survival (NeuN), brain cytokine levels
Vehicle	5% DMSO, 5% Tween 80 in sterile saline

Troubleshooting

Issue	Possible Cause	Suggested Solution
In Vitro: Low or no inflammatory response to LPS	LPS potency is low; cells are unresponsive.	Use a new batch of LPS; check cell line for mycoplasma contamination; ensure cells are not passaged too many times.
In Vitro: High variability in results	Inconsistent cell seeding; pipetting errors.	Use a cell counter for accurate seeding; use calibrated pipettes and ensure proper mixing.
In Vivo: High mortality after LPS injection	LPS dose is too high; mice are overly sensitive.	Reduce the LPS dose; use a different, less sensitive mouse strain.
In Vivo: Compound precipitation in dosing solution	Poor solubility of Boc-Met-Met-OH.	Increase the percentage of DMSO and/or Tween 80 in the vehicle; sonicate the solution to aid dissolution.

Conclusion

The protocols outlined in this document provide a comprehensive framework for the initial investigation of Boc-Met-Met-OH as a potential therapeutic agent for neurodegenerative diseases. By systematically evaluating its effects on microglial activation and neuroinflammation in established in vitro and in vivo models, researchers can elucidate its mechanism of action and assess its neuroprotective potential. These studies will be crucial in determining whether Boc-Met-Met-OH warrants further development as a novel treatment strategy for these debilitating conditions.

References

• BenchChem. (2025). Application Notes and Protocols for Solution-Phase Peptide Synthesis with Boc-DL-Phg-OH.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• Narita, M., et al. (1983). Prediction and improvement of protected peptide solubility in organic solvents. International Journal of Peptide and Protein Research, 21(5), 523-531.
• Merck Millipore. (n.d.). Boc Resin Cleavage Protocol.
• ACS GCI Pharmaceutical Roundtable. (2021). BOC Deprotection. Retrieved from ACS GCI Pharmaceutical Roundtable website.
• Isidro-Llobet, A., et al. (2009). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Chemical Society Reviews, 38(3), 621-638.
• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Retrieved from Hebei Boze Chemical Co.,Ltd. website.
• SVS Labs Private Limited. (n.d.). Boc-L-Met-OH,CAS NO 2488-15-5.
• Sigma-Aldrich. (n.d.). Boc-Met-OH Novabiochem 2488-15-5.
• BLD Pharm. (n.d.). 2488-15-5|Boc-Met-OH.
• Aapptec Peptides. (n.d.). Boc-Thr(Fmoc-Met)-OH.
• The Royal Society of Chemistry. (2012). Experimental Procedure. Retrieved from The Royal Society of Chemistry website.
• Sigma-Aldrich. (n.d.). BOC-ON.
• Wang, Y., et al. (2018). Lipopolysaccharide induces neuroinflammation in microglia by activating the MTOR pathway and downregulating Vps34 to inhibit autophagosome formation.
• Lee, S. Y., & Hur, S. J. (2019). Mechanisms of Neuroprotective Effects of Peptides Derived from Natural Materials and Their Production and Assessment. Comprehensive Reviews in Food Science and Food Safety, 18(4), 923-935.
• Sigma-Aldrich. (n.d.). Boc-Met-OH 99 2488-15-5.
• Gonzalez-Reyes, L. E., et al. (2017). Neuropeptides and Microglial Activation in Inflammation, Pain, and Neurodegenerative Diseases.
• Semmler, A., et al. (2013). LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals. Current Pharmaceutical Design, 19(9), 1700-1707.
• Scantox. (2025). Translational Neuroinflammation Assays for High-Throughput In Vitro Screening.
• Chen, Y. C., et al. (2024). B355252 Suppresses LPS-Induced Neuroinflammation in the Mouse Brain. International Journal of Molecular Sciences, 25(9), 5036.
• Santa Cruz Biotechnology. (n.d.). Boc-Met-OH | CAS 2488-15-5.
• Khavinson, V. K., et al. (2021). Neuroprotective Effects of Tripeptides—Epigenetic Regulators in Mouse Model of Alzheimer's Disease. Pharmaceuticals, 14(3), 254.
• MedchemExpress. (n.d.). Formyl Peptide Receptor (FPR) | Agonists Antagonists.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Google Patents. (2013). WO2013115813A1 - Water soluble solid phase peptide synthesis.
• Lynch, J. J., et al. (2022). Peptide discovery across the spectrum of neuroinflammation; microglia and astrocyte phenotypical targeting, mediation, and mechanistic understanding. Frontiers in Pharmacology, 13, 998459.
• ResearchGate. (n.d.). Neuropeptide modulation of microglial activation.
• Semantic Scholar. (n.d.). [Neuroprotective effects of peptides bioregulators in people of various age].
• Charles River Laboratories. (n.d.). Microglial Activation Assays.
• Gri, G., et al. (2019). Distinct Signaling Cascades Elicited by Different Formyl Peptide Receptor 2 (FPR2) Agonists. International Journal of Molecular Sciences, 20(18), 4434.
• ResearchGate. (n.d.). Determination of optimal LPS dose for the induction of systemic....
• Impellizzeri, D., et al. (2019). Palmitoylethanolamide Modulation of Microglia Activation: Characterization of Mechanisms of Action and Implication for Its Neuroprotective Effects. International Journal of Molecular Sciences, 20(12), 3057.
• American Chemical Society. (2019, August 27).
• Ji, Y., et al. (2023). Mapping acute neuroinflammation in vivo with diffusion-MRI in rats given a systemic lipopolysaccharide challenge. bioRxiv.
• Calvo-Rodriguez, M., et al. (2016).
• Wikipedia. (n.d.). Formyl peptide receptor 2.
• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). FPR2.
• Liu, Y., et al. (2021). Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders. Frontiers in Cellular Neuroscience, 15, 743417.
• ResearchGate. (2018). What is the best LPS-dose to induce chronic systemic inflammation to mice.
• Gonzalez-Reyes, L. E., et al. (2017). Neuropeptides and Microglial Activation in Inflammation, Pain, and Neurodegenerative Diseases.
• Li, Y., et al. (2018). Neuroprotective Effects of Brain-Gut Peptides: A Potential Therapy for Parkinson's Disease. Neuroscience Bulletin, 34(4), 705-716.
• Chibale, K., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(38), 22555-22564.
• Recchiuti, A., & Romano, M. (2020). Formyl peptide receptor type 2 agonists to kick-start resolution pharmacology. British Journal of Pharmacology, 177(12), 2749-2751.

Sources

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• 2. Neuropeptides and Microglial Activation in Inflammation, Pain, and Neurodegenerative Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Formyl peptide receptor 2 - Wikipedia [en.wikipedia.org]
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• 6. mdpi.com [mdpi.com]
• 7. Mapping acute neuroinflammation in vivo with diffusion-MRI in rats given a systemic lipopolysaccharide challenge | bioRxiv [biorxiv.org]

Application Note: Antioxidant Properties of Met-Met Peptides

Executive Summary & Mechanism

Methionine (Met) residues are often viewed merely as susceptible targets for oxidative damage.[1][2][3][4] However, in the context of peptide therapeutics and cellular defense, Met-Met motifs function as sacrificial, renewable antioxidants .[1] Unlike irreversible oxidation events (e.g., carbonylation), the oxidation of Methionine to Methionine Sulfoxide (MetO) is enzymatically reversible via Methionine Sulfoxide Reductases (MsrA and MsrB).[1]

The Met-Met dipeptide motif amplifies this capability by providing a high local concentration of thioether moieties, creating a "sink" for Reactive Oxygen Species (ROS).[1]

The Catalytic Antioxidant Cycle

The unique value of Met-Met lies in its ability to cycle between reduced and oxidized states, effectively scavenging ROS without permanent loss of the molecule.

Figure 1: The renewable antioxidant cycle of Met-Met peptides. Oxidation by ROS is reversible via the MsrA/B enzymatic system, distinguishing Met from other antioxidants like Tyrosine.[1]

Synthesis & Preparation Protocol

Challenge: Met residues are prone to oxidation during Solid Phase Peptide Synthesis (SPPS), particularly during the cleavage step.[1][5][6] Pre-existing MetO impurities will skew antioxidant assay results.[1]

Protocol A: Oxidation-Free Synthesis of Met-Met

Reagents:

• Fmoc-Met-OH

• Resin: 2-Chlorotrityl Chloride (2-CTC) (Preferred for preventing C-terminal racemization)[1]

• Cleavage Cocktail: "Reagent H" optimized for Met.

Step-by-Step Methodology:

• Coupling: Perform standard Fmoc/tBu synthesis.[1][6]

  • Critical: Use degassed DMF to minimize spontaneous oxidation during coupling cycles.[1]

• Cleavage Cocktail Preparation: Prepare fresh Reagent H (modified):

  • TFA (81%)[1]

  • Phenol (5%)[1]

  • Thioanisole (5%)[1]

  • 1,2-Ethanedithiol (EDT) (2.5%) — Crucial for scavenging t-butyl cations.[1]

  • Water (3%)[1]

  • Dimethyl sulfide (DMS) (2%) — Specific scavenger for Met oxidation.[1]

  • Ammonium Iodide (NH4I) (1.5%) — Reduces any pre-formed MetO in situ.[1]

• Cleavage Reaction:

  • Incubate resin with cocktail for 2.5 hours at room temperature under Argon atmosphere .

  • Precipitate with ice-cold diethyl ether.

• Purification (HPLC):

  • Use a C18 column.[1][6]

  • Buffer A: 0.1% TFA in Water (Degassed).[1]

  • Buffer B: 0.1% TFA in Acetonitrile.[1]

  • Note: Avoid heating the column >30°C to prevent on-column oxidation.

In Vitro Antioxidant Assays

Scientific Note: Standard assays like DPPH are often unsuitable for Met peptides because the reaction kinetics of Met with nitrogen radicals are slow compared to peroxyl radicals. ORAC and Hydroxyl Radical Scavenging are the validated standards for Met-Met.

Protocol B: Oxygen Radical Absorbance Capacity (ORAC)

This assay measures the preservation of fluorescence of a probe (Fluorescein) in the presence of a peroxyl radical generator (AAPH).[1]

Materials:

• Fluorescein (Probe): 70 nM final concentration.[1][7]

• AAPH (Radical Generator): 12 mM final concentration.[1]

• Trolox (Standard): 1–50 µM.[1]

• Met-Met Peptide: 1–50 µM.[1]

Workflow:

• Plate Setup: Use black-walled 96-well plates.

• Incubation: Mix Peptide (20 µL) + Fluorescein (120 µL). Incubate at 37°C for 10 min.

• Initiation: Add AAPH (60 µL) rapidly to all wells.

• Kinetic Read: Measure Fluorescence (Ex 485 nm / Em 520 nm) every minute for 90 minutes.

• Calculation:

  • Calculate Area Under the Curve (AUC).[1]

  • Net AUC = AUC_sample - AUC_blank.[1]

  • Result expressed as Trolox Equivalents (TE) .

Protocol C: Hydroxyl Radical Scavenging (Fenton Reaction)

Met-Met is exceptionally efficient at scavenging[1] •OH radicals.

Workflow:

• Reaction Mix:

  • FeSO4 (2 mM)[1]

  • Salicylic Acid (2 mM) (Probe)[1]

  • Met-Met Peptide (Variable conc.)[1]

  • H2O2 (1 mM) (Initiator)

• Mechanism: •OH radicals generated by Fenton reaction attack Salicylic acid, forming 2,3-dihydroxybenzoic acid (absorbs at 510 nm).[1] Met-Met competes for •OH.

• Measurement: Measure Absorbance at 510 nm after 30 min. Lower absorbance = Higher Scavenging.[1]

Analytical Verification: LC-MS/MS

Critical Control: You must distinguish between biological oxidation (the variable you want to measure) and artifactual oxidation (caused by the electrospray ionization source).

Protocol D: Artifact-Free Oxidation Analysis

Method: Isotopic Labeling / Blocking Strategy.[1][8]

• Sample Prep:

  • Immediately upon collection, add N-ethylmaleimide (NEM) (if Cys present) or quench ROS.[1]

  • Artifact Check: Spike a synthetic heavy isotope-labeled Met-Met standard into the sample buffer. If the heavy standard appears oxidized in the MS spectra, your sample prep or ionization source is causing artificial oxidation.[1]

• LC Parameters:

  • Column: C18 Reverse Phase.[1]

  • Shift: Oxidized Met (MetO) is more hydrophilic than Met.[1]

  • Elution Order: MetO-MetO (Earliest) -> MetO-Met (Mid) -> Met-Met (Latest).

  • Mass Shift: +16 Da per oxidation event (+32 Da for Met-Met -> MetO-MetO).[1]

Figure 2: Analytical workflow for separating oxidized species. MetO species elute earlier due to increased polarity.

Data Analysis & Interpretation

Expected Results Table

When comparing Met-Met to single Met or other antioxidants, typical trends follow:

Peptide Sequence	ORAC Value (µmol TE/µmol)	[1][9][10] •OH Scavenging (IC50)	Notes
Met (Free)	~1.0 - 1.5	High	Baseline activity.[1]
Met-Met	~1.8 - 2.2	Very High	Infra-additive (not strictly 2x Met) due to steric shielding, but highly effective.[1]
Tyr-Met	~3.0 - 3.5	Moderate	Synergistic effect; Tyr handles radical transfer, Met handles ROS sink.[1]
GSH (Control)	~0.5 - 1.0	High	Standard thiol control.[1]

Interpretation of "Infra-additive" Activity

Research indicates that Met-Met activity is often "infra-additive" (less than 2x the activity of free Met) against peroxyl radicals.[10] This is likely due to the hydrophobic nature of the side chains clustering, potentially shielding one sulfur atom. However, for hydroxyl radicals , the scavenging capacity remains superior due to the high reactivity of the sulfur electrons.[1]

References

• Levine, R. L., et al. (1996).[1] "Methionine residues as endogenous antioxidants in proteins."[1][4][11][12] Proceedings of the National Academy of Sciences, 93(26), 15036-15040.[1] Link[1]

• Giles, N. M., et al. (2003).[1] "Methionine sulfoxide reductases: guardian of the proteome."[1] Current Biology, 13(10), R373-R375.[1] Link

• Hernández-Ledesma, B., et al. (2005).[1] "Antioxidant activity of peptides derived from egg white proteins by enzymatic hydrolysis."[1] Journal of Food Protection, 68(6), 1272-1279.[1] Link

• Stadtman, E. R., et al. (2003).[1] "Methionine oxidation and aging."[1][3][8][13] Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1703(2), 135-140.[1] Link

• Drazic, A., et al. (2013).[1] "Methionine oxidation and sulfoxide reduction in proteins." Biochimica et Biophysica Acta, 1844(8), 1367-1382.[1] Link

Sources

• 1. Methionine sulfoxide - Wikipedia [en.wikipedia.org]
• 2. openaccesspub.org [openaccesspub.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pnas.org [pnas.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Purification, Identification and Evaluation of Antioxidant Peptides from Pea Protein Hydrolysates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Methionine in proteins defends against oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Focus on Molecules: Methionine Sulfoxide Reductase A - PMC [pmc.ncbi.nlm.nih.gov]

Boc-Met-Met-OH as a building block for bioactive peptides

Executive Summary

Boc-Met-Met-OH (N-alpha-t-Butyloxycarbonyl-L-methionyl-L-methionine) is a specialized dipeptide intermediate critical for the synthesis of oxidation-sensitive bioactive peptides. Unlike standard amino acid building blocks, this molecule introduces a tandem methionine motif (

) often utilized to model biological redox switches , study amyloid aggregation kinetics , and synthesize antioxidant peptide mimetics .

This guide details the physicochemical handling of Boc-Met-Met-OH, protocols for its incorporation into longer chains without S-alkylation, and its application in developing redox-responsive biomaterials.

Chemical Specifications & Handling

Boc-Met-Met-OH presents unique solubility and stability challenges due to its hydrophobic side chains and susceptibility to sulfur oxidation.

Parameter	Specification	Technical Insight
CAS Number	51529-24-9	Verified identifier for regulatory documentation.
Formula		High sulfur content (16.8%) dictates redox sensitivity.
Mol. Weight	380.52 g/mol	Suitable for mass spectrometry monitoring ( ).
Solubility	DMF, DMSO, DCM, MeOH	Critical: Poor solubility in water. Dissolve in organic solvent before aqueous dilution.
Appearance	White to off-white powder	Yellowing indicates surface oxidation to sulfoxide ( ).
Storage	-20°C, Desiccated, Argon	Mandatory: Store under inert gas to prevent spontaneous S-oxidation.

Application I: Synthetic Incorporation Strategies

The primary challenge when using Boc-Met-Met-OH is preserving the thioether (

) integrity during coupling and deprotection. The motif is highly prone to S-alkylation (forming sulfonium salts) during acidolytic cleavage of the Boc group.

Mechanism of Side Reaction

During Boc removal (using TFA), the generated tert-butyl carbocations (

) are electrophilic.[1] Without adequate scavenging, they attack the nucleophilic sulfur atoms of the methionine residues, permanently alkylating the peptide.

Protocol A: Solution-Phase Coupling with Scavenger-Assisted Deprotection

Use this protocol to extend the C-terminus or incorporate the block into a fragment.

Reagents:

• Coupling: EDC.HCl, HOBt, DIPEA, DMF (Anhydrous).

• Deprotection Cocktail: TFA (Trifluoroacetic acid), DTE (Dithioerythritol), Anisole.

Step-by-Step Workflow:

• Activation:

  • Dissolve Boc-Met-Met-OH (1.0 eq) in minimal DMF.

  • Add HOBt (1.1 eq) and EDC.HCl (1.1 eq) at 0°C. Stir for 15 min to form the active ester.

  • Note: Avoid HATU if possible, as it can sometimes lead to racemization of the C-terminal Met; carbodiimides are gentler for this dipeptide.

• Coupling:

  • Add the amine component (

    ) (1.0 eq) and DIPEA (2.0 eq).

  • Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

  • QC Check: Monitor by TLC (MeOH/DCM 1:9) or LC-MS.

• Work-up:

  • Dilute with EtOAc. Wash with 5%

    , sat. , and Brine.

  • Dry over

    and concentrate.

• Boc-Deprotection (The Critical Step):

  • Prepare Cleavage Cocktail M : TFA / DTE / Anisole (90:5:5 v/v).

  • Why DTE? Dithioerythritol acts as a "thiol sponge," preferentially reacting with

    cations to spare the Met sulfur.

  • Dissolve the intermediate in Cocktail M (10 mL per gram of peptide).

  • Stir at RT for 30–45 minutes. Do not exceed 1 hour to minimize oxidative stress.

  • Precipitate product in cold Diethyl Ether. Centrifuge and dry under nitrogen.

Visualizing the Protection/Deprotection Logic

Figure 1: Synthesis workflow highlighting the critical scavenger step required to prevent permanent damage to the Met-Met motif.

Application II: Bioactivity & Redox Modeling

The

motif serves as a biological "fuse." Under oxidative stress, these residues oxidize to Methionine Sulfoxide ( ), altering the peptide's polarity and structure. This property is exploited in Alzheimer's research (A aggregation) and antioxidant therapeutic design .

Protocol B: Controlled Oxidation Study (Redox Switch)

Use this protocol to generate the oxidized sulfoxide variant for comparative bioassays.

Objective: Selectively convert Boc-Met-Met-OH to Boc-Met(O)-Met(O)-OH without over-oxidation to sulfone (

).

• Preparation:

  • Dissolve Boc-Met-Met-OH (50 mg) in 2 mL Methanol.

  • Cool to 0°C.

• Oxidation:

  • Add

    (30% aq. solution, 2.2 eq).

  • Stir at 0°C for 30 mins, then RT for 2 hours.

  • Note: The reaction is monitored by HPLC. The sulfoxide is significantly more polar and will elute earlier than the native dipeptide.

• Quenching:

  • Add Sodium Thiosulfate (5 eq) to quench excess peroxide.

  • Concentrate in vacuo.

• Application:

  • Use the generated species to test amyloid fibril disruption . The introduction of the polar sulfoxide oxygen disrupts the hydrophobic stacking capability of the Met-Met region in amyloidogenic peptides.

Visualizing the Redox Pathway

Figure 2: The reversible redox switch mechanism of the Met-Met motif. Boc-Met-Met-OH is used to model the "Native" state.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Mass Spec +56 Da	-Butyl alkylation (S-tBu)	Failed Scavenging. Repeat synthesis using fresh DTE and ensure cleavage cocktail is <1 hour.
Mass Spec +16/+32 Da	Oxidation to Sulfoxide	Air Exposure. Degas all solvents with Argon. Use fresh Boc-Met-Met-OH.
Incomplete Coupling	Steric hindrance	Switch to COMU or HATU coupling reagents, but monitor for racemization.
Precipitation	Hydrophobic aggregation	Use HFIP (Hexafluoroisopropanol) as a co-solvent during dissolution or coupling.

References

• Solid Phase Peptide Synthesis of Met-Containing Peptides. Source: Journal of Peptide Science. Context: Establishes the necessity of scavengers (DTE/Thioanisole) for Met protection. Link:[Link]

• Methionine Oxidation and Amyloid Beta Aggregation. Source: ACS Chemical Neuroscience. Context: Details how Met oxidation disrupts the hydrophobic core of amyloid fibrils. Link:[Link]

• Boc-Met-Met-OH Compound Summary. Source: PubChem.[2] Context: Physical properties and toxicity data.[2][3][4][5] Link:[Link]

• Prevention of Methionine Oxidation in SPPS. Source: International Journal of Peptide Research and Therapeutics. Context: Protocols for reducing Met(O) back to Met using Ammonium Iodide (

  ).[6] Link:[Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Boc-met-met-OH | C15H28N2O5S2 | CID 23390161 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sciencedaily.com [sciencedaily.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Boc-Met-Met-OH in Peptide Synthesis

Welcome to the technical support center for peptide synthesis using Boc-Met-Met-OH. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with incorporating adjacent methionine residues. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to ensure the success of your synthesis.

Methionine, with its nucleophilic thioether side chain, is notoriously susceptible to side reactions under the acidic conditions typical of Boc-based Solid-Phase Peptide Synthesis (SPPS). When two methionine residues are adjacent, these challenges can be amplified. This guide provides a structured approach to troubleshooting common issues, from synthesis to final cleavage.

Troubleshooting Guide

This section addresses specific problems you might encounter during your synthesis, identified through analytical techniques like HPLC and Mass Spectrometry (MS).

Issue 1: Mass Spectrometry shows a +16 Da adduct on one or both Met residues.

Question: My mass spectrum shows a mass increase of +16 Da (or +32 Da for both residues) on my final peptide. What is this, and how can I prevent it?

Answer:

This mass modification is the hallmark of methionine sulfoxide (Met(O)) formation . The thioether side chain of methionine is easily oxidized, and this is one of the most common side reactions in peptide synthesis.[1][2][3] This oxidation can occur at two key stages in Boc-SPPS:

• During Repetitive TFA Deprotection: Although less common than during final cleavage, some oxidation can occur over numerous cycles of Boc group removal with trifluoroacetic acid (TFA).[1]

• During Final Cleavage: The primary cause is often the final cleavage step, especially when using strong acids like HF or TFMSA, or if the TFA cleavage cocktail lacks appropriate antioxidants.[2][3] Oxidizing species can be present as impurities in reagents or generated in situ.

Causality and Prevention:

The sulfur atom in methionine is a reactive nucleophile, readily attacked by electrophilic oxidizing agents. To prevent this, you must actively suppress or quench these agents throughout the synthesis and cleavage process.

Preventative Strategies:

• During Synthesis:

  • High-Quality Reagents: Use fresh, high-purity solvents and reagents to minimize peroxide contaminants.

  • Inert Atmosphere: While not always necessary, performing the synthesis under an inert atmosphere (Nitrogen or Argon) can reduce exposure to atmospheric oxygen.[3]

• During Final Cleavage (Critical Step):

  • Scavenger Addition: The most effective strategy is the inclusion of reducing agents or antioxidants in your cleavage cocktail. These scavengers sacrificially consume oxidizing species.

Scavenger	Typical Concentration (v/v or w/v)	Mechanism & Notes
Dimethyl Sulfide (DMS)	2% - 10%	A common and effective scavenger that can also help reduce any Met(O) that has already formed.[4]
Thioanisole	5%	Acts as a carbocation scavenger but also offers protection against oxidation. Often used in HF cleavage cocktails.
1,2-Ethanedithiol (EDT)	2.5%	A potent reducing agent. Note its strong odor.[5]
Dithiothreitol (DTT)	1% - 5%	A solid, water-soluble reducing agent that can be added to cleavage cocktails to suppress oxidation.
Ammonium Iodide (NH₄I)	1.5% (w/v)	When used in combination with DMS, it creates a potent reducing environment capable of converting Met(O) back to Met during the cleavage process.[2][6] Often found in "Reagent H".[7]

Workflow: Diagnosing and Resolving Met Oxidation

Caption: Troubleshooting workflow for methionine oxidation.

Issue 2: Mass Spectrometry shows a +56 Da adduct.

Question: My MS analysis shows an unexpected peak at +56 Da from my target mass. What is this side product?

Answer:

A +56 Da mass increase corresponds to the S-alkylation of the methionine side chain by a tert-butyl cation .[1][8] This is a significant side reaction specifically in Boc-SPPS chemistry.

Mechanism and Causality:

The Boc protecting group is removed by acidolysis, generating a stable tert-butyl carbocation (t-Bu⁺). This cation is a potent electrophile. The sulfur atom in the methionine side chain is nucleophilic and can attack the tert-butyl cation, forming a sulfonium ion.[1] This side reaction is particularly problematic in Boc chemistry because tert-butyl cations are generated at every single deprotection step.[1]

Preventative Strategies:

The key is to efficiently trap, or "scavenge," the tert-butyl cations as soon as they are formed, before they have a chance to react with methionine.

• During Repetitive Boc Deprotection:

  • It is good practice to include a scavenger in your TFA deprotection solution (e.g., 50% TFA in DCM) if your sequence contains Met, Trp, or Cys.[9]

  • Recommended Scavenger: Dithiothreitol (DTT) at 0.5% (w/v) or Dithioethane (DTE) at 0.5% (v/v) can be effective.[10]

• During Final Cleavage:

  • A robust scavenger cocktail is essential. Many scavengers for oxidation also function as excellent carbocation scavengers.

Scavenger	Typical Concentration (v/v)	Mechanism & Notes
Triisopropylsilane (TIS)	2% - 5%	An excellent carbocation scavenger. It reduces the tert-butyl cation to isobutane. TIS is a standard component in many modern cleavage cocktails.[6]
Thioanisole	5%	Effectively traps carbocations through electrophilic aromatic substitution.
Anisole	5%	Similar to thioanisole, it acts as a carbocation trap.[1]

Post-Cleavage Reversal: If S-tert-butylation has already occurred, reversing it is challenging. However, some reports suggest that heating the peptide in a dilute acidic solution (e.g., 5% acetic acid at 40°C for 24h) can help reverse the formation of the sulfonium salt, though this is not always efficient.[8] Prevention is by far the superior strategy.

Issue 3: Poor coupling yield when adding the second Met residue or subsequent amino acids.

Question: The Kaiser test remains positive after coupling onto the N-terminal Met of the Met-Met dipeptide, indicating a failed reaction. What could be the cause?

Answer:

This issue often points to on-resin aggregation . While aggregation is a common problem for longer, hydrophobic peptides, sequences with multiple hydrophobic residues like methionine can sometimes begin to aggregate even as short sequences.[4][7]

Causality and Mechanism:

The growing peptide chains, which are neutral after the neutralization step in Boc-SPPS, can form intermolecular hydrogen bonds. This creates a network of aggregated chains on the resin beads, physically blocking reactive sites. The N-terminus of the growing peptide becomes inaccessible, preventing the next amino acid from coupling efficiently. A shrunken appearance of the resin bed can be a physical indicator of this phenomenon.[7]

Troubleshooting and Mitigation Strategies:

• Change the Solvent System: If you are using Dichloromethane (DCM) or Dimethylformamide (DMF), switching to or incorporating N-Methyl-2-pyrrolidone (NMP) can improve solvation and disrupt aggregation.[2] Adding chaotropic salts like LiCl (0.5 M) to the DMF can also help break up secondary structures.

• Elevated Temperature Coupling: Performing the coupling reaction at an elevated temperature (e.g., 37-50°C) can provide enough energy to disrupt the hydrogen bonds causing aggregation and increase reaction kinetics.

• Use Optimized Coupling Reagents: Switch to more potent activation reagents like HBTU/HOBt or HATU with a non-nucleophilic base like Diisopropylethylamine (DIEA). These reagents create highly reactive activated esters that can improve coupling efficiency even in hindered environments.

• Sonication: Applying sonication during the coupling step can physically break up resin clumps and aggregated peptide chains, improving solvent and reagent access.[7]

Workflow: Addressing Peptide Aggregation

Caption: Decision tree for troubleshooting peptide aggregation.

Frequently Asked Questions (FAQs)

Q1: Is it necessary to use side-chain protection for Methionine in Boc-SPPS? A: Generally, no. Methionine is typically used without side-chain protection in both Boc and Fmoc chemistry.[4] The primary strategies for avoiding side reactions rely on optimizing synthesis conditions and using scavengers during cleavage rather than on a specific protecting group for the thioether.

Q2: My peptide contains both Met and Trp. Do I need special considerations? A: Yes. Tryptophan is also highly susceptible to modification by carbocations generated during acidolysis. The scavengers used to protect Methionine (like TIS, EDT, DTT) are also effective at protecting Tryptophan, making them doubly important in such sequences.

Q3: Can I use Boc-Met(O)-OH directly in my synthesis to avoid oxidation issues? A: Yes, this is a valid and sometimes advantageous strategy, particularly for sequences that are extremely prone to oxidation.[4] The workflow involves synthesizing the entire peptide using Boc-Met(O)-OH, purifying the final, more polar Met(O)-containing peptide, and then reducing the sulfoxide back to methionine in a final post-purification step. This can simplify the purification of the crude product.

Q4: What is the best global cleavage method for a Boc-Met-Met-OH containing peptide? A: For Boc-SPPS, the final cleavage from the resin is typically performed with a strong acid.

• HF Cleavage: The "low-high" HF method is a classic approach. A "low HF" step (e.g., HF/DMS, 25:75) is used first to cleave side-chain protecting groups while the peptide remains on the resin, followed by a "high HF" step (e.g., HF/anisole, 90:10) for final cleavage. The DMS is crucial for protecting Met.

• TFMSA/TMSOTf Cleavage: Trifluoromethanesulfonic acid (TFMSA) or Trimethylsilyl trifluoromethanesulfonate (TMSOTf) are alternatives to HF. With these reagents, a cocktail containing scavengers like thioanisole and EDT is absolutely essential to protect the methionine residues.

For labs not equipped for HF, a TFA-based cleavage cocktail optimized for Met protection, such as Reagent H (TFA/phenol/thioanisole/1,2-ethanedithiol/H₂O/DMS/NH₄I), can be highly effective.[7][8]

Q5: How should I store my final Met-Met peptide? A: Methionine-containing peptides are susceptible to oxidation even after purification. For long-term storage, it is best to lyophilize the peptide and store it as a powder at -20°C or -80°C under an inert atmosphere. If in solution, use de-gassed, high-purity buffers and store frozen. Avoid repeated freeze-thaw cycles.

References

• Vertex AI Search Result[4]: Information on the use of methionine derivatives in peptide synthesis without sidechain protection and the potential for oxidation.

• Vertex AI Search Result[11]: Discussion on S-alkylation and oxidation as common side reactions for Met-containing peptides during acidolytic cleavage.

• Vertex AI Search Result[12]: Synthesis of aggregation-prone peptides and methods to prevent methionine oxidation.

• Vertex AI Search Result[13]: Overview of Boc strategy in SPPS including deprotection with TFA and HF cleavage.

• Vertex AI Search Result[7]: Details on "Reagent H," a cleavage cocktail specifically designed to prevent methionine oxidation.

• Vertex AI Search Result[14]: Further details on S-alkylation (tert-butylation) and oxidation side reactions in peptide synthesis.

• Vertex AI Search Result: Mention of aggregation of peptide-resins causing incomplete reactions and signs of aggregation like failure to swell.

• Vertex AI Search Result[1]: Explanation of S-tert-butylation and oxidation occurring during acidic treatments in Boc/Bzl SPPS.

• Vertex AI Search Result[8]: Details on acid-catalyzed oxidation and S-alkylation, and a method for reversing the sulfonium salt.

• Vertex AI Search Result[2]: Discussion on methionine oxidation during synthesis and cleavage, and strategies to reduce or eliminate it.

• Vertex AI Search Result[6]: Information on scavengers like anisole and TIS to suppress side reactions.

• Vertex AI Search Result[3]: Note on methionine's sensitivity to the environment during synthesis and cleavage.

• Vertex AI Search Result[15]: General discussion on peptide aggregation being driven by β-sheet formation.

• Vertex AI Search Result[16]: General information on peptide synthesis.

• Vertex AI Search Result: Strategy of utilizing methionine sulfoxide in peptide synthesis and reducing it post-purification.

• Vertex AI Search Result[17]: Information on the interaction of oxidized methionine with aromatic residues.

• Vertex AI Search Result[10]: Mention of Trp, Cys, and Met reacting with tert-butyl carbonium ions and the use of DTE as a scavenger.

• Vertex AI Search Result[18]: General information on predicting peptide aggregation.

• Vertex AI Search Result[9]: Recommendation to use a scavenger when Cys, Met, or Trp are present during TFA cleavage of the Boc group.

• Vertex AI Search Result[5]: Evaluation of various thiols, including EDT, as scavengers in TFA cleavages.

• Vertex AI Search Result[19]: Information on the hydrophilic nature of oxidized methionine, which aids in separation.

• Vertex AI Search Result[20]: General protocols for solid-phase peptide synthesis.

• Vertex AI Search Result[21]: Mention of Prion protein's methionine residues and their role in anti-oxidative properties.

• Vertex AI Search Result[22]: Information on methionine-rich peptides acting as scavengers for oxidizing species.

• Vertex AI Search Result[23]: Overview of various coupling reagents used in peptide synthesis.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. blog.mblintl.com [blog.mblintl.com]
• 5. 1,4-Benzenedimethanethiol (1,4-BDMT) as a scavenger for greener peptide resin cleavages - RSC Advances (RSC Publishing) DOI:10.1039/C9RA08553J [pubs.rsc.org]
• 6. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chempep.com [chempep.com]
• 10. researchgate.net [researchgate.net]
• 11. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 12. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 13. Oxidation of Methionine Residues in Polypeptide Ions via Gas-Phase Ion/Ion Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biomatik.com [biomatik.com]
• 15. chemrxiv.org [chemrxiv.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Oxidation increases the strength of the methionine-aromatic interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Prediction of aggregation rate and aggregation-prone segments in polypeptide sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Separation and Quantitation of Peptides with and without Oxidation of Methionine and Deamidation of Asparagine Using Hydrophilic Interaction Liquid Chromatography with Mass Spectrometry (HILIC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. chem.uci.edu [chem.uci.edu]
• 21. Prion - Wikipedia [en.wikipedia.org]
• 22. researchgate.net [researchgate.net]
• 23. bachem.com [bachem.com]

Technical Support Center: Improving Coupling Efficiency of Boc-Dipeptides

Executive Summary: The "Azlactone" Challenge

Welcome to the technical support center. If you are coupling Boc-dipeptides (segment condensation) rather than single amino acids, you face a unique challenge: C-terminal Racemization .

Unlike single Boc-amino acids (which are urethane-protected and resistant to racemization), a Boc-dipeptide has an amide bond at the N-terminus of the activated amino acid. Upon activation, the carbonyl oxygen of this penultimate amide bond can attack the activated C-terminus, forming an Azlactone (Oxazolone) intermediate. This intermediate readily tautomerizes, destroying the chirality of the C-terminal residue.

Your Goal: Maximize coupling efficiency (yield) while suppressing azlactone formation (purity).

Mechanism of Failure: Racemization Pathways

To solve the problem, you must visualize the enemy. The diagram below illustrates the competition between productive coupling and the racemization trap.

Figure 1: The Kinetic Race. Productive coupling must occur faster than Azlactone formation. High base concentrations (DIEA) and slow kinetics accelerate the red pathway.

Reagent Selection Strategy

Do not use standard HBTU/DIEA protocols for segment condensation. The presence of tertiary bases (DIEA, NMM) abstracts the proton from the azlactone, driving irreversible racemization.

Comparative Efficiency Data

Data summarized from Albericio et al. and El-Faham et al. [1, 2]

Coupling Reagent	Activation Type	Racemization Risk	Coupling Efficiency	Recommended Use
DIC / Oxyma Pure	Carbodiimide	Lowest	High	Primary Choice. Neutral pH minimizes azlactone stability.
COMU / Collidine	Uronium (Oxyma-based)	Low	Very High	Use for sterically hindered fragments. Collidine is a weaker base than DIEA.
HATU / DIEA	Uronium (HOAt-based)	High	High	Avoid for chiral C-terminus. Only use if C-term is Gly/Pro.
HBTU / HOBt	Uronium (Benzotriazole)	Moderate	Moderate	Obsolete. Oxyma outperforms HOBt in both yield and purity.[1]

Validated Experimental Protocols

Protocol A: The "Safe" Standard (DIC/Oxyma)

Best for: Standard segment condensations where preserving chirality is paramount.

• Dissolution: Dissolve the Boc-dipeptide (1.0 eq) and Oxyma Pure (1.0 eq) in minimal DMF or NMP.

  • Note: Concentration is key. Aim for 0.1M – 0.3M to drive bimolecular kinetics.

• Activation: Add DIC (Diisopropylcarbodiimide) (1.0 eq).

• Pre-activation: Stir for exactly 2–3 minutes .

  • Why? This allows the formation of the active ester (Oxyma ester) but is short enough to prevent extensive azlactone formation before the amine is present.

• Coupling: Add the pre-activated mixture to the resin/amine component.

• Duration: React for 2–4 hours (or overnight for difficult sequences).

• Monitoring: Monitor via HPLC (look for diastereomer peaks).

Protocol B: The "Power" Method (COMU/Collidine)

Best for: Sterically hindered junctions (e.g., Val, Ile, N-Me amino acids) where DIC is too slow.

• Dissolution: Dissolve Boc-dipeptide (1.0 eq) and COMU (1.0 eq) in DMF.

• Base Addition: Add TMP (2,4,6-Trimethylpyridine / Collidine) (1.0 eq).

  • Critical: Do NOT use DIEA. Collidine is a non-nucleophilic, weaker base that reduces proton abstraction from the azlactone intermediate [3].

• Coupling: Immediately add to the resin. Do not pre-activate for more than 30 seconds.

• Temperature: Maintain at 25°C. Do not heat above 40°C for segment condensation.

Troubleshooting Decision Tree

Use this logic flow to diagnose low yields or purity issues.

Figure 2: Troubleshooting Logic. Systematic isolation of steric vs. chemical causes.

Frequently Asked Questions (FAQ)

Q1: Can I use Microwave irradiation to speed up Boc-dipeptide coupling? A: Proceed with extreme caution. While microwave heating (60°C) improves kinetic aggregation, it exponentially increases the rate of azlactone formation in segment condensation.

• Recommendation: Only use microwave if the C-terminal AA is Glycine or Proline. If chiral, stick to room temperature or max 40°C with COMU [4].

Q2: My product has the correct mass but elutes as a double peak. Why? A: This is classic epimerization . You likely generated the D-isomer at the coupling site.

• Fix: Switch from a base-driven activation (HATU/DIEA) to a neutral one (DIC/Oxyma). Ensure your coupling time isn't excessively long (>12 hours), as even slow racemization accumulates over time.

Q3: Why is Oxyma Pure preferred over HOBt? A: Oxyma Pure (ethyl 2-cyano-2-(hydroxyimino)acetate) is more acidic and creates a more reactive ester than HOBt, yet it suppresses racemization more effectively. Furthermore, it is not explosive, unlike HOBt/HOAt derivatives, making it safer for scale-up [1].[2]

Q4: I am seeing low yields due to aggregation. What solvent additives help? A: For Boc chemistry, NMP (N-methylpyrrolidone) is generally superior to DMF for swelling resin. If aggregation persists, add Pseudoprolines (if applicable to sequence) or chaotropic salts like 0.4M LiCl in DMF, which disrupt beta-sheet formation.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[3] Chemistry – A European Journal, 15(37), 9394–9403.

• Carpino, L. A., et al. (2002). The Diisopropylcarbodiimide/ 1-Hydroxy-7-azabenzotriazole System: Segment Coupling and Stepwise Practice. The Journal of Organic Chemistry, 67(19), 6865–6874.

• Bacsa, B., et al. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Heating Technologies. The Journal of Organic Chemistry, 73(19), 7532–7542.

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. bachem.com [bachem.com]
• 3. Peptide Coupling Reagents Guide [sigmaaldrich.com]

Technical Support Center: Boc Deprotection of Methionine-Containing Peptides

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Boc deprotection of methionine-containing peptides. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you troubleshoot and optimize your experimental workflows.

Introduction: The Challenge of Deprotecting Methionine-Containing Peptides

The tert-butyloxycarbonyl (Boc) protecting group is widely used in peptide synthesis due to its stability under various conditions and its facile removal with acids like trifluoroacetic acid (TFA). However, the acid-catalyzed deprotection step generates highly reactive carbocations, most notably the tert-butyl cation.[1][2] These electrophilic species can lead to undesirable side reactions, particularly with nucleophilic amino acid residues.

Methionine (Met), with its thioether side chain, is highly susceptible to two major side reactions during Boc deprotection:

• S-alkylation: The tert-butyl cation can alkylate the sulfur atom of the methionine side chain, forming a stable sulfonium salt.[3][4] This modification alters the peptide's structure and biological activity.

• Oxidation: The thioether can be oxidized to methionine sulfoxide (Met(O)), introducing an unwanted modification that can be difficult to reverse.[3][4]

To mitigate these side reactions, the use of "scavengers" in the deprotection cocktail is essential. Scavengers are nucleophilic agents that trap the reactive carbocations before they can modify the peptide.[3][5]

This guide will walk you through common questions and troubleshooting scenarios related to the use of scavengers in the Boc deprotection of methionine-containing peptides.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions during the Boc deprotection of a methionine-containing peptide, and what causes them?

Answer: The two primary side reactions are S-alkylation and oxidation of the methionine residue.[3][4]

• S-alkylation is caused by the electrophilic attack of the tert-butyl cation, a byproduct of Boc group cleavage, on the nucleophilic sulfur atom of the methionine side chain.[1][6] This results in the formation of a sulfonium salt.

• Oxidation of the thioether side chain to methionine sulfoxide can occur during the final cleavage step.[4]

These side reactions are problematic as they lead to impurities that can be difficult to remove and can compromise the integrity and function of the final peptide.[3]

Q2: How do scavengers prevent these side reactions?

Answer: Scavengers are added to the cleavage cocktail to "scavenge" or trap the reactive electrophilic species generated during deprotection.[3][5] They are typically nucleophiles that react with the tert-butyl cation, neutralizing it before it can alkylate sensitive residues like methionine. Some scavengers also have reducing properties that can help prevent or reverse oxidation.

Q3: My peptide contains other sensitive residues like Cysteine (Cys) and Tryptophan (Trp). How does this affect my choice of scavengers?

Answer: The presence of other sensitive residues necessitates a more complex scavenger cocktail.

• Cysteine (Cys): The free thiol group is also highly susceptible to alkylation.

• Tryptophan (Trp): The indole ring can be alkylated. It's important to note that some scavengers, like thioanisole, can form adducts that may alkylate the nitrogen of the indole ring in Trp.[7]

• Tyrosine (Tyr): The phenolic ring is also a target for alkylation.

Therefore, a "universal" scavenger cocktail is often employed to protect multiple sensitive residues simultaneously.

Troubleshooting Guide

Issue 1: My LC-MS analysis shows a significant peak with a +56 Da mass shift, corresponding to tert-butylation of my methionine-containing peptide.

Possible Cause: Inefficient scavenging of the tert-butyl cation.

Solutions:

• Increase Scavenger Concentration: The concentration of your primary carbocation scavenger may be insufficient. Thioanisole is particularly effective at preventing the S-alkylation of methionine. Consider increasing its concentration in your cleavage cocktail.

• Optimize the Scavenger Cocktail: A single scavenger may not be sufficient. A combination of scavengers often provides better protection. A common and effective cocktail is Reagent K, which includes TFA, phenol, water, thioanisole, and 1,2-ethanedithiol (EDT).

• Review Your Protocol: Ensure that the scavenger is added to the peptide-resin before the addition of the strong acid (e.g., TFA or HF). The scavenger needs to be present to immediately trap the carbocations as they are formed.

Issue 2: I am observing a +16 Da mass shift in my peptide, indicating oxidation of the methionine residue.

Possible Cause: Oxidation of the thioether side chain during cleavage.

Solutions:

• Incorporate a Reducing Agent: Add a reducing agent to your scavenger cocktail. Dimethyl sulfide (DMS) is commonly used to help prevent the oxidation of methionine.[7]

• Use a Specialized Cocktail: For peptides that are particularly prone to both S-alkylation and oxidation, a specifically designed cocktail such as TFA/thioanisole/dithiothreitol (DTT) (90:5:5 v/v/w) can be effective.

• Post-Cleavage Reduction: If oxidation has already occurred, it is sometimes possible to reduce the methionine sulfoxide back to methionine after cleavage and purification. However, preventing the oxidation in the first place is the preferred strategy.

Issue 3: The Boc deprotection is incomplete, even after extended reaction times.

Possible Cause: Steric hindrance or insufficient acid strength.

Solutions:

• Increase Acid Strength or Reaction Time: For sterically hindered sites, a stronger acid or a longer reaction time may be necessary. However, be aware that harsher conditions can also increase the likelihood of side reactions, making an effective scavenger cocktail even more critical.

• Elevate the Temperature: Gentle warming (e.g., to 40°C) can sometimes facilitate deprotection, but this should be done with caution as it can also accelerate side product formation.[4]

• Alternative Acid: In some challenging cases, 4M HCl in dioxane can be a stronger alternative to TFA.

Data Presentation: Common Scavengers and Cocktails

The following tables summarize common scavengers and scavenger cocktails used for the Boc deprotection of peptides, with a focus on protecting methionine residues.

Table 1: Common Scavengers for Boc Deprotection

Scavenger	Typical Concentration (v/v)	Purpose	Reference(s)
Thioanisole	5 - 10%	Carbocation scavenger, highly effective in preventing S-alkylation of Met.	[7]
Dimethyl sulfide (DMS)	-	Helps prevent oxidation of Methionine.	[7]
Triisopropylsilane (TIS)	2.5 - 5%	General carbocation scavenger.
Water	1 - 5%	General carbocation scavenger, forms tert-butanol.
1,2-Ethanedithiol (EDT)	2.5%	Carbocation scavenger, also protects Cysteine residues.
Phenol	5%	Carbocation scavenger.
Dithiothreitol (DTT)	5% (w/v)	Reducing agent, helps prevent Met oxidation.	[5]

Table 2: Common Scavenger Cocktails for Boc Deprotection

Cocktail Name	Composition (v/v/v)	Primary Use & Key Features	Reference(s)
Standard	TFA/TIS/H₂O (95:2.5:2.5)	A general-purpose and effective cocktail for many sequences.
Reagent K	TFA/phenol/water/thioanisole/EDT (82.5:5:5:5:2.5)	Used for peptides with multiple sensitive residues, including Met, Cys, and Trp.
For Methionine	TFA/thioanisole/DTT (90:5:5 v/v/w)	Specifically designed to prevent both S-alkylation and oxidation of methionine.

Experimental Protocols

General Protocol for Boc Deprotection of a Methionine-Containing Peptide

• Preparation: Dissolve the Boc-protected peptide in a suitable solvent (e.g., dichloromethane, DCM).

• Scavenger Addition: Add the chosen scavenger cocktail to the solution. For a peptide with methionine, a cocktail containing thioanisole is recommended.

• Deprotection: Add an equal volume of trifluoroacetic acid (TFA) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 1-2 hours. Monitor the progress by TLC or LC-MS.

• Work-up: Upon completion, remove the solvent and excess TFA under reduced pressure. The crude product can then be purified. For peptides, precipitation in cold diethyl ether is a common work-up procedure.

Protocol for Boc Deprotection of a Methionine-Containing Peptide on Resin

• Resin Preparation: Wash the peptide-resin with DCM and dry it under vacuum.

• Cleavage Cocktail Preparation: Prepare the desired cleavage cocktail. For a methionine-containing peptide, a mixture of TFA/thioanisole/DTT (90:5:5 v/v/w) is a good starting point.

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin and allow it to react at room temperature for 2-4 hours with occasional swirling.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate dropwise to a 10-fold volume of cold diethyl ether to precipitate the peptide.[7]

• Isolation and Purification: Centrifuge the suspension to pellet the peptide. Wash the peptide pellet with cold diethyl ether and then dry it under vacuum. The crude peptide can then be purified by HPLC.

Visualizations

Mechanism of Methionine S-Alkylation and Scavenger Action

Caption: Troubleshooting workflow for Boc deprotection issues.

References

• Al-Gharabli, S., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. Retrieved from [Link]

• The Organic Chemistry Tutor. (2022, December 14). Boc Deprotection Mechanism | Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2021, January 26). BOC Deprotection. Retrieved from [Link]

• Al-Gharabli, S., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Al-Gharabli, S., et al. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ResearchGate. Retrieved from [Link]

• Taichi, M., et al. (2009). Suppression of Side Reactions During Final Deprotection Employing a Strong Acid in Boc Chemistry: Regeneration of Methionyl Residues from Their Sulfonium Salts. ResearchGate. Retrieved from [Link]

• Coin, I., et al. (2018). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development. Retrieved from [Link]

Sources

• 1. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 2. BOC Protection and Deprotection [bzchemicals.com]
• 3. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Boc Resin Cleavage Protocol [sigmaaldrich.com]

Technical Support Center: Boc-Met-Met-OH Synthesis &amp; Troubleshooting

[1]

Executive Summary: The "Met-Met" Challenge

The synthesis of Boc-Met-Met-OH (or the incorporation of a Met-Met motif into a longer peptide) presents a dual challenge in Solid Phase Peptide Synthesis (SPPS). Users frequently report "incomplete coupling," but this failure is often a misdiagnosis of two distinct phenomena:

• Hydrophobic Aggregation (The Physical Barrier): Methionine residues are hydrophobic.[1] Consecutive Met residues can induce rapid

  -sheet formation on the resin, causing the peptide chains to collapse and physically blocking the N-terminus from incoming reagents.[1]

• Oxidation (The Chemical Artifact): Methionine is highly susceptible to oxidation (forming Methionine Sulfoxide, Met(O)).[1][2][3][4] This results in a product with a mass shift of +16 Da or +32 Da, which can be mistaken for a failed synthesis if mass spectral analysis is not carefully interpreted.[1]

This guide provides a self-validating workflow to distinguish between these issues and solve them.

Diagnostic Module: Identify the Root Cause

Before altering your synthesis protocol, you must confirm the nature of the failure using LC-MS.[1]

Observation (LC-MS)	Diagnosis	Root Cause
Mass = Target - 131 Da	Deletion Sequence	Incomplete Coupling. The second Met was never added.[1] This is due to steric hindrance or aggregation.[1]
Mass = Target + 16 Da	Oxidation	Side Reaction. The coupling worked, but the Sulfur atom oxidized to Sulfoxide during synthesis or cleavage.[1]
Broad/Split HPLC Peaks	Conformational Isomers	Aggregation. The peptide is aggregating on the column or resin, leading to poor resolution and slow kinetics.[1]

Troubleshooting Workflow (Decision Tree)

The following logic flow guides you through the remediation process.

Figure 1: Decision tree for troubleshooting Boc-Met-Met coupling issues.

Technical Solutions & Protocols

Solution A: Overcoming Aggregation (True Incomplete Coupling)

If you confirmed a deletion sequence, the hydrophobic Met-Met bond is likely inducing aggregation.[1]

1. Solvent Engineering (The "Magic Mixture") Standard DMF is often insufficient to solvate Met-rich chains.[1]

• Recommendation: Switch solvent to NMP (N-Methyl-2-pyrrolidone) or a mixture of DMSO:DMF (20:80) .[1]

• Mechanism: DMSO and NMP are stronger hydrogen-bond acceptors than DMF, allowing them to disrupt the inter-chain hydrogen bonds (beta-sheets) that cause the resin to shrink and hide the N-terminus.

2. Chaotropic Salts

• Protocol: Dissolve 0.4M LiCl or KSCN in the coupling buffer.

• Mechanism: These salts are "chaotropic," meaning they disrupt the ordered water/solvent structure around the hydrophobic peptide and break up aggregates [1].[1]

3. Reagent Swap: HATU vs. HBTU Standard HBTU/HOBt coupling is often too slow for aggregated sequences.[1]

• Protocol: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) with HOAt .[1]

• Why: The pyridine nitrogen in HATU/HOAt provides a "neighboring group effect" (anchimeric assistance) that stabilizes the active ester and accelerates the coupling rate by ~10-100x compared to HBTU [2].[1]

Solution B: Preventing Oxidation (The "False" Failure)

If your mass spec shows +16 Da, your coupling worked, but the product degraded.[1]

1. The Scavenger Cocktail During HF or TFMSA cleavage, carbocations (from the Boc group removal) can attack the Methionine sulfur.[1]

• Standard Cleavage: HF/Anisole (90:10).[1] (Insufficient for Met)

• Optimized Cleavage (Tam's "Low-High" HF or similar):

  • Add Dimethylsulfide (DMS) and p-Cresol .[1]

  • Ratio: HF : DMS : p-Cresol (25 : 65 :[1] 10) for 2 hours at 0°C.

  • Note: DMS acts as a specific scavenger for the tert-butyl cations that otherwise alkylate or oxidize the sulfur [3].[1]

2. Post-Synthesis Reduction If oxidation cannot be prevented, it can be reversed.[1]

• Protocol: Dissolve crude peptide in 10% acetic acid. Add NH4I (Ammonium Iodide) and DMS .[1] Incubate for 30 mins.

• Mechanism: This reduces Met(O) back to native Met.[1]

Optimized Experimental Protocol: Boc-Met-Met-OH Coupling

Context: Coupling Boc-Met-OH to H-Met-Resin (SPPS).

Reagents:

• Resin: MBHA or PAM resin (Low loading: 0.3–0.4 mmol/g recommended to reduce aggregation).[1]

• Activator: HATU (0.5M in NMP).[1]

• Base: DIEA (Diisopropylethylamine), 2.0M in NMP.[1]

• Amino Acid: Boc-Met-OH (4 equivalents).[1]

Step-by-Step Procedure:

• Swelling: Swell H-Met-Resin in NMP (not DMF) for 30 minutes.

• Activation:

  • Dissolve Boc-Met-OH (4 eq) and HATU (3.9 eq) in minimum NMP.[1]

  • Add DIEA (8 eq).[1]

  • Wait exactly 30 seconds for pre-activation (do not wait longer; HATU active esters can racemize or degrade if left too long without amine).[1]

• Coupling:

  • Add the activated mixture to the resin.[1][5][6]

  • Agitate for 60 minutes .

• Double Coupling (Mandatory for Met-Met):

  • Drain the vessel.[1][5] Do not wash.

  • Prepare a fresh batch of reagents (Step 2) and add to the resin.[1]

  • Agitate for another 60 minutes .

• Monitoring:

  • Perform a Kaiser Test (Ninhydrin).[1][5]

  • Note: If the test is slightly positive (blue), do not triple couple.[1] Instead, perform an acetylation capping step (Acetic Anhydride/Pyridine) to terminate unreacted chains, preventing deletion sequences from growing further.[1]

Frequently Asked Questions (FAQ)

Q: Can I use Fmoc chemistry instead of Boc to avoid the harsh HF cleavage? A: Yes, and it is often recommended for Met-containing peptides.[1] Fmoc chemistry avoids HF, reducing the risk of S-alkylation.[1] However, Met oxidation can still occur during TFA cleavage.[1][2] You must still use scavengers (EDT or DODT) in the TFA cocktail.[1]

Q: Why does my resin volume decrease during the Met-Met coupling? A: This is a visual indicator of aggregation .[1] The peptide chains are collapsing on themselves, expelling solvent from the resin matrix.[1] This confirms you need to switch to NMP or add chaotropic salts (LiCl).[1]

Q: I see a peak at Mass + 56 Da. What is this? A: This is likely tert-butylation of the Methionine sulfur.[1] It occurs if the tert-butyl cation (from Boc removal) is not scavenged and attacks the thioether.[1] This is irreversible. You must increase the concentration of DMS (Dimethylsulfide) in your cleavage cocktail.[1]

References

• Seber, G. et al. (2012).[1] "Effect of chaotropic salts on the aggregation of peptides in solid phase synthesis." Journal of Peptide Science.

• Carpino, L. A. (1993).[1] "1-Hydroxy-7-azabenzotriazole.[1][7] An efficient peptide coupling additive." Journal of the American Chemical Society.[1]

• Tam, J. P. et al. (1983).[1] "SN2 deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: evidence and application in peptide synthesis." Journal of the American Chemical Society.[1]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 7. peptide.com [peptide.com]

Technical Support Center: Purification of Boc-Met-Met-OH

[1]

Welcome to the Peptide Chemistry Technical Support Center. Subject: Purification Protocols for Crude Peptides Containing Boc-Met-Met-OH Ticket ID: BMM-PUR-001 Assigned Specialist: Senior Application Scientist, Peptide Division[1]

Introduction

Purifying Boc-Met-Met-OH (N-tert-butoxycarbonyl-L-methionyl-L-methionine) presents a unique dual challenge: hydrophobicity and oxidative sensitivity .[1]

Unlike standard hydrophilic peptides, this dipeptide is highly lipophilic due to the Boc group and two methionine side chains. Furthermore, the thioether moiety in methionine is prone to oxidation, forming sulfoxides (Met(O)) that are difficult to separate.[2] This guide prioritizes Acid-Base Extraction as the primary purification method (due to the free C-terminal carboxylic acid) and Reverse-Phase HPLC for high-purity isolation.[1]

Module 1: Solubility & Stability (The Foundation)

Before initiating purification, you must establish a stable environment. Methionine residues are "oxygen scavengers," meaning atmospheric exposure can degrade your sample within hours.

FAQ: Handling & Storage

Q: My crude peptide has turned into a sticky gum. How do I handle this? A: Boc-Met-Met-OH is naturally hydrophobic.[1] If it oils out, dissolve it in a minimal amount of DCM (Dichloromethane) or Ethyl Acetate . Do not attempt to dissolve it in pure water; it will likely aggregate or precipitate.[1]

Q: How do I prevent the "M+16" mass peak (Sulfoxide formation)? A: The M+16 peak indicates Methionine Sulfoxide.[3]

• Protocol: Always degas solvents with Helium or Argon before use.[1]

• Storage: Store the solid under Argon at -20°C.

• Active Prevention: Add 0.1% Thioanisole or DTT (Dithiothreitol) to your buffers during long purification runs to act as a sacrificial reducing agent.[1]

Module 2: The "Quick Fix" – Acid-Base Extraction

For crude mixtures (>70% purity), expensive HPLC is often unnecessary. Because Boc-Met-Met-OH possesses a free carboxylic acid (C-terminus) and a blocked amine (N-Boc), we can exploit pH manipulation to wash away impurities.[1]

The Logic

• High pH (Basic): The carboxylic acid deprotonates (

  ), making the peptide water-soluble (as a salt).[1] Non-acidic organic impurities remain in the organic layer.

• Low pH (Acidic): The carboxylic acid protonates (

  ), making the peptide hydrophobic. It extracts back into the organic layer, leaving salts and polar impurities in the water.

Step-by-Step Protocol: Acid-Base Wash[1]

Step	Action	Critical Note
1. Dissolution	Dissolve crude oil in Ethyl Acetate (EtOAc) .[1]	Use ~10 mL solvent per gram of peptide.
2. Acid Wash	Wash organic layer with 5% KHSO₄ or 1M HCl .[1]	Removes unreacted amines or basic impurities.[1] Quick wash to avoid removing Boc group.[1]
3. Base Extraction	Extract the EtOAc layer with Saturated NaHCO₃ (3x) .	Target moves to Aqueous Phase. The organic layer now contains non-acidic impurities.
4. Separation	Keep the Aqueous Phase . Discard the Organic Phase.	Check pH: Ensure aqueous phase is > pH 8.[1]
5. Acidification	Cool aqueous phase to 0°C. Add 1M HCl dropwise to pH 2–3.[1]	Target precipitates/oils out. The solution will turn cloudy.
6. Final Extraction	Extract the cloudy aqueous mix with fresh EtOAc (3x) .	Target moves back to Organic Phase.
7. Drying	Wash EtOAc with Brine, dry over Na₂SO₄ , and evaporate.	Result is usually a white foam or powder.[1]

Workflow Visualization

Figure 1: Acid-Base Extraction Workflow for Boc-Protected Dipeptides.[1] This method isolates the target based on its C-terminal acidity.[1]

Module 3: High-Purity Isolation – Preparative HPLC

If the extraction does not yield >95% purity, or if diastereomers (D-Met impurities) are present, Reverse-Phase HPLC (RP-HPLC) is required.[1]

The Challenge: Hydrophobicity

Boc-Met-Met-OH is very hydrophobic.[1] Standard gradients (0%

60% B) may cause the peptide to stick to the column or elute extremely late.

Recommended HPLC Conditions

Parameter	Setting	Reason
Column	C18 or C8 (Preparative)	C8 is preferred if C18 retention is too strong.[1]
Mobile Phase A	Water + 0.1% TFA	TFA suppresses ionization of the -COOH, sharpening the peak.
Mobile Phase B	Acetonitrile (ACN) + 0.1% TFA	ACN is required for solubility.[1] Methanol creates high backpressure.
Gradient	Start high: 20% B 80% B over 30 min.	Avoids wasting time at low organic % where the peptide won't elute.
Detection	220 nm	Detects the amide bond.

Troubleshooting HPLC Issues

Issue: Peak Tailing

• Cause: The free carboxylic acid is interacting with silanols on the column or partially ionizing.

• Fix: Ensure TFA concentration is at least 0.1%.[1] If tailing persists, switch to a "End-capped" column or increase temperature to 40°C.

Issue: Split Peaks (Doublets)

• Cause: This is the hallmark of Racemization . You likely have Boc-L-Met-L-Met-OH and a small amount of Boc-L-Met-D-Met-OH.[1]

• Fix: These diastereomers are separable. Flatten the gradient slope (e.g., 0.5% B per minute) around the elution time to resolve the two peaks.

Module 4: The "Oxidation" Problem (Met-Sulfoxide)

This is the most common technical support ticket for Methionine peptides.

Diagnosis

• Mass Spec: You see a mass of

  Da.

• HPLC: You see a small peak eluting before the main peak. (Sulfoxides are more polar than the native sulfide).

Troubleshooting Logic Flow

Figure 2: Decision tree for handling Methionine Sulfoxide impurities.

Reduction Protocol (If oxidation is high)

If you cannot separate the oxide, you must chemically reduce it.

• Dissolve peptide in TFA (Trifluoroacetic acid).[1] Note: This removes the Boc group![4][5][6] Only use if you plan to re-protect or if the final product is the free amine.

• Alternative (Boc-Compatible): Use TMSBr / Thioanisole in TFA (controlled conditions) or enzymatic reduction, though chemical reduction usually sacrifices the Boc group.[1]

  • Correction: If you must keep the Boc group, purification (HPLC) is safer than chemical reduction. The polarity difference usually allows for excellent separation on C18 columns.

References

• Isidro-Llobet, A., et al. (2009).[1] Amino Acid-Protecting Groups. Chemical Reviews. Available at: [Link][1]

• Biotage. (2023).[1][2][3][7] How to handle peptides that contain methionine. Biotage Blog. Available at: [Link]

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. Available at: [Link][1]

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. chempep.com [chempep.com]
• 6. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]

Double coupling strategy for difficult sequences with Boc-Met-Met-OH

Topic: Double Coupling Strategy for Hydrophobic Fragments (Boc-Met-Met-OH)

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Context: User is attempting to introduce a Methionine-Methionine motif using a dipeptide block (Boc-Met-Met-OH) to overcome aggregation or sequential coupling difficulties.

Core Technical Directive: The "Fragment" Paradox

Welcome to the advanced troubleshooting center. You are likely using the dipeptide block Boc-Met-Met-OH because sequential addition of Methionine (Met) residues has failed due to beta-sheet aggregation or incomplete coupling in a difficult sequence.[1][2]

However, moving from single amino acid coupling to dipeptide fragment condensation introduces a critical new risk: C-terminal Racemization .[1][2]

• Standard Amino Acid (Boc-Met-OH): Protected by a urethane group (Boc).[1][2] Prevents azlactone formation.[2] Racemization risk is low .[2]

• Dipeptide Fragment (Boc-Met-Met-OH): The C-terminal Methionine is N-acylated (by the first Methionine).[1][2] Upon activation, it readily forms an oxazolone (azlactone) intermediate, which allows the alpha-proton to be abstracted, leading to racemization (loss of chirality).

Your Strategy: You must employ a Double Coupling protocol to drive the reaction to completion (overcoming steric bulk) while simultaneously using Racemization-Suppressing Additives to preserve chiral integrity.

The Mechanism: Why Your Coupling Might Fail

Before proceeding to the protocol, understand the competing pathways in your reaction vessel.

Optimized Protocol: Double Coupling with Racemization Suppression

Objective: Install Boc-Met-Met-OH with >99% yield and <1% racemization.

Reagents Required:

• Activator: DIC (Diisopropylcarbodiimide) - Preferred over HBTU/HATU to avoid base-mediated racemization.[1][2]

• Additive: HOAt (1-Hydroxy-7-azabenzotriazole) or Oxyma Pure - Superior to HOBt for suppressing racemization.[1][2]

• Solvent: NMP (N-methylpyrrolidone) or DMF with 10% DMSO - Essential to disrupt Met-induced aggregation.[1][2]

• Base: NONE (if using DIC) or TMP (2,4,6-Trimethylpyridine/Collidine) if using HATU.[1][2] Avoid DIEA/DIPEA.

Step-by-Step Workflow:

• Resin Preparation:

  • Ensure the resin-bound peptide is Fmoc-deprotected (or Boc-deprotected) and washed thoroughly with NMP.[1][2]

  • Critical: Perform a final wash with 5% DIEA in NMP to neutralize any residual acid salts, then wash 3x with NMP to remove excess base.

• Coupling 1 (The "Soft" Couple):

  • Dissolve Boc-Met-Met-OH (3.0 eq) and HOAt (3.0 eq) in minimal NMP.[1][2]

  • Add DIC (3.0 eq).[1][2]

  • Pre-activation: Let sit for exactly 2 minutes.

  • Add to resin.[2][3][4][5][6]

  • Time: React for 2 hours at Room Temperature . Do not heat.[2] Heat accelerates racemization exponentially.[2]

  • Drain and wash with NMP (3x).[1]

• Coupling 2 (The "Hard" Couple):

  • Repeat the mixture preparation: Boc-Met-Met-OH (1.5 - 2.0 eq) + HOAt (2.0 eq) + DIC (2.0 eq).

  • Add to resin.[2][3][4][5][6]

  • Time: React for 4 to 12 hours (overnight is acceptable if temp is < 25°C).

  • Drain and wash with NMP (5x) and DCM (5x).[1]

• Capping (Mandatory):

  • Acetylate any unreacted amines (Acetic Anhydride/Pyridine) to prevent deletion sequences.[2]

Troubleshooting Guide (Q&A)

Q1: My mass spec shows a peak at M+16 or M+32. Is this a coupling error? A: No, this is Methionine Oxidation . The thioether side chain of Met has oxidized to a sulfoxide (Met(O)).[7]

• Cause: Exposure to air during coupling or inadequate scavengers during cleavage.[2]

• Fix:

  • During Synthesis: Use degassed solvents (sparge with Argon).

  • During Cleavage: You must use a "Reagent H" or similar cocktail containing high concentrations of scavengers.[2]

  • Recommended Cocktail: TFA (81%), Phenol (5%), Thioanisole (5%), 1,2-Ethanedithiol (EDT) (2.5%), Water (3%), DMS (Dimethylsulfide) (2%), Ammonium Iodide (1.5%).[1]

  • Note: EDT and Iodide are critical for reducing sulfoxides back to Met.[2]

Q2: I see a "doublet" peak in HPLC with the correct mass. What happened? A: You have likely racemized the C-terminal Methionine of your dipeptide block. You now have a mixture of L-Met-L-Met and L-Met-D-Met.[2]

• Cause: Using a strong base (DIEA) with uronium salts (HBTU/HATU) or high temperature.[1][2]

• Fix: Switch to the DIC/HOAt protocol described above. If you must use HATU, use Collidine (TMP) as the base instead of DIEA. Collidine is too sterically hindered to abstract the alpha-proton effectively, reducing racemization risk [1].

Q3: The coupling yield is still low (<80%) after double coupling. A: You are facing severe aggregation (beta-sheet formation) .[1][2] The Met-Met motif is highly hydrophobic.[2]

• Fix:

  • Solvent Switch: Use 100% NMP or a mixture of DMF/DMSO (80:20).[2]

  • Chaotropic Salts: Add 0.1M LiCl or KSCN to the coupling mixture. This disrupts hydrogen bonding on the resin [2].

  • Magic Mixture: Use DCM/DMF/NMP (1:1:1) with 1% Triton X-100.[2][8]

Comparative Data: Coupling Reagents for Fragments

The following table summarizes the risk profile when coupling peptide fragments (like Boc-Met-Met-OH).

Coupling Reagent	Base Required	Racemization Risk	Coupling Efficiency	Recommendation
HBTU / DIEA	Yes (DIEA)	High	High	AVOID for fragments
HATU / DIEA	Yes (DIEA)	High	Very High	AVOID for fragments
HATU / Collidine	Yes (TMP)	Moderate	Very High	Good for difficult sequences
DIC / HOBt	No	Low	Moderate	Standard safe choice
DIC / HOAt	No	Very Low	High	GOLD STANDARD

Decision Logic for Difficult Sequences

Use this flowchart to navigate your experiment if the standard protocol fails.

References

• Carpino, L. A., et al. (2002).[2] "The Diisopropylcarbodiimide/1-Hydroxy-7-azabenzotriazole System: Segment Coupling and Stepwise Practice." Journal of Organic Chemistry. Demonstrates the superiority of DIC/HOAt for suppressing racemization in fragment condensation. [1][2]

• Paradís-Bas, M., et al. (2016).[1][2] "The road to the synthesis of 'difficult peptides'." Chemical Society Reviews.[2] Comprehensive review on aggregation disruption using chaotropic salts and solvent mixtures.

• Biotage. (2023).[2][7] "How to handle peptides that contain methionine." Technical guide on preventing oxidation and using scavengers.

• Albericio, F., et al. (1997).[2] "Preparation and handling of peptides containing methionine and cysteine." Methods in Enzymology. Authoritative text on Met/Cys handling in SPPS.

Sources

• 1. Boc-Met-OH 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Boc-L-methionine | C10H19NO4S | CID 89857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]
• 5. biotage.com [biotage.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Analysis of Boc-Met-Met-OH: A Comparative Evaluation of HPLC and Alternative Methodologies

Introduction: The Imperative of Purity in Peptide Synthesis

The presence of impurities, such as truncated sequences (e.g., Boc-Met-OH), deletion sequences, or by-products from protecting group cleavage, can compromise the subsequent coupling steps and the integrity of the final peptide product.[1][2] Therefore, robust analytical oversight is paramount. This guide provides an in-depth, experience-driven protocol for the purity analysis of Boc-Met-Met-OH using the gold-standard technique of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). Furthermore, it offers a critical comparison with alternative and complementary technologies, empowering scientists to select the most appropriate analytical strategy for their specific needs.

Part 1: The Workhorse of Peptide Analysis: Reversed-Phase HPLC

RP-HPLC has long been the dominant method for both the analysis and purification of synthetic peptides due to its high efficiency and the use of volatile buffer systems compatible with subsequent techniques like mass spectrometry.[3] The fundamental principle of RP-HPLC lies in the differential partitioning of analytes between a non-polar (hydrophobic) stationary phase, typically C18-modified silica, and a polar mobile phase.[1][4] Peptides are retained on the column based on their hydrophobicity; by gradually increasing the concentration of an organic solvent (like acetonitrile) in the mobile phase, peptides are eluted in order of increasing hydrophobicity.[1][3]

For Boc-Met-Met-OH, the N-terminal tert-butoxycarbonyl (Boc) group and the two methionine side chains contribute significant hydrophobicity, making it an ideal candidate for RP-HPLC analysis.

Causality-Driven Experimental Protocol for Boc-Met-Met-OH Analysis

This protocol is designed for robust, self-validating analysis. Each parameter is selected to ensure optimal resolution and peak shape.

1. Instrumentation and Consumables:

• HPLC System: A quaternary HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size, 130 Å pore size).

  • Scientist's Rationale: A C18 stationary phase provides the necessary hydrophobicity to retain the Boc-protected dipeptide. A 3.5 µm particle size offers a good balance between efficiency and backpressure for standard HPLC systems. The ~100-130 Å pore size is critical for small molecules and peptides, ensuring access to the stationary phase surface.[5]

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade Acetonitrile (ACN).

  • Scientist's Rationale: TFA acts as an ion-pairing agent. It forms a neutral complex with any charged groups on the peptide, minimizing secondary interactions with the silica backbone of the column and resulting in sharper, more symmetrical peaks.[1][6]

• Sample Diluent: 50:50 Acetonitrile/Water.

2. Sample Preparation:

• Accurately weigh ~1 mg of the Boc-Met-Met-OH sample.

• Dissolve in 1 mL of the sample diluent to achieve a concentration of 1 mg/mL.

• Vortex thoroughly to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial to remove any particulates that could damage the column.

3. Chromatographic Conditions:

Parameter	Recommended Setting	Justification
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, providing optimal efficiency.
Column Temperature	30 °C	Enhances reproducibility by controlling retention time variability.
Detection Wavelength	215 nm	Optimal for detecting the peptide bond, ensuring all peptide-related species are observed.[1][6]
Injection Volume	10 µL	A standard volume that balances signal intensity with the risk of column overloading.
Gradient Elution	See table below	A gradient is essential to elute the hydrophobic main peak and resolve it from both more polar and less polar impurities.

Gradient Elution Program:

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
25.0	35	65
26.0	5	95
28.0	5	95
28.1	95	5
35.0	95	5

4. Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate the purity by determining the area percentage of the main Boc-Met-Met-OH peak relative to the total area of all integrated peaks.

  • Formula: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Visualizing the HPLC Workflow

The following diagram illustrates the logical flow of the analytical protocol.

Caption: Workflow for RP-HPLC purity analysis of Boc-Met-Met-OH.

Part 2: A Comparative Guide to Alternative Analytical Technologies

While RP-HPLC is a powerful tool, a multi-faceted approach is often necessary for comprehensive characterization.[7] No single technique can provide all the answers. The choice of technology depends on the specific question being asked—are you confirming identity, quantifying impurities with high sensitivity, or seeking an orthogonal separation mechanism?

Technique	Principle	Speed	Resolution	Sensitivity	Key Information Provided
HPLC	Hydrophobic Interaction	Standard	Good	Good	Purity (%)
UPLC/UHPLC	Hydrophobic Interaction (small particles)	Fast	Very High	Very High	Purity (%), Higher throughput
LC-MS	Hydrophobic Interaction + m/z	Standard-Fast	Good-Very High	Excellent	Purity (%), Molecular Weight Confirmation, Impurity ID
Capillary Electrophoresis (CE)	Charge-to-Size Ratio	Fast	Excellent	Good	Orthogonal Purity (%), Charge Variant Analysis

Ultra-Performance Liquid Chromatography (UPLC/UHPLC): The Evolution of Speed and Resolution

UPLC represents a significant advancement over traditional HPLC. By utilizing columns with smaller particle sizes (<2 µm) and instrumentation capable of handling much higher pressures (up to 15,000 psi compared to HPLC's ~6,000 psi), UPLC offers substantial benefits.[8][9]

• Expertise & Experience: The transition from HPLC to UPLC can dramatically increase throughput in a quality control environment. A 35-minute HPLC method can often be shortened to less than 10 minutes with UPLC while simultaneously improving resolution between closely eluting impurities. This is because the smaller particles provide a more efficient separation, resulting in narrower peaks.[8] For Boc-Met-Met-OH, this means a better chance of resolving impurities like diastereomers or co-eluting synthesis by-products.

Liquid Chromatography-Mass Spectrometry (LC-MS): Beyond Purity to Identity

LC-MS couples the separation power of HPLC or UPLC with the detection power of mass spectrometry, providing not just retention time but also mass-to-charge (m/z) ratio information.[10][11]

• Trustworthiness: This technique is a self-validating system for identity. While an HPLC peak's retention time suggests it is the target compound, LC-MS provides definitive confirmation by matching the observed molecular weight to the theoretical mass of Boc-Met-Met-OH (249.33 g/mol for the free acid). Furthermore, it allows for the structural elucidation of unknown impurity peaks, which is a regulatory expectation for impurities present above a certain threshold.[2] For instance, an impurity with a mass of +16 Da would immediately suggest an oxidized methionine species.

Capillary Electrophoresis (CE): An Orthogonal Approach

CE is a high-resolution separation technique that separates molecules based on their charge-to-size ratio in an electric field.[12][13]

• Authoritative Grounding: Because its separation mechanism is fundamentally different from the hydrophobicity-based separation of RP-HPLC, CE is considered an "orthogonal" technique.[14] This is invaluable for providing a truly independent assessment of purity. An impurity that co-elutes with the main peak in HPLC may be easily resolved by CE if it has a different charge or size. This provides a more complete and trustworthy picture of the sample's purity profile.[12]

Part 3: Decision Framework for Analytical Method Selection

Choosing the right analytical tool is a strategic decision based on the stage of development, available resources, and the specific analytical question. The following diagram provides a logical framework for this decision-making process.

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion

The purity analysis of peptide intermediates like Boc-Met-Met-OH is a critical checkpoint in the synthesis of high-quality peptides. While RP-HPLC remains the established and reliable method for routine purity assessment, a truly comprehensive understanding requires a multi-modal approach. UPLC offers a direct path to higher throughput and resolution. LC-MS is indispensable for confirming molecular identity and characterizing unknown impurities, providing a layer of trust and safety essential for drug development. Finally, CE offers a powerful orthogonal technique to uncover impurities that might otherwise remain hidden. By understanding the principles, strengths, and causalities behind each method, researchers and drug development professionals can design a robust, self-validating analytical strategy that ensures the integrity of their science and the safety of their products.

References

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• Mtoz Biolabs. (n.d.). Principle of Peptide Purity Analysis Using HPLC. Retrieved February 5, 2026, from [Link]

• LCGC International. (2021, May 27). Introduction to Peptide Analysis by HPLC. Retrieved February 5, 2026, from [Link]

• Separation Science. (2023, December 8). Peptide analysis using reverse phase liquid chromatography. Retrieved February 5, 2026, from [Link]

• Aral Research. (2024, June 25). Difference Between HPLC and UPLC. Retrieved February 5, 2026, from [Link]

• Almac Group. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Retrieved February 5, 2026, from [Link]

• Advent. (n.d.). Boc-(Gly)₄-OH: Standard for Peptide Research. Retrieved February 5, 2026, from [Link]

• Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?. Retrieved February 5, 2026, from [Link]

• Agilent Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Retrieved February 5, 2026, from [Link]

• Waters Corporation. (n.d.). Evaluating HPLC, UHPLC, and UPLC System Performance Using a Reversed-Phase Method for Peptides. Retrieved February 5, 2026, from [Link]

• Waters Corporation. (n.d.). Synthetic Peptide Characterization and Impurity Profiling. Retrieved February 5, 2026, from [Link]

• Bio-Rad Laboratories. (n.d.). Instructions for Capillary Electrophoresis Peptide Analysis Kit. Retrieved February 5, 2026, from [Link]

• LCGC International. (2023, July 6). Breakthrough Method for Peptide Purity Analysis: Gas Chromatography–Isotope Dilution Infrared Spectrometry Takes Center Stage. Retrieved February 5, 2026, from [Link]

• CD ComputaBio. (n.d.). Reverse-phase HPLC Peptide Purification. Retrieved February 5, 2026, from [Link]

• Waters Corporation. (n.d.). LC-UV/MS-based Synthetic Peptide Identification and Impurity Profiling Using the ACQUITY QDa Detector with ProMass Software. Retrieved February 5, 2026, from [Link]

• ACS Publications. (2026, February 2). Trimethoxysilane-Mediated Peptide Bond Formation from Unprotected Amino Acids and Amino Acid t-Butyl Esters. The Journal of Organic Chemistry. Retrieved February 5, 2026, from [Link]

• PubMed. (1999). Monitoring the purity of a synthetic peptide by capillary electrophoresis: utilization of an on-line preconcentration method for improved separation and detection sensitivity. Retrieved February 5, 2026, from [Link]

• Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry. (n.d.). Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. Retrieved February 5, 2026, from [Link]

• Biovera. (2024, October 30). Understanding Peptide Purity in Research — HPLC & Mass Spectrometry Analysis. Retrieved February 5, 2026, from [Link]

• BioPharmaSpec. (2025, June 11). Managing Product-Related Impurities in Synthetic Peptides. Retrieved February 5, 2026, from [Link]

• Digital CSIC. (n.d.). Supporting Information. Retrieved February 5, 2026, from [Link]

• ResolveMass Laboratories. (2025, July 22). Impurity profiling in peptides: Why It Matters in Drug Development. Retrieved February 5, 2026, from [Link]

• PMC - NIH. (n.d.). Methods for analyzing peptides and proteins on a chromatographic timescale by electron-transfer dissociation mass spectrometry. Retrieved February 5, 2026, from [Link]

• Mtoz Biolabs. (n.d.). Principle of Peptide Purity Analysis. Retrieved February 5, 2026, from [Link]

• Aapptec Peptides. (n.d.). Boc-Met-OH, N-Boc-L-methionine; CAS 2488-15-5. Retrieved February 5, 2026, from [Link]

• Agilent Technologies. (n.d.). High Performance Capillary Electrophoresis. Retrieved February 5, 2026, from [Link]

• Sterling Pharma Solutions. (2023, July 14). Characterisation of a peptide conjugate and impurities. Retrieved February 5, 2026, from [Link]

• PubMed. (2016, April 15). Impurity profiling of L-methionine by HPLC on a mixed mode column. Retrieved February 5, 2026, from [Link]

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A Tale of Two Methionines: A Comparative Guide to Boc-Met-Met-OH and Boc-Met(O)-Met-OH in Peptide Synthesis

For researchers, scientists, and professionals in the field of drug development, the synthesis of peptides is a foundational yet intricate process. The choice of building blocks, particularly those with reactive side chains, can profoundly influence the outcome of a synthesis. Methionine, with its sulfur-containing side chain, is a prime example of an amino acid that requires careful consideration due to its susceptibility to oxidation. This guide provides an in-depth, objective comparison of two key dipeptide building blocks: Boc-Met-Met-OH and its oxidized counterpart, Boc-Met(O)-Met-OH . We will delve into their synthesis, purification, and application, supported by experimental data and protocols, to empower you to make informed decisions in your synthetic strategies.

The Inevitable Oxidation of Methionine: A Challenge and an Opportunity

The thioether side chain of methionine is readily oxidized to methionine sulfoxide (Met(O)) under various conditions encountered during peptide synthesis, particularly during the acidic cleavage steps common in Boc-SPPS.[1][2] This oxidation, often considered an undesirable side reaction, introduces a chiral center at the sulfur atom, resulting in a mixture of diastereomers.[3] However, what is often viewed as a synthetic hurdle can be strategically leveraged as a powerful tool. The introduction of the polar sulfoxide group significantly alters the physicochemical properties of the peptide, most notably increasing its polarity and solubility.[4] This guide will explore both the conventional use of Boc-Met-Met-OH, with measures to prevent oxidation, and the strategic application of pre-oxidized Boc-Met(O)-Met-OH to overcome specific synthetic challenges.

Comparative Analysis: Physicochemical and Synthetic Properties

The primary difference between Boc-Met-Met-OH and Boc-Met(O)-Met-OH lies in the oxidation state of the sulfur atom in one of the methionine residues. This seemingly small change has significant consequences for the physical properties and synthetic behavior of the dipeptide.

Property	Boc-Met-Met-OH	Boc-Met(O)-Met-OH	Rationale and Implications
Molecular Weight	380.5 g/mol [5]	396.5 g/mol	The addition of an oxygen atom increases the molecular weight. This difference is readily detectable by mass spectrometry.
Polarity	Lower	Higher	The sulfoxide group is significantly more polar than the thioether, leading to increased hydrophilicity.
Solubility	Soluble in many organic solvents.	Enhanced solubility in polar organic solvents and aqueous solutions.[4][6]	Increased solubility of Boc-Met(O)-Met-OH can be advantageous in preventing aggregation during the synthesis of hydrophobic peptides.[4][7]
Chirality	Two chiral centers (α-carbons).	Three chiral centers (two α-carbons and the sulfur atom), existing as a mix of diastereomers.	The presence of diastereomers in Boc-Met(O)-Met-OH can complicate purification and analysis, potentially requiring specialized chiral chromatography for separation.[8][9]
Storage & Handling	Prone to oxidation; store under inert gas at low temperatures.[10]	Stable in its oxidized form.	Boc-Met-Met-OH requires more stringent storage conditions to prevent unintentional oxidation.

The Synthetic Crossroads: Choosing Your Dipeptide Building Block

The decision to use Boc-Met-Met-OH or Boc-Met(O)-Met-OH depends largely on the specific challenges presented by the target peptide sequence.

The Case for Boc-Met-Met-OH: The Traditional Approach

For the synthesis of most peptides, Boc-Met-Met-OH is the standard choice. The primary focus when using this building block is the prevention of unintended oxidation during the synthesis and cleavage steps.

Workflow for Synthesis using Boc-Met-Met-OH:

Caption: Synthesis workflow using Boc-Met-Met-OH with oxidation prevention.

Causality in Experimental Choices:

• Coupling: Standard coupling reagents such as DCC/HOBt or HBTU are generally effective for the incorporation of Boc-Met-Met-OH.[11][12] The reaction proceeds with predictable kinetics, similar to other non-hindered amino acids.

• Cleavage: The final cleavage from the resin using strong acids like trifluoroacetic acid (TFA) is the most critical step for potential methionine oxidation.[10] To mitigate this, a "scavenger" cocktail containing reagents like dithiothreitol (DTT) or thioanisole is essential to quench the reactive carbocations that can act as oxidizing agents.[13]

The Case for Boc-Met(O)-Met-OH: The Strategic Advantage

For sequences prone to aggregation, particularly those with a high content of hydrophobic residues, synthesis can be challenging, leading to poor yields and difficult purifications.[1] In these instances, the use of Boc-Met(O)-Met-OH as a "pseudoproline" or solubility-enhancing building block can be a game-changer.[4]

Workflow for Synthesis using Boc-Met(O)-Met-OH:

Caption: Synthesis workflow using Boc-Met(O)-Met-OH with a final reduction step.

Causality in Experimental Choices:

• Coupling: The sulfoxide group in Boc-Met(O)-Met-OH is bulkier than the thioether, which may lead to slightly slower coupling kinetics due to steric hindrance.[11] The use of more potent coupling reagents like HATU or HCTU may be beneficial, especially when coupling to a sterically hindered N-terminus.

• Purification of the Oxidized Peptide: The increased polarity of the Met(O)-containing peptide often leads to better chromatographic behavior and easier separation from non-polar impurities during RP-HPLC.[4][7] The presence of diastereomers may lead to peak broadening or splitting, which needs to be considered during purification.

• Reduction of Methionine Sulfoxide: After purification of the oxidized peptide, the sulfoxide can be reduced back to methionine. A common method involves treatment with reagents like ammonium iodide and dimethylsulfide in TFA, which can be performed post-cleavage.[14]

Experimental Protocols

The following protocols provide a framework for the synthesis and analysis of Boc-Met-Met-OH and Boc-Met(O)-Met-OH.

Protocol 1: Solution-Phase Synthesis of Boc-Met-Met-OH

This protocol describes a typical solution-phase synthesis using DCC and HOBt as coupling agents.

Materials:

• Boc-Met-OH

• L-Methionine methyl ester hydrochloride (H-Met-OMe·HCl)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• N-Methylmorpholine (NMM)

• Dichloromethane (DCM), anhydrous

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution

• 1 M HCl solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Neutralization of H-Met-OMe·HCl: Dissolve H-Met-OMe·HCl (1.0 eq) in anhydrous DCM. Cool to 0 °C and add NMM (1.1 eq) dropwise. Stir for 15 minutes.

• Activation of Boc-Met-OH: In a separate flask, dissolve Boc-Met-OH (1.05 eq) and HOBt (1.1 eq) in anhydrous DCM. Cool to 0 °C.

• Coupling: To the solution from step 2, add a solution of DCC (1.1 eq) in anhydrous DCM dropwise. A white precipitate of dicyclohexylurea (DCU) will form. Stir for 30 minutes at 0 °C.

• Reaction: Add the neutralized H-Met-OMe solution from step 1 to the activated Boc-Met-OH mixture. Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.[15]

• Work-up: Filter the reaction mixture to remove the DCU precipitate. Wash the filtrate successively with 1 M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Boc-Met-Met-OMe.

• Saponification: Dissolve the crude ester in a mixture of methanol and 1 M NaOH. Stir at room temperature until the reaction is complete (monitored by TLC).

• Purification: Acidify the reaction mixture with 1 M HCl and extract with EtOAc. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. The crude Boc-Met-Met-OH can be purified by crystallization or silica gel chromatography.[10]

Protocol 2: Synthesis of Boc-Met(O)-Met-OH

This protocol describes the oxidation of pre-synthesized Boc-Met-Met-OH.

Materials:

• Boc-Met-Met-OH

• Hydrogen peroxide (30% solution)

• Acetic acid

• Water

• Lyophilizer

Procedure:

• Dissolution: Dissolve Boc-Met-Met-OH (1.0 eq) in acetic acid.

• Oxidation: Cool the solution to 0 °C and add hydrogen peroxide (1.2 eq) dropwise.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by LC-MS to observe the +16 Da mass shift.

• Work-up: Dilute the reaction mixture with water and freeze-dry to remove the acetic acid and excess water. The resulting product is a mixture of diastereomers of Boc-Met(O)-Met-OH.

Protocol 3: Comparative RP-HPLC Analysis

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A: 0.1% TFA in water

• B: 0.1% TFA in acetonitrile

Gradient:

• A linear gradient from 20% to 80% B over 30 minutes.

Analysis:

• Inject solutions of Boc-Met-Met-OH and Boc-Met(O)-Met-OH.

• Expected Outcome: Boc-Met(O)-Met-OH will have a shorter retention time than Boc-Met-Met-OH due to its increased polarity. The peak for Boc-Met(O)-Met-OH may be broader or show partial separation of the two diastereomers.[16][17]

Characterization Data

Analysis	Boc-Met-Met-OH	Boc-Met(O)-Met-OH
¹H NMR	Characteristic peaks for the two methionine residues and the Boc protecting group. The S-CH₃ protons typically appear as a singlet around δ 2.1 ppm.	More complex spectrum due to the presence of diastereomers. The S-CH₃ protons of the sulfoxide will be shifted downfield and may appear as two distinct singlets.
¹³C NMR	Resonances corresponding to the carbons of the two methionine residues and the Boc group.	The carbon atoms adjacent to the sulfoxide group will show a downfield shift. The presence of diastereomers may result in doubled peaks for nearby carbons.[13]
Mass Spec (ESI+)	[M+H]⁺ ≈ 381.1, [M+Na]⁺ ≈ 403.1	[M+H]⁺ ≈ 397.1, [M+Na]⁺ ≈ 419.1

Conclusion: A Strategic Choice for Optimal Peptide Synthesis

The choice between Boc-Met-Met-OH and its oxidized form, Boc-Met(O)-Met-OH, is not merely a matter of preference but a strategic decision that can significantly impact the success of a peptide synthesis campaign. While Boc-Met-Met-OH remains the standard for many applications, requiring careful handling to prevent unwanted oxidation, Boc-Met(O)-Met-OH presents a powerful alternative for overcoming the challenges associated with hydrophobic and aggregation-prone sequences. By understanding the distinct properties and synthetic implications of each building block, researchers can navigate the complexities of peptide synthesis with greater control and efficiency. The strategic use of methionine sulfoxide transforms a potential side reaction into a valuable tool, expanding the repertoire of synthetic chemists and facilitating the creation of complex and challenging peptide targets.

References

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• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Benchchem. (n.d.). Application Notes and Protocols for the Use of Boc-Tyr(Boc)-OH in Specific Peptide Synthesis.
• MDPI. (n.d.). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions.
• PMC. (n.d.). Identification of methionine sulfoxide diastereomers in immunoglobulin gamma antibodies using methionine sulfoxide reductase enzymes.
• Aapptec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• Biotage. (2023, February 7). How to handle peptides that contain methionine.
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• ResearchGate. (n.d.). RP-HPLC chromatogram for the analysis of Dmaoc-protected peptide (6) and Boc-protected peptide (7).
• PubMed. (n.d.). A Facile Method for the Separation of Methionine Sulfoxide Diastereomers, Structural Assignment, and DFT Analysis.
• ACS Publications. (2023, April 20). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection.
• ChemicalBook. (n.d.). BOC-MET(O)-OH | 34805-21-5.
• ResearchGate. (2014, August 6). How to get (or crystallize) solid amino acids derivatives and peptides?.
• ChemBioChem. (n.d.). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides.
• ResearchGate. (n.d.). Comparison of Fmoc and Boc methods currently used for the chemical synthesis of peptides.
• PubMed. (2021, May 14). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides.
• PMC. (n.d.). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection.
• ResearchGate. (n.d.). Peptide Diastereomers, Separation of | Request PDF.
• MDPI. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations.
• BLD Pharm. (n.d.). 2488-15-5|Boc-Met-OH.
• ResearchGate. (2025, August 6). One-pot full peptide deprotection in Fmoc-based solid-phase peptide synthesis: Methionine sulfoxide reduction with Bu4NBr | Request PDF.
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Strategic Substitution: Norleucine vs. Methionine in Peptide Synthesis

Executive Summary: The Methionine Liability

In high-fidelity peptide synthesis and therapeutic development, Methionine (Met, M) presents a unique "liability." While essential for initiating protein synthesis and providing specific sulfur-pi interactions, its thioether side chain is highly susceptible to oxidation.[1] This results in the formation of Methionine Sulfoxide [Met(O)] and, irreversibly, Methionine Sulfone [Met(O₂)].[2]

Norleucine (Nle) , a non-proteinogenic amino acid, has emerged as the industry-standard surrogate. By replacing the sulfur atom with a methylene group, Nle offers an isosteric, oxidation-resistant alternative. This guide objectively compares the physicochemical properties, synthesis implications, and biological trade-offs of substituting Met with Nle, supported by experimental protocols and decision frameworks.

Physicochemical Comparison: The Isosteric Argument

The rationale for substitution lies in the structural mimicry between the two amino acids. However, "isosteric" does not mean "identical." Researchers must account for subtle shifts in hydrophobicity.

Table 1: Comparative Physicochemical Profile

Feature	Methionine (Met)	Norleucine (Nle)	Implication for Research
Side Chain	-CH₂-CH₂-S-CH₃	-CH₂-CH₂-CH₂-CH₃	Nle lacks the reactive sulfur center.
Molecular Weight	149.21 Da	131.17 Da	Mass Shift: Nle is ~18 Da lighter. Essential for MS validation.
Hydropathy Index	1.9 (Hydrophobic)	~2.5 (More Hydrophobic)	Nle increases peptide retention time on RP-HPLC.
Oxidation Potential	High (forming Sulfoxide/Sulfone)	Negligible	Nle confers long-term storage stability.
Van der Waals Vol.	~163 ų	~163 ų	Near-perfect steric match for receptor binding pockets.

Mechanisms of Instability & Substitution

To understand the value of Nle, one must first visualize the degradation pathway of Met that Nle circumvents.

Diagram 1: The Oxidative Divergence

This diagram illustrates the oxidative susceptibility of Methionine versus the chemical inertness of Norleucine during synthesis and storage.

Caption: Met undergoes two-stage oxidation, potentially altering peptide folding and potency.[3] Nle remains chemically inert under identical stress conditions.

Performance Analysis: Bioactivity & Stability

Does substituting Nle compromise biological function? The answer depends on the role of the sulfur atom in the native interaction.

Case Study A: Amyloid-Beta (Aβ) Research

• Context: Met35 in Aβ peptides is a primary oxidation site linked to neurotoxicity.[4]

• Observation: Substituting Met35 with Nle abolishes the oxidative stress mechanism without altering the fibrillization kinetics or structural assembly of the amyloid plaques.

• Verdict: Highly Recommended. Nle allows researchers to decouple oxidative toxicity from structural toxicity.

Case Study B: Enzymatic Active Sites (Cytochrome P450)[7]

• Context: Global replacement of 13 Met residues with Nle in Cytochrome P450 BM-3.[5][6]

• Observation: The Nle-mutant retained catalytic activity (actually increasing peroxygenase activity) but suffered a significant decrease in thermostability.[5][6]

• Verdict: Use with Caution. While catalytic function was preserved, the sulfur atom likely contributed to the structural core's thermal rigidity.

Case Study C: Antimicrobial Peptides (PGLa)

• Context: PGLa is an alpha-helical membrane-active peptide.[3]

• Observation: Nle-PGLa showed identical bacteriostatic activity to Met-PGLa. However, NMR studies revealed that Nle inserted deeper into the lipid bilayer due to increased hydrophobicity.[3]

• Verdict: Recommended , but expect slight changes in membrane interaction dynamics.

Experimental Protocols

This section details how to synthesize peptides with Nle and how to manage Met if substitution is impossible.

Protocol A: Nle Substitution (The "Easy" Route)

Use this when the sulfur atom is not critical for binding.

• Design: Replace Fmoc-Met-OH with Fmoc-Nle-OH in your sequence file.

• Coupling: Use standard HBTU/DIEA or DIC/Oxyma chemistry. No modification to coupling time is required (Nle kinetics are similar to Leu/Met).

• Cleavage: Use a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).[1]

  • Note: You do not need odorous scavengers like EDT (Ethane Dithiol) or DMS (Dimethyl Sulfide) since there is no sulfur to protect from alkylation or oxidation.

• Validation: Expect a mass shift of -18.03 Da per substitution relative to the native Met sequence.

Protocol B: Protecting Native Methionine (The "Hard" Route)

Use this when Met is structurally required (e.g., metal coordination).

If you must use Met, you must actively prevent oxidation during the cleavage step, where reactive carbocations are generated.

• Coupling: Use Fmoc-Met-OH.

• Cleavage Cocktail (Reagent K or H):

  • Reagent K: TFA (82.5%), Phenol (5%), Water (5%), Thioanisole (5%), EDT (2.5%).

  • Function: EDT and Thioanisole act as "sinks" for carbocations and reactive oxygen species, sacrificing themselves to protect the Met sulfur.

• Post-Cleavage Handling:

  • Degas all buffers with Nitrogen/Argon before dissolving the peptide.

  • Avoid repeated freeze-thaw cycles.

  • Store lyophilized peptide at -20°C under inert gas.

Decision Framework: When to Substitute?

Use this logic flow to determine if Nle is appropriate for your specific project.

Diagram 2: Substitution Decision Tree

Caption: Decision matrix for Nle substitution. Unless specific sulfur interactions are required, Nle is the preferred choice for stability and ease of synthesis.

References

• Comparison of Methionine Oxidation in Thermal Stability. Source: ResearchGate.[7] URL:[Link]

• Global Incorporation of Norleucine in Place of Methionine in Cytochrome P450 BM-3. Source: PubMed / Caltech. URL:[Link]

• Methionine-Containing Peptides: Avoiding Secondary Reactions. Source: ACS Omega. URL:[Link]

• Does a methionine-to-norleucine substitution in PGLa influence peptide-membrane interactions? Source: PubMed. URL:[Link]

• Methionine in Proteins: It's not just for protein initiation anymore. (Amyloid Beta discussion) Source: NIH / PMC. URL:[Link]

Sources

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. Does a methionine-to-norleucine substitution in PGLa influence peptide-membrane interactions? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methionine in Proteins: It’s not just for protein initiation anymore - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cheme.caltech.edu [cheme.caltech.edu]
• 6. Global incorporation of norleucine in place of methionine in cytochrome P450 BM-3 heme domain increases peroxygenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Analysis of Peptide Purity: Boc vs. Fmoc Strategies in SPPS

Executive Summary

In solid-phase peptide synthesis (SPPS), the choice between Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) strategies is not merely a preference for reagents but a fundamental decision affecting crude purity, yield, and the physicochemical integrity of the final product.[1][2]

While Fmoc chemistry is the industry standard for routine synthesis due to its mild conditions and safety profile, Boc chemistry often yields superior purity for "difficult" sequences—those prone to aggregation, such as amyloidogenic peptides or long hydrophobic chains. This guide analyzes the mechanistic causes of these purity differences and provides experimental data to support strategic decision-making in drug development.

The Chemical Basis of Purity

The purity of a synthesized peptide is dictated by the efficiency of the coupling cycle and the suppression of side reactions.[1] The two strategies diverge fundamentally in how they address these challenges.

Orthogonality and Side Reactions[1][3]

• Fmoc (Base Labile): Relies on an orthogonal scheme where the N

  -protection is removed by base (piperidine) and side-chain protection by acid (TFA).[3]

  • Purity Risk:[4][5] The repeated exposure to base can catalyze Aspartimide formation (ring closure of Asp residues), leading to racemization and

    -peptide formation. It can also cause racemization of Cysteine and Histidine.

• Boc (Acid Labile): Uses a graduated acid scheme. N

  -protection is removed by mild acid (TFA), and side chains by strong acid (HF/TFMSA).[2]

  • Purity Risk:[4][5] The final HF cleavage is harsh and can result in side-chain modifications (e.g., alkylation of Tryptophan) if scavenger cocktails are not optimized.

The Aggregation Problem (The "Difficult Sequence")

This is the primary differentiator in purity for complex peptides.

• Fmoc Limitation: During synthesis, the growing peptide chain in neutral/basic conditions often forms inter-chain hydrogen bonds (beta-sheets), causing the resin to "gel." This sterically hinders the N-terminus, leading to deletion sequences (missing amino acids).

• Boc Advantage: The removal of the Boc group results in a protonated N-terminus (

  ).[2] This positive charge creates electrostatic repulsion between chains, disrupting hydrogen bond networks and keeping the peptide accessible for the next coupling. This is the basis of the In-Situ Neutralization protocol.

Comparative Experimental Data

The following data illustrates the purity divergence between the two methods for specific sequence types.

Case Study A: The "Difficult" Sequence (Beta-Amyloid 1-42)

-Amyloid (1-42) is notoriously difficult to synthesize due to extreme hydrophobicity and aggregation propensity.[6]

Metric	Fmoc Strategy (Standard)	Boc Strategy (In-Situ Neutralization)
Crude Purity (HPLC)	~14% - 67% (highly variable)	> 85%
Major Impurities	Deletion sequences (due to aggregation), Aspartimide	Benzyl cation adducts (if scavenging poor)
Aggregation State	High (Beta-sheet formation in DMF)	Low (Disrupted by TFA protonation)
Purification Yield	Low (requires extensive prep-HPLC)	High (easier separation)

Data Interpretation: Standard Fmoc protocols often fail to produce usable quantities of A

(1-42) without advanced modifications like pseudoprolines or isoacyl dipeptides. Boc chemistry, by its native mechanism, suppresses the aggregation that causes low purity.

Case Study B: The "Standard" Sequence (ACP 65-74)

Acyl Carrier Peptide (65-74) is a model sequence used to test coupling efficiency.

Metric	Fmoc Strategy (Optimized)	Boc Strategy
Crude Purity	85% - 94%	80% - 90%
Main Impurity	Valine deletion (minor)	Minor side reactions
Safety Profile	High (No HF required)	Low (Requires HF line)

Data Interpretation: For sequences <20 residues without significant aggregation domains, Fmoc often provides higher purity because it avoids the harsh HF cleavage that can degrade sensitive side chains (Met, Trp).

Experimental Protocols

To achieve the purities cited above, strict adherence to these mechanistic protocols is required.

Optimized Fmoc Protocol (Focus: Minimizing Aspartimide)

This protocol uses DBU for speed but mitigates base-catalyzed side reactions.

• Swelling: Swell resin in DMF for 30 min.

• Deprotection: Treat with 20% Piperidine + 0.1M HOBt in DMF (2 x 5 min).

  • Note: HOBt is acidic and suppresses aspartimide formation during the basic deprotection step.

• Washing: Flow wash with DMF (5 x 1 min). Critical: Efficient washing prevents carbamate formation.

• Coupling:

  • Activate 4.0 eq Fmoc-AA-OH with 3.9 eq HCTU and 8.0 eq DIPEA in DMF.

  • Reaction time: 20–45 min.

• Capping (Optional but Recommended): Acetic anhydride/Pyridine in DMF to terminate unreacted chains.

High-Purity Boc Protocol (In-Situ Neutralization)

This protocol maximizes the anti-aggregation effect of the protonated N-terminus.

• Deprotection: Treat with 100% TFA (neat) or 50% TFA/DCM (2 x 1 min flow).

• Washing: Flow wash with DCM (rapid). Do not neutralize yet.

• Coupling (The Critical Step):

  • Dissolve Boc-AA-OH (4.0 eq) and HCTU (3.9 eq) in DMF.

  • Add DIEA (6.0 eq) to the amino acid solution immediately before adding to the resin.

  • Add the activated mixture to the protonated resin.

  • Mechanism:[7][8] The excess base in the coupling mixture neutralizes the resin-bound amine at the exact moment coupling begins, minimizing the time the peptide spends in a neutral (aggregating) state.

Visualizing the Decision Process

Diagram 1: Mechanism of Purity Divergence

This diagram illustrates the chemical pathways leading to the primary impurities in both strategies.

Caption: Comparison of impurity generation pathways. Fmoc suffers from base-catalyzed structural errors, while Boc risks chemical modification during harsh cleavage.

Diagram 2: Strategic Decision Matrix

Use this logic flow to select the chemistry that ensures maximum purity for your specific target.

Caption: Decision tree for selecting synthesis strategy based on peptide physicochemical properties and purity requirements.

References

• Kent, S. B. H., et al. (2012). In Situ Neutralization in Boc-chemistry Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics. Link

• Paradís-Bas, M., et al. (2016). The Road to the Synthesis of "Difficult" Peptides. Chemical Society Reviews. Link

• Behrendt, R., et al. (2016). Advances in Fmoc Solid-Phase Peptide Synthesis. Journal of Peptide Science. Link

• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. Link

• Mergler, M., et al. (2003). Aspartimide formation in Fmoc SPPS. Journal of Peptide Science. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. chempep.com [chempep.com]
• 4. researchgate.net [researchgate.net]
• 5. Three Decades of Amyloid Beta Synthesis: Challenges and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cem.de [cem.de]
• 7. researchgate.net [researchgate.net]
• 8. luxembourg-bio.com [luxembourg-bio.com]

A Head-to-Head Battle: Cost-Benefit Analysis of Boc vs. Fmoc Strategy for Peptide Synthesis

A Senior Application Scientist's Guide to Making the Right Choice for Your Solid-Phase Peptide Synthesis (SPPS)

For researchers, scientists, and drug development professionals embarking on the synthesis of peptides, the choice between tert-butyloxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) strategies is a critical decision with far-reaching implications for cost, efficiency, and the final purity of the desired product. This in-depth guide provides a comprehensive cost-benefit analysis of these two cornerstone techniques, grounded in experimental data and field-proven insights to empower you to make the most informed decision for your specific research and development needs.

The Foundation: Understanding the Core Principles of SPPS

Solid-phase peptide synthesis involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble solid support or resin. The choice of the temporary protecting group for the α-amine of the incoming amino acid dictates the overall strategy. The two most dominant approaches are the Boc and Fmoc strategies, each with its own distinct chemistry, advantages, and disadvantages.[][2] The fundamental difference between these two methods lies in their orthogonal protection schemes, which determine the conditions for removing the temporary α-amino protecting group while the permanent side-chain protecting groups remain intact.[2]

The Boc Strategy: The Robust Workhorse

The Boc strategy, the older of the two methods, utilizes the acid-labile tert-butyloxycarbonyl (Boc) group for the temporary protection of the α-amine.[2] The side chains of the amino acids are protected by benzyl-based groups, which are also acid-labile but require a much stronger acid for removal.[][2] This graduated acid lability is the cornerstone of the Boc/Bzl protection scheme.[2]

The Boc SPPS Workflow: A Step-by-Step Breakdown

The synthesis cycle for the Boc strategy involves the following key steps:

• Deprotection: The N-terminal Boc group is removed using a moderately strong acid, typically trifluoroacetic acid (TFA) in dichloromethane (DCM).[2][3]

• Neutralization: The resulting ammonium salt is neutralized with a base, such as diisopropylethylamine (DIPEA).[4]

• Coupling: The next Boc-protected amino acid is activated and coupled to the free N-terminal amine of the growing peptide chain.

• Washing: The resin is thoroughly washed to remove excess reagents and byproducts.

This cycle is repeated until the desired peptide sequence is assembled. The final cleavage of the peptide from the resin and the removal of the side-chain protecting groups are achieved simultaneously using a strong acid, most commonly hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[3]

Caption: The cyclical workflow of Fmoc-based solid-phase peptide synthesis.

Head-to-Head Comparison: Boc vs. Fmoc

The choice between Boc and Fmoc strategies hinges on a careful evaluation of several key factors. The following table provides a quantitative and qualitative comparison to guide your decision-making process.

Feature	Boc Strategy	Fmoc Strategy
Reagent Cost	Boc-protected amino acids are generally less expensive. [][]	Fmoc-protected amino acids and specialized coupling reagents are typically more expensive. []
Overall Cost-Effectiveness	Can be more cost-effective for large-scale synthesis of simple peptides. []	May be more cost-effective for complex syntheses due to higher efficiency and purity, reducing downstream processing costs. [][]
Equipment	Requires specialized, HF-resistant equipment for the final cleavage step. [3][6]	Can be performed in standard laboratory glassware and is highly amenable to automation. [2][7]
Reaction Conditions	Utilizes strongly acidic conditions (pH 1-2) for deprotection. []	Employs mildly alkaline conditions (pH 10-12) for deprotection. []
Peptide Purity & Yield	Can be prone to side reactions due to the harsh, repetitive acid treatments, potentially leading to lower purity and yield. [7][8]	Milder conditions generally result in higher purity crude peptides and better overall yields. []
Scalability	Well-established for large-scale production, with extensive process validation data available. []	Well-suited for automated manufacturing under cGMP conditions due to milder conditions and ease of monitoring. []
Safety & Handling	The use of highly corrosive and toxic HF for final cleavage requires stringent safety precautions. [3][8]	While piperidine requires careful handling, the overall process is considered relatively safer, avoiding the use of HF. []
Environmental Impact	Generates significant hazardous waste from strong acids and chlorinated solvents.	Waste management is considered more straightforward, aligning with green chemistry principles. [][]
Compatibility with Modifications	Not suitable for many acid-sensitive post-translational modifications (PTMs) like glycosylation and phosphorylation. [7]	The method of choice for synthesizing peptides with most PTMs due to the milder chemistry. [7]

Experimental Protocols: A Glimpse into the Lab

Boc SPPS: Representative Protocol

• Resin Swelling: Swell the appropriate resin (e.g., Merrifield resin) in DCM for 30-60 minutes. [2]2. Boc Deprotection: Treat the resin with 25-50% TFA in DCM for approximately 30 minutes. [2]3. Neutralization: Neutralize the resin with 10% DIPEA in DCM. [2]4. Amino Acid Coupling: Couple the next Nα-Boc protected amino acid using an appropriate activation method (e.g., HBTU/HOBt) for 1-2 hours. [2]5. Final Cleavage: After assembling the full peptide, cleave it from the resin and remove side-chain protecting groups using a strong acid like HF or a cleavage cocktail such as Reagent K (TFA/water/phenol/thioanisole/EDT). [2]

Fmoc SPPS: Representative Protocol

• Resin Swelling: Swell the appropriate resin (e.g., Wang or Rink amide resin) in DMF for at least one hour. [2][9]2. Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-20 minutes. [2][6]3. Amino Acid Coupling: Couple the next Fmoc-protected amino acid using a suitable coupling reagent (e.g., HATU) for 1-2 hours. [2][10]4. Final Cleavage: Cleave the peptide from the resin and remove side-chain protecting groups with a TFA-based cocktail containing scavengers (e.g., TFA/TIS/water). [2]

Making the Right Choice: Application-Specific Considerations

The "better" strategy is ultimately dependent on the specific application.

Choose the Boc strategy when:

• Cost is the primary driver for large-scale synthesis of simple peptides. The lower cost of bulk reagents can offer significant savings. []* Synthesizing long and challenging sequences prone to aggregation. The repetitive acidic deprotection can help disrupt interchain hydrogen bonding. [2]* Access to an HF cleavage apparatus and the necessary safety infrastructure is available. [3] Choose the Fmoc strategy when:

• High purity of the final product is critical. The milder conditions generally lead to a cleaner crude product, simplifying purification. []* The peptide contains sensitive modifications or PTMs. The base-labile Fmoc group and mild acid cleavage are more compatible with a wider range of functional groups. * High-throughput synthesis or automation is desired. The Fmoc strategy is highly amenable to modern automated peptide synthesizers, which can monitor the deprotection step in real-time via UV absorbance of the fluorenyl group. [7]* Safety and environmental considerations are a priority. The avoidance of HF is a significant advantage. [][6]

Conclusion: A Tale of Two Chemistries

Both the Boc and Fmoc strategies have played pivotal roles in the advancement of peptide science and drug discovery. The Boc strategy, with its cost-effectiveness for large-scale production of simple peptides, remains a relevant and powerful tool. []However, the Fmoc strategy has largely become the modern standard, particularly in research and development settings, due to its milder reaction conditions, higher purity profiles, and broader compatibility with complex and modified peptides. [2][7]By carefully weighing the costs, benefits, and specific requirements of your project, you can confidently select the optimal strategy to achieve your synthetic goals.

References

• Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4–27. Retrieved from [Link]

• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239–254. Retrieved from [Link]

• Peterson, L. W., & Miller, S. J. (2016). Proximity-driven acceleration of challenging solid-phase peptide couplings. Proceedings of the National Academy of Sciences, 113(45), 12668–12673. Retrieved from [Link]

• Payne, R. J., & MacMillan, D. (2006). A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR. Journal of Peptide Science, 12(11), 704–710. Retrieved from [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. peptide.com [peptide.com]
• 6. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 7. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Boc Solid Phase Peptide Synthesis Methods - Peptide Port [peptideport.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. chempep.com [chempep.com]

Analytical Strategies for Methionine Oxidation: From Artifact Control to Site-Specific Quantitation

[1]

Executive Summary

Methionine (Met) oxidation is a critical quality attribute (CQA) in biotherapeutics, particularly monoclonal antibodies (mAbs), where the conversion of the thioether side chain to a sulfoxide (MetO) can impact potency (if in the CDR), half-life (if in the Fc region), and stability.[1]

Detecting Met oxidation is analytically treacherous.[1][2][3] The primary challenge is not the detection itself, but the differentiation between endogenous oxidation (process-related) and artificial oxidation induced during sample preparation.[4][1] This guide compares the two dominant analytical methodologies—LC-MS Peptide Mapping and Hydrophobic Interaction Chromatography (HIC)—with a specific focus on protocols that eliminate false positives.[1]

Part 1: The Gold Standard – LC-MS Peptide Mapping

Best for: Site-specific identification, quantitation of low-level variants, and root-cause analysis.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS) is the only method capable of pinpointing exactly which methionine residue is oxidized.[1] It relies on the mass shift of +15.9949 Da (addition of one oxygen atom) and the accompanying shift in retention time.

The "Artificial Oxidation" Trap

Standard tryptic digestion protocols (pH 8.0, 37°C, overnight) are breeding grounds for artificial oxidation.[1] Trace metals, dissolved oxygen, and peroxides in reagents can oxidize Met residues ex vivo, leading to massive overestimation of oxidation levels.[1]

The Solution: The "Blocked" Digestion Protocol.[1] To validate data, you must employ a method that "locks" the oxidation state prior to digestion.[1][5] Two self-validating approaches exist:

• 18O-Labeling (The Absolute Truth): Pre-oxidizing the sample with H₂¹⁸O₂.[4][1][3][6][7] Any MetO found later with ¹⁶O is endogenous; ¹⁸O is artificial.[1]

• Low-pH/Alkylation (The Practical Standard): Conducting digestion at low pH where oxidation kinetics are slow, or alkylating Met residues to prevent further reaction.[1]

Detailed Protocol: Low-Artifact Peptide Mapping

This protocol minimizes artificial oxidation by maintaining acidic conditions during denaturation and reduction.

Reagents:

• Denaturing Buffer: 6 M Guanidine HCl, 0.1 M Tris, pH 7.5 (Degassed).[1]

• Reducing Agent: 20 mM DTT (Prepare fresh).

• Alkylating Agent: 40 mM Iodoacetamide (IAA).[1]

• Quench: Methionine Amide (scavenger).[1]

• Enzyme: Trypsin (Sequencing Grade).[1]

Step-by-Step Workflow:

• Denaturation & Reduction:

  • Dilute protein to 1 mg/mL in Denaturing Buffer.[1]

  • Add DTT to 5 mM final concentration.[1]

  • Incubate at 37°C for 30 mins.

  • Critical Step: Add Methionine Amide (10 mM) immediately.[1] This acts as a "scavenger" to absorb reactive oxygen species (ROS) in the solution, protecting the protein's methionine residues.[1]

• Alkylation:

  • Add IAA to 10 mM.[1] Incubate 20 mins in dark at RT.

  • Note: Keep this step brief. Over-alkylation can cause side reactions, but under-alkylation leaves Cys residues reactive.[1]

• Buffer Exchange (The Safety Valve):

  • Perform rapid buffer exchange (Zeba spin column or similar) into Digestion Buffer (50 mM Tris, 1 mM CaCl₂, pH 7.0) .

  • Why pH 7.0? Trypsin is active at pH 7.0, but Met oxidation rates are significantly lower than at pH 8.0-8.5.[1]

• Digestion:

  • Add Trypsin (1:20 enzyme:substrate ratio).[1]

  • Incubate at 37°C for 4 hours (avoid overnight if possible).

  • Quench with 10% Formic Acid to pH < 3.0 immediately.[1]

• LC-MS Acquisition:

  • Column: C18 Peptide mapping column (e.g., 2.1 x 150 mm, 1.7 µm).

  • Mobile Phase: (A) 0.1% Formic Acid in Water, (B) 0.1% Formic Acid in Acetonitrile.[1]

  • Gradient: Shallow gradient (e.g., 1% B/min) is required to separate the oxidized peptide (elutes earlier) from the native peptide.[1]

Visualization: The Self-Validating Workflow

The following diagram illustrates the decision logic required to distinguish real oxidation from artifacts.

Caption: Logic flow for distinguishing endogenous Met oxidation from in-source artifacts. Note that MetO peptides typically elute earlier than native peptides on C18 columns.[1]

Part 2: Orthogonal Separation – Hydrophobic Interaction Chromatography (HIC)

Best for: Intact or subunit analysis, monitoring global oxidation levels, and quality control (QC) environments.[1]

While MS focuses on mass, HIC focuses on surface hydrophobicity .[1] Methionine sulfoxide is significantly more polar than native methionine.[1] When surface-exposed Met residues oxidize, the protein becomes less hydrophobic, leading to earlier elution in HIC.[1]

Why HIC?

• Non-Denaturing: Analyzes the molecule in its native state.[1]

• No Digestion Artifacts: Eliminates the trypsin digestion step, removing the primary source of artificial oxidation.[1]

• Different Selectivity: Can separate variants that RP-HPLC cannot resolve.[1]

Experimental Protocol: HIC for mAbs

Column: Propyl or Butyl non-porous resin (e.g., Thermo ProPac HIC-10 or TSKgel Butyl-NPR).[1] Temperature: 25°C (Critical control parameter; hydrophobicity is temperature-dependent).

Mobile Phases:

• Buffer A: 1.5 M Ammonium Sulfate, 50 mM Sodium Phosphate, pH 7.0 (High Salt).[1]

• Buffer B: 50 mM Sodium Phosphate, pH 7.0 (Low Salt).[1]

Gradient Strategy:

• Linear Decrease: 0% B to 100% B over 20-30 minutes.

• Elution Order:

  • Oxidized Variants: Elute first (Less hydrophobic).[1]

  • Native Main Peak: Elutes second.

  • Aggregates: Elute last (More hydrophobic).

Data Interpretation: If you observe a "pre-peak" shoulder on the main peak, this is often the oxidized variant.[1] To validate this, perform a forced degradation study using 0.1% t-Butyl Hydroperoxide (tBHP) for 2-4 hours.[1] If the pre-peak grows at the expense of the main peak, it confirms the peak identity as an oxidized variant.[1]

Part 3: Comparative Analysis

The following table contrasts the two methodologies to assist in selection based on development stage.

Feature	LC-MS Peptide Mapping	Hydrophobic Interaction Chrom.[1][3][6][8] (HIC)
Primary Detection	Mass Shift (+15.99 Da)	Hydrophobicity Shift (Earlier Elution)
Resolution	Single Amino Acid (Site-Specific)	Global / Domain Level (Fc vs Fab)
Artifact Risk	High (Digestion & ESI induced)	Low (Minimal sample manipulation)
Throughput	Low (60-90 min run + Analysis)	High (15-20 min run)
Sample State	Denatured / Digested	Native / Intact
Limit of Quantitation	~0.5 - 1.0%	~2.0 - 5.0%
Best Application	Characterization & Root Cause	Routine QC & Stability Monitoring

Visualization: HIC Separation Principle

This diagram illustrates the separation mechanism, highlighting why oxidized variants separate from the native species.[1]

Caption: HIC separation logic. The polar sulfoxide group disrupts hydrophobic interaction with the column ligand, causing oxidized species to elute earlier than the native protein.[1]

References

• Chumsae, C., et al. (2007).[1] "Comparison of methionine oxidation in thermal stability and chemically stressed samples of a fully human monoclonal antibody." Journal of Chromatography B. Link

• Yang, Y., et al. (2013).[1] "Accurate determination of protein methionine oxidation by stable isotope labeling and LC-MS analysis." Analytical Chemistry. Link[1]

• Boyd, D., et al. (2011).[1] "Hydrophobic interaction chromatography for the characterization of monoclonal antibodies and related products." Journal of Separation Science. Link[1]

• Liu, M., et al. (2013).[1] "Methionine oxidation by blocking with alkylation (MObBa): A method for the accurate quantification of methionine oxidation." Journal of the American Society for Mass Spectrometry.[1] Link[1]

• Agilent Technologies. (2018).[1] "LC/MS/MS Peptide Mapping Comparison of Innovator and Biosimilars of Rituximab." Application Note. Link

Sources

• 1. In-Depth Characterization for Methionine Oxidization in Complementary Domain Region by Hydrophobic Interaction Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methionine Alkylation as an Approach to Quantify Methionine Oxidation Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative Analysis of in Vivo Methionine Oxidation of the Human Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Accurate Proteomewide Measurement of Methionine Oxidation in Aging Mouse Brains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]

Comparative Study of Scavengers for Boc Deprotection

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Cation Management Challenge

In organic synthesis and peptide chemistry, the removal of the tert-butoxycarbonyl (Boc) group is a ubiquitous yet critical transformation. While the acidolytic cleavage of the Boc moiety is kinetically facile, the subsequent generation of the reactive tert-butyl carbocation (

-Bu ) presents a significant synthetic liability.[1] Without effective sequestration, these electrophilic species irreversibly alkylate nucleophilic functional groups (Trp, Met, Tyr, Cys), leading to complex impurity profiles that are often inseparable by standard HPLC.

This guide provides a technical comparative analysis of scavenger systems designed to trap

-Bu species. We move beyond standard "recipes" to analyze the mechanistic trade-offs between silane-based and thiol-based scavengers, providing evidence-based protocols for optimizing yield and purity.

Mechanistic Foundation

The acidolysis of the Boc group (typically using Trifluoroacetic Acid, TFA) proceeds via an

-like fragmentation. The reaction is driven by the protonation of the carbamate carbonyl, followed by the elimination of isobutylene and carbon dioxide. However, in the presence of strong acid, isobutylene is in equilibrium with the tert-butyl cation.

The Scavenger's Role: A scavenger acts as a "sacrificial nucleophile," possessing a reaction rate constant (

) with the carbocation that is orders of magnitude higher than that of the internal nucleophiles ( ) on the substrate.

Diagram 1: Boc Acidolysis and Cation Trapping Pathways

Caption: Kinetic competition between internal nucleophilic residues and external scavengers for the reactive tert-butyl cation.

Comparative Analysis of Scavenger Classes

The choice of scavenger is rarely binary; it requires balancing trapping efficiency against side-reactivity (e.g., reduction) and physical properties (odor, solubility).

Silanes: Triethylsilane (TES) & Triisopropylsilane (TIPS)

Silanes operate via hydride transfer, effectively reducing the carbocation to isobutane (gas), which is an ideal leaving group.

• Mechanism:

• Pros: Odorless; highly effective; prevents oxidative side reactions.

• Cons: The Indole Reduction Paradox. TES is a strong enough reducing agent to reduce the indole ring of Tryptophan to indoline under high TFA concentrations. TIPS, being bulkier, minimizes this risk but reacts slower.

Thiols: 1,2-Ethanedithiol (EDT), Dithiothreitol (DTT), & Thioanisole

Thiols are "soft" nucleophiles that rapidly alkylate with carbocations.

• Mechanism:

• Pros: EDT is the "gold standard" for protecting Trp against alkylation. Thioanisole accelerates acidolysis via an

  -like push mechanism and prevents Met oxidation.

• Cons: EDT and Thioanisole have noxious odors.[2] DTT is a solid, lower-odor alternative but can be less efficient in high-throughput settings.

Aromatic Ethers: Phenol & Anisole

These act as carbon scavengers, undergoing Friedel-Crafts alkylation.

• Pros: Cheap; low toxicity; protects Tyrosine.

• Cons: Less reactive than thiols/silanes; difficult to remove if they polymerize or form non-volatile adducts.

Table 1: Comparative Performance Matrix

Feature	Triisopropylsilane (TIPS)	Triethylsilane (TES)	1,2-Ethanedithiol (EDT)	Thioanisole	Phenol/Anisole
Primary Mechanism	Hydride Transfer	Hydride Transfer	Nucleophilic Trapping	Nucleophilic Trapping	Friedel-Crafts Alkylation
Odor Profile	Low (Mild)	Low (Mild)	High (Stench)	High (Garlic-like)	Moderate (Medicinal)
Trp Protection	Good	Risk of Reduction	Excellent	Moderate	Good
Met Protection	Moderate	Moderate	Good	Excellent (Prevents [O])	Poor
Cys Protection	Good	Good	Excellent	Good	Moderate
Toxicity	Low	Low	High	Moderate	Toxic/Corrosive
Removal Ease	Easy (Volatile)	Easy (Volatile)	Difficult (Sticky)	Moderate	Moderate

Cocktail Selection Strategy

One scavenger is rarely enough. Modern protocols utilize "Cocktails"—synergistic mixtures optimized for specific amino acid sequences.

Diagram 2: Scavenger Selection Decision Tree

Caption: Logical workflow for selecting the optimal cleavage cocktail based on peptide composition.

Optimized Cocktail Formulations

1. Reagent B (The "Odorless" Standard)

• Composition: TFA (88%) / Phenol (5%) / Water (5%) / TIPS (2%)

• Best For: Sequences lacking Met or Cys.

• Why: TIPS effectively scavenges

  -Bu cations without the stench of thiols. Water hydrolyzes tert-butyl esters. Phenol protects Tyr.

• Note: If Trp is present, TIPS is generally safe, but monitor for alkylation (mass +56 Da).

2. Reagent K (The Universal Soldier)

• Composition: TFA (82.5%) / Phenol (5%) / Water (5%) / Thioanisole (5%) / EDT (2.5%)

• Best For: Complex sequences containing Met, Cys, Trp, or Tyr .[3]

• Why:

  • EDT: Critical for keeping Trp indole clean and preventing re-attachment of trityl groups to Cys.

  • Thioanisole: Accelerates removal of Pbf/Pmc (Arg protecting groups) and prevents Met oxidation.

  • Water/Phenol: Bulk scavengers.

3. Reagent H (Met-Oxidation Specialist)

• Composition: TFA (81%) / Phenol (5%) / Thioanisole (5%) / EDT (2.5%) / Water (3%) / Dimethylsulfide (2%) / Ammonium Iodide (1.5%)

• Best For: Peptides with multiple Methionine residues prone to oxidation (

  ).

• Why: The

  / DMS system actively reduces any sulfoxide formed back to methionine in situ.

Experimental Protocols

Protocol A: Standard Boc Deprotection (Solution Phase)

Use this for simple organic molecules or short peptides without sensitive side chains.

• Preparation: Dissolve the N-Boc protected substrate (1.0 equiv) in Dichloromethane (DCM). The final concentration should be 0.1 M.

• Acid Addition: Cool the solution to 0°C. Add TFA dropwise to reach a ratio of 1:1 (v/v) TFA:DCM.

  • Note: If the substrate contains electron-rich aromatics, add TIPS (2-5 equiv) prior to TFA addition.

• Reaction: Stir at 0°C for 15 minutes, then warm to room temperature. Monitor by TLC or LC-MS (loss of M+100 or M+56).

• Workup: Concentrate in vacuo. Co-evaporate with toluene (3x) or diethyl ether to remove residual TFA.

Protocol B: Global Deprotection & Cleavage (SPPS - Reagent K)

Use this for resin-bound peptides containing Trp, Met, or Cys.

• Cocktail Prep: In a fume hood, combine:

  • 8.25 mL TFA

  • 0.5 g Phenol (crystalline)

  • 0.5 mL Distilled Water

  • 0.5 mL Thioanisole

  • 0.25 mL 1,2-Ethanedithiol (EDT)

  • Total Volume: ~10 mL (Scale as needed)

• Cleavage: Add the cooled cocktail to the dry resin (10 mL per 1 g resin).

• Incubation: Shake gently at Room Temperature for 2–3 hours.

  • Critical: Do not exceed 4 hours if Trp is present to avoid sulfonylation or reduction.

• Precipitation: Filter the resin and collect the filtrate. Drop the filtrate slowly into cold Diethyl Ether (10x volume of cocktail) at -20°C.

• Isolation: Centrifuge the precipitate (3000 rpm, 5 min). Decant ether. Wash pellet 2x with cold ether.

Troubleshooting & Optimization

Observation (LC-MS)	Diagnosis	Corrective Action
Mass + 56 Da	tert-Butylation of Trp, Tyr, or Met	Switch from Reagent B to Reagent K . Increase EDT concentration.
Mass + 16 Da	Methionine Oxidation	Use Reagent H or add Dimethylsulfide (DMS) to the cocktail.
Mass + 2 Da	Trp Reduction (Indoline)	Avoid TES . Use TIPS or reduce reaction time. Ensure TFA is not anhydrous (add water).
Incomplete Deprotection	Steric Hindrance / Aggregation	Increase reaction time. Use DTT instead of EDT (stronger nucleophile).

References

• Lundt, B. F., et al. (1978).[4][5] Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[4][6][7][8] Mechanisms, biproduct formation and evaluation of scavengers.[4][8][9][10] International Journal of Peptide and Protein Research, 12(5), 258–268.[4] Link

• Mehta, A., et al. (1992).[11] Improved efficiency and selectivity in peptide synthesis: Use of triethylsilane as a carbocation scavenger in deprotection of t-butyl esters and t-butoxycarbonyl-protected sites.[11] Tetrahedron Letters, 33(37), 5441–5444. Link

• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International Journal of Peptide and Protein Research, 36(3), 255–266. Link

• Pearson, D. A., et al. (1989). Method for the deprotection of synthetic peptides.[1][5][6][7][8][9][10][12][13][14] Journal of Organic Chemistry, 54, 3895. (Basis for Reagent K).

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. polypeptide.com [polypeptide.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

Executive Safety Summary: The "Universal Precaution" Approach

Boc-Met-Met-OH (N-alpha-t-Butyloxycarbonyl-L-methionyl-L-methionine) is a synthetic dipeptide intermediate. While specific toxicological data for this exact sequence is often limited in public literature, it must be handled under the Precautionary Principle . As a sulfur-containing peptide derivative, it poses risks primarily related to particulate inhalation (sensitization) and skin/eye irritation .

However, the critical safety vector often overlooked is not the peptide itself, but the solvents (DCM, DMF) and cleavage reagents (TFA) used in its processing. This guide integrates the chemical properties of the peptide with the logistical realities of the laboratory environment.

Risk Assessment & Hazard Identification

Before selecting PPE, we must define the hazard state.

Hazard Category	Specific Risk	Mechanism of Injury
Physical State	Fine White Powder	Inhalation: High risk of aerosolization during weighing. Potential for respiratory sensitization.[1]
Chemical Reactivity	Acid-Labile (Boc group)	Chemical Burn: While the peptide is stable, accidental contact with deprotection acids (TFA/HCl) creates a corrosive hazard.
Biological	Bioactive Peptide	Systemic Effect: Unknown bioavailability. Methionine residues can oxidize to sulfoxides; potential allergenicity.
Solvent Matrix	DCM / DMF / DMSO	Permeation: When in solution, the carrier solvent dictates glove breakthrough time, not the peptide.

PPE Selection Matrix

This matrix moves beyond generic advice, tailoring protection to the scale and state of the operation.

Operation Scale	Hand Protection	Eye/Face Protection	Respiratory/Body	Rationale
Analytical (<100 mg)	Nitrile (4 mil) Single layer. Change immediately if splashed.[2]	Safety Glasses Side shields required.	Lab Coat Cotton/Poly blend. Buttoned fully.	Minimal dust generation. Risk is localized to fingertips.
Preparative (100 mg - 10 g)	Double Nitrile Inner: 4 mil (White)Outer: 5-8 mil (Blue/Purple)	Safety Goggles Indirect venting to prevent dust entry.	Lab Coat + Sleeve Covers Tyvek sleeve covers prevent wrist exposure.	Static charge often causes powder to "jump" during transfer.
Bulk Handling (>10 g)	Extended Cuff Nitrile Over sleeve covers.If using DCM: Laminate Film (Silver Shield)	Face Shield + Goggles Full face protection against powder puff-back.	N95 Respirator or PAPR Required if outside a fume hood (not recommended).	High volume increases probability of inhalation and gross contamination.

Critical Insight: For solution-phase handling involving Dichloromethane (DCM) , standard nitrile gloves degrade in <5 minutes. Use PVA (Polyvinyl alcohol) or Silver Shield laminate gloves for prolonged handling of DCM solutions [1].

Engineering Controls & Handling Workflow

PPE is the last line of defense. The primary barrier is the engineering control (Fume Hood).

Diagram 1: Operational Safety Logic

This decision tree guides the researcher through the safety setup before a single vial is opened.

Caption: Decision logic for selecting engineering controls and PPE based on physical state and solvent matrix.

Operational Protocol: Step-by-Step

Phase A: Weighing & Transfer (The High-Risk Step)

Most exposure incidents occur here due to static electricity dispersing fine powder.

• Preparation:

  • Turn on the fume hood and verify airflow (face velocity: 80–100 fpm).

  • Static Elimination: Place an ionizing bar or anti-static gun near the balance. Peptides are hygroscopic and static-prone.

  • Don PPE: Double nitrile gloves, lab coat, goggles.

• Weighing:

  • Open the Boc-Met-Met-OH container inside the hood.

  • Use a disposable anti-static weighing boat.

  • Technique: Do not dump.[1][3] Tap the spatula gently. If powder adheres to the spatula due to static, do not flick it; wipe it off into the waste container.

• Transfer:

  • Transfer powder into the reaction vessel immediately.

  • Rinse: If dissolving immediately, add the solvent (e.g., DMF) to the weighing boat to recover residual peptide, then pour into the vessel.

Phase B: Dissolution & Reaction

• Solvent Addition: Add solvent slowly down the side of the vessel to prevent "puffing" of the powder.

• Venting: If using a reactive reagent (like TFA for deprotection later), ensure the vessel is vented to a scrubber or the back of the hood to manage off-gassing.

Emergency Response & Disposal

Spill Response Workflow

In the event of a spill, immediate action minimizes exposure.

Caption: Immediate containment and cleanup protocol for solid vs. liquid peptide spills.

Disposal Plan

• Solid Waste: Dispose of contaminated weighing boats, gloves, and paper towels in Hazardous Solid Waste (often yellow bags/bins). Do not throw in regular trash.

• Liquid Waste:

  • If dissolved in DMF/DMSO : Non-Halogenated Organic Waste.

  • If dissolved in DCM : Halogenated Organic Waste.

  • Labeling: Clearly label the waste tag with "Boc-Met-Met-OH" and the solvent names.

References

• Occupational Safety and Health Administration (OSHA) . Laboratory Safety Guidance: Handling of Bioactive Peptides. Retrieved from [Link]

• University of California, San Diego (UCSD) . Peptide Synthesis Safety SOP. Retrieved from [Link]

Disclaimer: This guide is for educational purposes and operational planning. Always consult the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Sources

• 1. biovera.com.au [biovera.com.au]
• 2. peptide24.store [peptide24.store]
• 3. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]